3-(1H-pyrazol-4-yl)piperidine dihydrochloride

• CAS: 2095410-90-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of the Pyrazolyl-Piperidine Scaffold

The confluence of piperidine and pyrazole rings in a single molecular entity creates a scaffold of significant interest in modern medicinal chemistry. The piperidine moiety, a ubiquitous feature in numerous alkaloids and pharmaceuticals, offers a saturated, conformationally flexible anchor that can be tailored to improve pharmacokinetic properties such as solubility and metabolic stability[1]. When coupled with the pyrazole ring—a five-membered aromatic heterocycle known for its diverse biological activities and ability to participate in hydrogen bonding as both a donor and acceptor—the resulting structure becomes a powerful building block for developing novel therapeutic agents[2][3]. 3-(1H-pyrazol-4-yl)piperidine, in particular, serves as a key intermediate in the synthesis of targeted therapies, including kinase inhibitors, by presenting specific vectors for further functionalization[4][5].

This guide provides a detailed, field-proven framework for the synthesis and comprehensive characterization of 3-(1H-pyrazol-4-yl)piperidine as its stable dihydrochloride salt. The methodologies presented herein are grounded in established chemical principles, emphasizing not only the procedural steps but also the underlying scientific rationale, ensuring a reproducible and scalable process for research and development applications.

Section 1: Synthetic Strategy and Retrosynthetic Analysis

A robust synthesis relies on a logical and efficient pathway from commercially available starting materials. The chosen strategy for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride involves a three-stage process: (1) construction of a key β-ketoaldehyde intermediate from a protected piperidone, (2) formation of the pyrazole ring via condensation with hydrazine, and (3) deprotection of the piperidine nitrogen with concurrent formation of the dihydrochloride salt.

The use of a tert-butoxycarbonyl (Boc) protecting group for the piperidine nitrogen is a critical strategic decision. The Boc group is exceptionally stable under the basic and nucleophilic conditions required for pyrazole synthesis and is readily cleaved under acidic conditions, which seamlessly integrates with the final salt formation step[6][7].

Figure 1: Retrosynthetic analysis of the target compound.

Section 2: Experimental Protocols

This section details the step-by-step procedures for the synthesis of the target compound. All operations should be conducted in a well-ventilated fume hood by trained personnel.

Part I: Synthesis of the Boc-Protected Intermediate

Step 1: Formylation of N-Boc-3-piperidone

This initial step creates the 1,3-dicarbonyl equivalent necessary for pyrazole ring formation. The Claisen condensation between N-Boc-3-piperidone and ethyl formate, driven by a strong base like sodium hydride, efficiently generates the required β-ketoaldehyde intermediate.

• Materials:

  • N-Boc-3-piperidone

  • Sodium hydride (60% dispersion in mineral oil)

  • Ethyl formate

  • Anhydrous tetrahydrofuran (THF)

  • Diethyl ether

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Protocol:

  • Carefully wash sodium hydride (1.2 equivalents) with anhydrous hexanes under an inert atmosphere (N₂ or Ar) to remove the mineral oil, and suspend the washed NaH in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Add a solution of N-Boc-3-piperidone (1.0 equivalent) in anhydrous THF dropwise to the NaH suspension over 30 minutes, maintaining the temperature at 0 °C.

  • Add ethyl formate (1.5 equivalents) dropwise to the reaction mixture.

  • Allow the mixture to warm to room temperature and stir for 12-16 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, cautiously quench the reaction by cooling to 0 °C and slowly adding water.

  • Adjust the pH to ~3-4 with 1 M HCl.

  • Extract the aqueous layer with diethyl ether (3x).

  • Wash the combined organic extracts with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude tert-butyl 3-oxo-4-(hydroxymethylene)piperidine-1-carboxylate, which can often be used in the next step without further purification.

Step 2: Pyrazole Ring Formation via Hydrazine Condensation

The Knorr pyrazole synthesis is a classic and highly reliable method for forming the pyrazole ring. The β-ketoaldehyde intermediate readily condenses with hydrazine, followed by cyclization and dehydration, to afford the stable aromatic pyrazole ring.

Figure 2: Simplified mechanism of pyrazole formation.

• Materials:

  • Crude tert-butyl 3-oxo-4-(hydroxymethylene)piperidine-1-carboxylate

  • Hydrazine hydrate

  • Ethanol

  • Ethyl acetate

  • Silica gel for column chromatography

• Protocol:

  • Dissolve the crude intermediate from Step 1 in ethanol.

  • Add hydrazine hydrate (1.1 equivalents) to the solution at room temperature.

  • Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours, monitoring by TLC until the starting material is consumed.

  • Cool the mixture to room temperature and remove the ethanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and then brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield pure tert-butyl 3-(1H-pyrazol-4-yl)piperidine-1-carboxylate.

Part II: Deprotection and Dihydrochloride Salt Formation

Step 3: Final Product Synthesis

The final step involves the acid-catalyzed removal of the Boc protecting group. Using a solution of hydrogen chloride in an organic solvent achieves this efficiently and simultaneously protonates the basic nitrogen atoms of the piperidine and pyrazole rings, leading to the precipitation of the desired dihydrochloride salt.

• Materials:

  • tert-butyl 3-(1H-pyrazol-4-yl)piperidine-1-carboxylate

  • 4 M HCl in 1,4-dioxane (or a saturated solution of HCl gas in ethanol)

  • Diethyl ether

• Protocol:

  • Dissolve the purified Boc-protected intermediate in a minimal amount of 1,4-dioxane or ethanol at room temperature.

  • Add an excess of 4 M HCl in 1,4-dioxane (typically 5-10 equivalents) to the solution. Vigorous gas evolution (isobutylene and CO₂) will be observed.

  • Stir the mixture at room temperature for 2-4 hours. The product will typically precipitate as a white solid.

  • Monitor the deprotection by TLC or LC-MS to ensure complete conversion.

  • Upon completion, add diethyl ether to the slurry to ensure complete precipitation of the salt.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake thoroughly with diethyl ether to remove any residual solvent and impurities.

  • Dry the product under vacuum to yield 3-(1H-pyrazol-4-yl)piperidine dihydrochloride as a stable, crystalline solid.

Section 3: Comprehensive Characterization

Rigorous analytical characterization is essential to confirm the identity, structure, and purity of the final compound.

Spectroscopic and Chromatographic Data

Technique	Parameter	Expected Result
¹H NMR	Chemical Shift (δ)	Peaks corresponding to pyrazole C-H protons (~7.5-8.0 ppm), piperidine N-H protons (broad, downfield), and piperidine aliphatic C-H protons (~1.5-3.5 ppm).[8][9]
¹³C NMR	Chemical Shift (δ)	Resonances for pyrazole carbons (~110-140 ppm) and piperidine carbons (~25-55 ppm).[10][11]
HRMS (ESI+)	m/z	Calculated exact mass for the free base [C₈H₁₄N₃]⁺, corresponding to [M+H]⁺.[10]
HPLC Purity	Peak Area	>95% (or as per required specification).

Analytical Methodologies

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve ~5-10 mg of the final product in a suitable deuterated solvent, such as D₂O or DMSO-d₆.

• Analysis: Acquire ¹H and ¹³C NMR spectra. The dihydrochloride salt form will result in downfield shifts for protons adjacent to the protonated nitrogen atoms compared to the free base. The two pyrazole ring protons should appear as distinct singlets, and the complex multiplets of the piperidine ring protons can be resolved using 2D NMR techniques (e.g., COSY, HSQC) if necessary.

2. Mass Spectrometry (MS)

• Method: Electrospray Ionization (ESI) is typically used.

• Analysis: The mass spectrum should show a prominent peak corresponding to the protonated molecular ion of the free base ([M+H]⁺). High-Resolution Mass Spectrometry (HRMS) is crucial for confirming the elemental composition.[12][13][14]

3. High-Performance Liquid Chromatography (HPLC)

This technique is the gold standard for assessing the purity of the final compound.

HPLC Parameter	Condition
Column	C18 reverse-phase, e.g., 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	5% to 95% B over 10-15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 210 nm or 220 nm
Column Temp.	30 °C

• Rationale for Method: A standard reverse-phase C18 column is effective for retaining and separating polar, nitrogen-containing compounds. The use of TFA as an ion-pairing agent improves peak shape for the basic analyte.[15][16][17]

Figure 3: Integrated workflow from synthesis to quality control.

Section 4: Safety, Handling, and Storage

• Reagent Safety: Sodium hydride is a highly flammable and water-reactive solid; it must be handled under an inert atmosphere. Hydrazine hydrate is toxic and a suspected carcinogen. Concentrated HCl and its solutions are highly corrosive. Adhere strictly to all institutional safety protocols and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

• Product Handling: 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is expected to be a hygroscopic solid. It should be handled in a low-humidity environment where possible.

• Storage: Store the final compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong bases and oxidizing agents.

Conclusion

This guide outlines a logical, robust, and reproducible pathway for the synthesis of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. By leveraging a Boc-protection strategy combined with a classical Knorr pyrazole synthesis, this valuable molecular building block can be produced in high purity. The comprehensive characterization workflow, employing NMR, MS, and HPLC, provides a self-validating system to ensure the structural integrity and quality of the final product, empowering researchers to confidently advance their drug discovery and development programs.

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• Synthesis, characterization, and in vitro antibacterial activity of some new pyridinone and pyrazole derivatives with some in silico ADME and molecular modeling study. (2022). Johns Hopkins University. [Link]

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• Royal Society of Chemistry. (n.d.). Highly Efficient and Eco-friendly Synthesis of Tertiary Amines by Reductive Alkylation of Aldehydes with Secondary Amines over Pt Nanowires Catalyst - Supporting Information. [Link]

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• Zhang, Y., et al. (2021). Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML). MDPI. [Link]

• Pivatto, M., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. [Link]

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• Pivatto, M., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors | Request PDF. ResearchGate. [Link]

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physicochemical properties of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

An In-Depth Technical Guide to the Physicochemical Characterization of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

Abstract: 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is a heterocyclic compound incorporating two key pharmacophores: a pyrazole ring and a piperidine ring. Such motifs are prevalent in modern medicinal chemistry, contributing to a wide range of biological activities.[1] The progression of any potential drug candidate from discovery to clinical application is fundamentally dependent on a thorough understanding of its physicochemical properties. These parameters govern a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its suitability for formulation. This guide provides a comprehensive framework for the systematic physicochemical characterization of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, intended for researchers, medicinal chemists, and drug development professionals. We will detail not only the experimental protocols but also the scientific rationale underpinning each analytical choice, ensuring a robust and self-validating approach to data generation.

Introduction: The Imperative of Physicochemical Profiling

The structure of 3-(1H-pyrazol-4-yl)piperidine features a basic piperidine ring and an aromatic pyrazole ring, which possesses both weakly acidic and weakly basic nitrogen atoms.[2][3] As the dihydrochloride salt, its properties are significantly influenced by its ionic state. Early and accurate characterization is not merely a data-gathering exercise; it is a critical step in risk mitigation for a drug development program. Properties such as aqueous solubility, ionization constant (pKa), lipophilicity, and chemical stability directly impact bioavailability, formulation strategies, and storage requirements. This document outlines a logical workflow for determining these essential parameters.

Foundational Analysis: Identity, Purity, and Solid-State Properties

Before embarking on detailed property assessment, the identity and purity of the analyte must be unequivocally confirmed. This ensures the integrity of all subsequent data.

Structural Confirmation and Purity Assessment

An integrated analytical approach is required to confirm the structure and determine the purity of the supplied batch.

Table 1: Analytical Techniques for Identity and Purity

Parameter	Technique	Purpose
Identity	¹H NMR, ¹³C NMR	Confirms the chemical structure and covalent arrangement of atoms.
Identity	High-Resolution Mass Spectrometry (HRMS)	Confirms the elemental composition by providing a highly accurate mass.

| Purity | High-Performance Liquid Chromatography (HPLC-UV) | Quantifies the purity of the compound and detects non-UV active impurities if coupled with a universal detector like CAD or ELSD. |

Experimental Protocol: Purity Determination by RP-HPLC

• Rationale: Reversed-phase HPLC is the standard method for purity assessment in the pharmaceutical industry due to its high resolution, reproducibility, and sensitivity. A gradient method is employed to ensure the elution of potential impurities with a wide range of polarities.

• Methodology:

  • Column: C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 3 minutes, then return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm and 254 nm.

  • Sample Preparation: Prepare a 1 mg/mL stock solution in a 50:50 mixture of water and acetonitrile.

  • Analysis: Inject 5 µL and integrate all peaks. Purity is calculated as the percentage of the main peak area relative to the total peak area.

Solid-State Characterization

The solid-state properties of the dihydrochloride salt are crucial for understanding its physical stability and handling characteristics.

• Melting Point (DSC): Differential Scanning Calorimetry (DSC) should be used to determine the melting point. A sharp endotherm is indicative of a crystalline solid. The presence of multiple thermal events could suggest polymorphism or the presence of solvates.

• Hygroscopicity: The tendency of the material to absorb atmospheric moisture should be assessed by Gravimetric Vapor Sorption (GVS). This is critical for determining appropriate storage and handling conditions.

Ionization Constant (pKa) Determination

The pKa values dictate the extent of a molecule's ionization at a given pH. For 3-(1H-pyrazol-4-yl)piperidine, we anticipate at least two pKa values: one for the basic piperidine nitrogen and another for the pyrazole ring.[4] The pKa is arguably the most critical physicochemical parameter as it directly influences solubility, lipophilicity, and permeability.

Causality Behind the Choice of Method

Potentiometric titration is the gold-standard method for pKa determination.[5] It directly measures pH changes upon the addition of a titrant, providing a precise inflection point corresponding to the pKa. This method is robust and less susceptible to interference from chromophores compared to UV-spectrophotometric methods.

Diagram 1: Experimental Workflow for Potentiometric pKa Determination

Caption: Workflow for pKa determination via potentiometric titration.

Experimental Protocol: Potentiometric Titration

• System Setup: Calibrate a pH electrode with at least three standard buffers (e.g., pH 4, 7, 10).

• Sample Preparation: Prepare a solution of the compound at approximately 1-2 mM in an electrolyte solution (e.g., 0.15 M KCl) to maintain constant ionic strength. Acidify the solution with a known excess of HCl to ensure all basic sites are protonated.

• Titration: Titrate the solution with a standardized strong base (e.g., 0.1 M KOH) under an inert nitrogen atmosphere to prevent carbonate formation.

• Data Acquisition: Record the pH value after each incremental addition of the titrant.

• Analysis: Plot pH versus the volume of KOH added. The pKa values correspond to the pH at the half-equivalence points, which are precisely located at the inflection points of the titration curve. Specialized software is used to calculate the derivatives of the curve to pinpoint these inflection points accurately.[5]

Aqueous Solubility

Aqueous solubility is a primary determinant of oral absorption. For an ionizable compound like 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, solubility will be highly pH-dependent. Therefore, it must be measured across a physiologically relevant pH range.

Kinetic vs. Thermodynamic Solubility: A Critical Distinction

• Thermodynamic Solubility: This is the true equilibrium solubility of the most stable crystalline form of the compound. It is determined using methods like the shake-flask technique and is crucial for late-stage development and formulation.

• Kinetic Solubility: This measures the concentration of a compound when it begins to precipitate from a solution prepared by dissolving a DMSO stock. It is a high-throughput screening assay often used in early discovery to flag potential issues.

Experimental Protocol: pH-Dependent Thermodynamic Solubility (Shake-Flask Method)

• Rationale: The shake-flask method (ICH guideline Q6A) is the definitive way to measure thermodynamic solubility. By determining solubility at various pH values, a complete pH-solubility profile can be constructed.

• Methodology:

  • Buffer Preparation: Prepare a series of buffers covering the desired pH range (e.g., pH 2.0, 4.5, 6.8, 7.4, and 9.0).

  • Sample Addition: Add an excess amount of the solid compound to vials containing each buffer. The excess solid is critical to ensure equilibrium is reached with the saturated solution.

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to reach equilibrium.

  • Phase Separation: Separate the solid and liquid phases by centrifugation or filtration.

  • Quantification: Determine the concentration of the compound in the supernatant using a validated analytical method, such as HPLC-UV.

  • pH Verification: Measure the final pH of the saturated solution to ensure the buffer capacity was maintained.

Table 2: Template for pH-Solubility Profile Data

Buffer pH (Initial)	Final pH	Solubility (µg/mL)	Solubility (µM)	Solid Form (Post-Analysis)
2.0
4.5
6.8
7.4

| 9.0 | | | | |

Chemical Stability Assessment

Understanding a compound's intrinsic stability is vital for defining its shelf-life, storage conditions, and potential degradation pathways. Forced degradation (or stress testing) studies are used to accelerate this process.[6][7]

Rationale for Forced Degradation

Forced degradation studies expose the drug substance to conditions more severe than accelerated stability testing. The primary goals are to identify likely degradation products, elucidate degradation pathways, and develop a stability-indicating analytical method that can resolve the parent compound from all significant degradants.[8]

Diagram 2: Forced Degradation Study Workflow

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3-(1H-pyrazol-4-yl)piperidine dihydrochloride mechanism of action

An In-Depth Technical Guide to the Core Mechanism of Action of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

Abstract

The 3-(1H-pyrazol-4-yl)piperidine scaffold represents a privileged structure in medicinal chemistry, frequently associated with potent and selective activity at various neurological targets. This technical guide synthesizes the available evidence to propose a primary mechanism of action for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. Based on extensive structure-activity relationship (SAR) data from analogous chemical series, the principal molecular target is identified as the histamine H3 receptor (H3R). This document details the proposed pharmacodynamics, the downstream signaling consequences of H3R modulation, and provides validated experimental protocols for the empirical characterization of this mechanism. The intended audience for this guide includes researchers, scientists, and drug development professionals actively engaged in neuropharmacology and medicinal chemistry.

Introduction and Postulated Mechanism

3-(1H-pyrazol-4-yl)piperidine dihydrochloride is a heterocyclic amine incorporating two key pharmacophores: a pyrazole ring and a piperidine ring. While direct pharmacological data on this specific molecule is limited in publicly accessible literature, the chemical architecture strongly suggests a high affinity for the histamine H3 receptor (H3R). The pyrazole ring can act as a bioisostere for the imidazole ring of histamine, while the basic nitrogen of the piperidine ring typically interacts with key acidic residues within the receptor binding pocket.

Numerous studies on structurally related pyrazole- and imidazole-containing piperidines have established these compounds as potent H3R antagonists or inverse agonists.[1] Therefore, the central hypothesis of this guide is that 3-(1H-pyrazol-4-yl)piperidine dihydrochloride functions as a competitive antagonist or inverse agonist at the presynaptic histamine H3 receptor. This action is predicted to disinhibit the synthesis and release of histamine and other key neurotransmitters in the central nervous system (CNS), leading to pro-cognitive and wakefulness-promoting effects.

The Primary Molecular Target: Histamine H3 Receptor (H3R)

The H3R is a G protein-coupled receptor (GPCR) primarily expressed in the CNS, with the highest density in the cerebral cortex, hippocampus, striatum, and hypothalamus.[2] It plays a critical role in regulating brain chemistry through two main functions:

• Autoreceptor: Located on presynaptic histaminergic neurons, H3Rs provide a negative feedback mechanism. When activated by histamine, they inhibit further synthesis and release of histamine from the neuron.[3]

• Heteroreceptor: H3Rs are also located on the presynaptic terminals of non-histaminergic neurons. Their activation inhibits the release of a wide array of other crucial neurotransmitters, including acetylcholine, norepinephrine, dopamine, and serotonin.[2][4]

A unique feature of the H3R is its high level of constitutive activity, meaning it can signal even in the absence of an agonist.[3] This property is critical, as it allows for inverse agonists to actively decrease the basal inhibitory tone of the receptor, producing a more robust effect than a neutral antagonist, which would only block the effects of endogenous histamine.

Molecular Mechanism of Action and Downstream Signaling

As a member of the Gi/o-coupled GPCR family, the H3R's signaling cascade is primarily inhibitory. Blockade of this receptor by an antagonist like 3-(1H-pyrazol-4-yl)piperidine is expected to reverse this inhibition.

Reversal of Gαi/o-Mediated Inhibition

Upon agonist binding (or through constitutive activity), the H3R activates its associated Gαi/o protein. This leads to:

An H3R antagonist or inverse agonist binds to the receptor but does not activate it. Instead, it competitively blocks histamine from binding and, in the case of an inverse agonist, reduces the receptor's basal constitutive activity. This action, often termed "disinhibition," results in:

• Increased cAMP Production: Adenylyl cyclase is released from inhibition, restoring or increasing cAMP production and activating downstream effectors like Protein Kinase A (PKA).[5]

• Enhanced Neurotransmitter Release: The inhibitory effect on presynaptic calcium channels is removed, facilitating neurotransmitter release upon neuronal depolarization.[3]

Signaling Pathway Diagram

The following diagram illustrates the canonical H3R signaling pathway and the effect of an antagonist/inverse agonist.

Caption: Proposed H3R signaling and modulation by 3-(1H-pyrazol-4-yl)piperidine.

Physiological Consequences

By blocking the inhibitory autoreceptors and heteroreceptors, 3-(1H-pyrazol-4-yl)piperidine is predicted to increase the synaptic concentrations of several pro-cognitive neurotransmitters.[7] This neurochemical profile is consistent with the therapeutic rationale for developing H3R antagonists for conditions such as narcolepsy, Alzheimer's disease, and attention-deficit hyperactivity disorder (ADHD).[3][7]

Neurotransmitter	Primary Brain Region of Release	Associated Function
Histamine	Tuberomammillary Nucleus (TMN)	Wakefulness, Arousal, Attention
Acetylcholine	Cortex, Hippocampus	Learning, Memory, Cognition
Norepinephrine	Cortex, Hippocampus	Alertness, Concentration, Executive Function
Dopamine	Prefrontal Cortex, Striatum	Motivation, Reward, Executive Function

Experimental Protocols for Mechanism Elucidation

To empirically validate the proposed mechanism of action, a series of well-established assays must be performed. The following protocols provide a self-validating system, progressing from target binding to functional activity.

Protocol 1: Radioligand Competition Binding Assay

This assay quantifies the affinity of the test compound for the H3 receptor by measuring its ability to displace a known radiolabeled ligand.

Objective: To determine the binding affinity (Ki) of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride for the human histamine H3 receptor.

Methodology:

• Membrane Preparation:

  • Culture HEK293 cells stably expressing the human H3 receptor.

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate to pellet the cell membranes. Wash the pellet and resuspend in assay buffer.

  • Determine the protein concentration of the membrane preparation using a BCA or Bradford assay.[8]

• Assay Setup (96-well plate format):

  • Total Binding Wells: Add 50 µL assay buffer, 50 µL radioligand (e.g., [3H]Nα-methylhistamine at a concentration near its Kd), and 100 µL of membrane preparation.[9][10]

  • Non-Specific Binding Wells: Add 50 µL of a saturating concentration of a known unlabeled H3R ligand (e.g., 10 µM Clobenpropit), 50 µL radioligand, and 100 µL of membrane preparation.

  • Test Compound Wells: Add 50 µL of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride (at 10-12 serial dilutions), 50 µL radioligand, and 100 µL of membrane preparation.

• Incubation & Filtration:

  • Incubate the plate for 60-120 minutes at 25°C with gentle agitation to reach equilibrium.[9]

  • Rapidly terminate the reaction by vacuum filtration through a PEI-presoaked glass fiber filter mat (e.g., GF/C), trapping the membranes.

  • Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.[8]

• Detection & Analysis:

  • Dry the filter mat and add a scintillation cocktail.

  • Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

  • Calculate specific binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for the H3R radioligand competition binding assay.

Protocol 2: [³⁵S]GTPγS Functional Assay

This functional assay measures the first step in G protein activation. It can distinguish between neutral antagonists and inverse agonists.

Objective: To determine the functional activity of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride and classify it as a neutral antagonist or inverse agonist.

Methodology:

• Reagents & Membranes:

  • Use the same H3R-expressing cell membranes as in the binding assay.

  • Assay Buffer: Tris-HCl buffer (pH 7.4) supplemented with MgCl₂, NaCl, and GDP (to ensure G proteins are in their inactive state).[11]

  • Radioligand: [³⁵S]GTPγS, a non-hydrolyzable GTP analog.

• Assay Setup (96-well plate format):

  • Basal Activity: Membranes + Assay Buffer + [³⁵S]GTPγS.

  • Maximal Stimulation (Agonist): Membranes + H3R agonist (e.g., Histamine or R-α-methylhistamine) + [³⁵S]GTPγS.

  • Inverse Agonism Test: Membranes + Test Compound (serial dilutions) + [³⁵S]GTPγS. A decrease below basal indicates inverse agonism.

  • Antagonism Test: Membranes + Test Compound (serial dilutions) + a fixed EC80 concentration of H3R agonist + [³⁵S]GTPγS. A rightward shift in the agonist dose-response curve indicates antagonism.[12][13]

• Incubation & Termination:

  • Pre-incubate membranes, buffer, and test compounds/agonist.

  • Initiate the reaction by adding [³⁵S]GTPγS.

  • Incubate for 30-60 minutes at 30°C.[12]

  • Terminate the reaction by rapid filtration, similar to the binding assay.

• Detection & Analysis:

  • Measure bound [³⁵S]GTPγS via scintillation counting.

  • For Inverse Agonism: Plot CPM against the log concentration of the test compound. A concentration-dependent decrease below the basal signal confirms inverse agonist activity.

  • For Antagonism: Plot the agonist response in the presence of different concentrations of the test compound. Use the Schild regression analysis to calculate the pA2 value, a measure of antagonist potency.

Caption: Dual workflows for the [³⁵S]GTPγS functional assay.

Conclusion

The chemical structure of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride provides a strong scientific rationale for its action as a histamine H3 receptor antagonist or inverse agonist. This proposed mechanism involves the competitive blockade of constitutively active, inhibitory Gαi/o-coupled receptors located on presynaptic nerve terminals in the CNS. The functional consequence is a disinhibition and subsequent increase in the release of histamine and other pro-cognitive neurotransmitters, including acetylcholine, norepinephrine, and dopamine. This profile suggests potential therapeutic utility in disorders of wakefulness and cognition. The definitive elucidation of this mechanism can be achieved through a systematic experimental approach, beginning with radioligand binding assays to confirm target affinity, followed by functional [³⁵S]GTPγS assays to characterize its activity as an antagonist or inverse agonist.

References

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• ResearchGate. Histamine H3 receptor (H3R) main signaling pathways.

• PubMed. Agonist-induced activation of histamine H3 receptor signals to extracellular signal-regulated kinases 1 and 2 through PKC-, PLD-, and EGFR-dependent mechanisms.

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An In-depth Technical Guide to the Biological Activity of 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

The compound 3-(1H-pyrazol-4-yl)piperidine dihydrochloride represents a significant scaffold in medicinal chemistry, merging two pharmacologically privileged heterocyclic rings: pyrazole and piperidine.[1][2] This guide provides a comprehensive technical overview of its potential biological activities, drawing upon the extensive research into related chemical structures. While direct studies on this specific dihydrochloride salt are limited, a robust body of evidence suggests its potential as a modulator of key biological targets, particularly within the central nervous system (CNS) and inflammatory pathways. This document will explore its likely mechanisms of action, provide detailed experimental protocols for its characterization, and discuss the pharmaceutical implications of its dihydrochloride salt form.

Introduction: The Pharmacological Promise of a Hybrid Scaffold

The piperidine ring is a cornerstone of modern pharmaceuticals, valued for its ability to confer favorable pharmacokinetic properties and to serve as a versatile scaffold for interacting with a wide array of biological targets.[1][3] Similarly, the pyrazole moiety is a well-established pharmacophore found in numerous approved drugs, exhibiting a broad spectrum of activities including anti-inflammatory, analgesic, and anticancer effects.[2][4][5] The combination of these two rings in the 3-(1H-pyrazol-4-yl)piperidine scaffold creates a molecule with significant potential for novel therapeutic applications. The dihydrochloride salt form is often employed to enhance the aqueous solubility and bioavailability of basic compounds, a critical consideration for drug development.[6][7]

Potential Pharmacological Targets and Mechanisms of Action

Based on the activities of structurally related compounds, 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is predicted to interact with several key biological targets.

Central Nervous System Activity: A Focus on Histamine H3 and Sigma-1 Receptors

Piperidine derivatives are frequently investigated for their CNS activity.[3][8] The 3-(1H-pyrazol-4-yl)piperidine scaffold is a promising candidate for targeting neurotransmitter systems.

• Histamine H3 Receptor (H3R) Antagonism: Many piperidine-containing compounds are potent antagonists of the histamine H3 receptor, a presynaptic autoreceptor that negatively regulates the release of histamine and other neurotransmitters in the CNS.[9][10] H3R antagonists are being explored for their potential in treating cognitive disorders and other neurological conditions.

• Sigma-1 Receptor (S1R) Modulation: The sigma-1 receptor is another important CNS target implicated in a variety of neurological and psychiatric disorders. Piperidine and piperazine derivatives have been shown to possess high affinity for S1R, suggesting a potential avenue for the therapeutic action of 3-(1H-pyrazol-4-yl)piperidine.[11][12]

Below is a diagram illustrating the potential signaling pathway modulation by a histamine H3 receptor antagonist.

Caption: Potential mechanism of a histamine H3 receptor antagonist.

Anti-inflammatory Activity: Cyclooxygenase-2 (COX-2) Inhibition

The pyrazole moiety is a key feature of several selective COX-2 inhibitors used as anti-inflammatory drugs.[2] These drugs function by blocking the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain.

Below is a diagram illustrating the potential mechanism of COX-2 inhibition.

Caption: Generalized workflow for in vitro characterization.

In Vivo Models

Based on the in vitro profile, appropriate in vivo models can be selected to evaluate the efficacy of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

• For CNS Activity: Models of cognitive impairment (e.g., novel object recognition test in rodents) or other neurological disorders can be employed.

• For Anti-inflammatory Activity: Carrageenan-induced paw edema in rats is a standard model to assess in vivo anti-inflammatory effects. [13]* For Analgesic Activity: The hot plate test or writhing test in mice can be used to evaluate the analgesic potential. [14][15]

The Role of the Dihydrochloride Salt Form

The use of a dihydrochloride salt for a basic compound like 3-(1H-pyrazol-4-yl)piperidine is a strategic decision in drug development. [6]

Property	Impact of Dihydrochloride Salt Formation	Rationale
Aqueous Solubility	Significantly Increased	The ionic nature of the salt enhances interactions with water molecules, improving dissolution. [6]
Bioavailability	Potentially Enhanced	Improved solubility can lead to better absorption in the gastrointestinal tract. [7]
Stability	Generally Improved	The salt form can be more crystalline and less prone to degradation than the free base. [6]

| Handling | Easier | Crystalline salts are often easier to handle and formulate than the corresponding free base. |

Structure-Activity Relationship (SAR) Insights

While specific SAR data for 3-(1H-pyrazol-4-yl)piperidine is not extensively available, general principles from related series can be informative. For pyrazole-containing COX-2 inhibitors, the substitution pattern on the pyrazole and adjacent rings is crucial for selectivity and potency. [16]For piperidine-based CNS drugs, the nature and position of substituents on the piperidine ring, as well as the linker to other pharmacophoric elements, significantly influence receptor affinity and selectivity. [17]

Conclusion

3-(1H-pyrazol-4-yl)piperidine dihydrochloride is a promising chemical scaffold with the potential for diverse biological activities, particularly in the areas of CNS disorders, inflammation, and viral infections. The insights and experimental protocols provided in this guide offer a framework for the systematic evaluation of this compound and its derivatives. Further research is warranted to fully elucidate its pharmacological profile and therapeutic potential.

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An In-depth Technical Guide to 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride Derivatives and Analogs for Drug Discovery Professionals

Abstract

The 3-(1H-pyrazol-4-yl)piperidine scaffold is a privileged structure in modern medicinal chemistry, serving as a cornerstone for the development of a diverse array of therapeutic agents. This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals engaged in the exploration of this chemical space. We will delve into the synthetic strategies for accessing the core dihydrochloride salt and its analogs, explore the critical structure-activity relationships (SAR) that govern their biological effects, and provide detailed protocols for their evaluation against key molecular targets. The primary focus will be on two prominent areas of investigation where this scaffold has shown significant promise: as C-C chemokine receptor type 5 (CCR5) antagonists for the treatment of HIV, and as N-acylethanolamine acid amidase (NAAA) inhibitors for addressing inflammation and pain.

Introduction: The Significance of the Pyrazolyl-Piperidine Scaffold

The fusion of a pyrazole and a piperidine ring creates a unique three-dimensional structure with a rich pharmacophoric profile. The piperidine moiety, a common motif in many approved drugs, offers a basic nitrogen atom that can be protonated at physiological pH, enhancing solubility and enabling key ionic interactions with biological targets.[1] The pyrazole ring, an aromatic five-membered heterocycle with two adjacent nitrogen atoms, provides opportunities for hydrogen bonding and pi-stacking interactions.[2][3] The combination of these two rings in the 3-(1H-pyrazol-4-yl)piperidine core has proven to be a fruitful starting point for the design of potent and selective modulators of various biological targets.

Derivatives of this scaffold have been investigated for a wide range of therapeutic applications, including as anticancer, antiviral, anti-inflammatory, and analgesic agents.[4][5] This guide will focus on two of the most promising avenues of research: the development of CCR5 antagonists and NAAA inhibitors.

Synthetic Strategies

The synthesis of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride and its analogs typically involves a multi-step sequence, starting from commercially available piperidine or pyrazole precursors. A common and versatile approach involves the construction of the pyrazole ring onto a pre-existing piperidine scaffold, often utilizing a Boc-protected piperidine derivative to allow for controlled functionalization.

Synthesis of the Core Scaffold: 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride

A general and reliable synthetic route to the title compound is outlined below. This strategy employs a Boc-protected piperidine precursor, which is first converted to a β-keto ester, followed by cyclization with a hydrazine source to form the pyrazole ring. The final step involves the removal of the Boc protecting group and formation of the dihydrochloride salt.

Experimental Protocol: Synthesis of 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride

Step 1: Synthesis of N-Boc-3-piperidone

• To a solution of 1-benzyl-3-piperidone in methanol, add 10% palladium on carbon under a nitrogen atmosphere.

• Hydrogenate the mixture under pressure (e.g., 55 psi of H₂) overnight.

• Filter the reaction mixture through celite and concentrate the solvent in vacuo.

• Dissolve the resulting product in a mixture of tetrahydrofuran (THF) and saturated aqueous sodium bicarbonate.

• Add di-tert-butyldicarbonate ((Boc)₂O) and stir the mixture for 48 hours.

• Perform an aqueous workup with ethyl acetate, followed by washing with dilute HCl and brine.

• Dry the organic layer over magnesium sulfate, concentrate, and purify by silica gel chromatography to yield N-Boc-3-piperidone.[6]

Step 2: Synthesis of Methyl 5-(N-Boc-piperidin-3-yl)-1H-pyrazole-4-carboxylate

• Convert N-Boc-3-piperidone to its corresponding β-keto ester.

• Treat the β-keto ester with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form a β-enamino diketone.[6][7][8]

• Dissolve the β-enamino diketone in ethanol and treat it with hydrazine hydrate.

• Stir the reaction mixture at room temperature for 18 hours.

• Purify the resulting product by column chromatography to yield methyl 5-(N-Boc-piperidin-3-yl)-1H-pyrazole-4-carboxylate.[6][7][8]

Step 3: Boc Deprotection and Dihydrochloride Salt Formation

• Dissolve the N-Boc protected pyrazolyl-piperidine from Step 2 in a solution of 2 N HCl in methanol.[9]

• Heat the reaction mixture to 60 °C for 2 hours.

• Remove the excess methanol by rotary evaporation.

• The resulting solid is 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Synthesis of Analogs

The modular nature of this synthetic route allows for the straightforward generation of a wide variety of analogs. Modifications can be introduced at several key positions:

• On the Piperidine Ring: Starting with substituted piperidones in Step 1 allows for the introduction of functional groups on the piperidine ring.

• On the Pyrazole Ring: Utilizing substituted hydrazines in Step 2 enables the installation of various substituents on the pyrazole nitrogen atoms.[6][7][8] Further functionalization of the pyrazole ring can be achieved through standard aromatic substitution reactions.

Biological Targets and Mechanism of Action

CCR5 Antagonism for HIV Treatment

The C-C chemokine receptor type 5 (CCR5) is a G-protein coupled receptor (GPCR) that plays a crucial role as a co-receptor for the entry of the R5 strain of HIV-1 into host cells, primarily CD4+ T cells.[4][10] The viral envelope glycoprotein gp120 first binds to the CD4 receptor, which induces a conformational change in gp120, allowing it to then bind to CCR5. This second interaction triggers a cascade of events leading to the fusion of the viral and cellular membranes, and subsequent entry of the viral capsid into the host cell.[4][10][11]

3-(1H-pyrazol-4-yl)piperidine derivatives have been identified as potent CCR5 antagonists.[12] These small molecules bind to a hydrophobic pocket within the transmembrane helices of the CCR5 receptor, inducing a conformational change that prevents its interaction with the viral gp120 protein.[12] By blocking this crucial step in the viral life cycle, these compounds effectively inhibit the entry of R5 HIV-1 into host cells.

Signaling Pathway: HIV-1 Entry via CCR5

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An In-depth Technical Guide to 3-(1H-Pyrazol-4-yl)piperidine Dihydrochloride (CAS Number: 2095410-90-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(1H-Pyrazol-4-yl)piperidine dihydrochloride is a heterocyclic compound featuring a pyrazole ring linked to a piperidine ring. This structural motif is of significant interest in medicinal chemistry due to the diverse pharmacological activities associated with both pyrazole and piperidine scaffolds. Pyrazole derivatives are known for a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2][3] Similarly, the piperidine moiety is a common feature in many pharmaceuticals, contributing to desirable pharmacokinetic properties and acting as a versatile scaffold for interacting with various biological targets.[4][5] This guide provides a comprehensive overview of the available technical information for 3-(1H-Pyrazol-4-yl)piperidine dihydrochloride, including its properties, synthesis, potential applications, and suppliers.

Chemical and Physical Properties

While specific experimental data for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is limited in publicly available literature, we can infer some of its properties based on its structure and data from similar compounds.

Table 1: Physicochemical Properties

Property	Value	Source/Comment
CAS Number	2095410-90-3	[6]
Molecular Formula	C₈H₁₅Cl₂N₃	Calculated from structure
Molecular Weight	224.13 g/mol	Calculated for dihydrochloride salt
Appearance	White to pale yellow powder (predicted)	Based on typical appearance of similar amine hydrochlorides.
Solubility	Soluble in water and polar organic solvents like methanol and DMSO (predicted).[7]	The dihydrochloride salt form enhances aqueous solubility.
pKa	Predicted to have at least two pKa values corresponding to the piperidine nitrogen and the pyrazole ring nitrogens.	General knowledge of amine and pyrazole chemistry.
Melting Point	Not available	Experimental data is not publicly available.
Boiling Point	Not available	Experimental data is not publicly available.

Structure:

Caption: A generalized synthetic workflow for pyrazole-piperidine compounds.

Characterization

The characterization of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride would typically involve the following analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Would show characteristic signals for the protons on the pyrazole and piperidine rings. The chemical shifts and coupling constants would confirm the connectivity of the two ring systems.

  • ¹³C NMR: Would provide information on the number and types of carbon atoms in the molecule.

• Mass Spectrometry (MS): Would be used to determine the molecular weight of the compound and to confirm its elemental composition through high-resolution mass spectrometry (HRMS).

• Infrared (IR) Spectroscopy: Would show characteristic absorption bands for the N-H and C-H bonds in the pyrazole and piperidine rings, as well as C=N and C=C stretching vibrations.

• Elemental Analysis: To determine the percentage composition of carbon, hydrogen, nitrogen, and chlorine, confirming the empirical formula.

While specific spectra for this compound are not publicly available, related structures have been characterized using these methods. [8][9]

Potential Applications and Biological Activity

The combination of pyrazole and piperidine moieties suggests a range of potential pharmacological applications for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

• Anticancer Activity: Many pyrazole derivatives have been investigated as anticancer agents, targeting various pathways involved in tumor growth and proliferation. [2][3]* Anti-inflammatory Activity: The pyrazole scaffold is a key component of several non-steroidal anti-inflammatory drugs (NSAIDs), such as celecoxib. [10]* Antimicrobial and Antiviral Activity: Certain pyrazole-piperidine hybrids have shown promise as antimicrobial and antiviral agents. [11]* Central Nervous System (CNS) Activity: The piperidine ring is prevalent in many CNS-active drugs, suggesting that this compound could be explored for its potential effects on neurological targets. [5] A study on new pyrazolyl piperidine molecules identified them as factor Xa inhibitors, suggesting potential anticoagulant activity. [11]Another study synthesized a series of 4-phenylpiperidin-4-ol substituted pyrazole derivatives and found promising in vitro antifungal and antibacterial activities. [8] Signaling Pathway Hypothesis:

Given the known targets of similar compounds, a hypothetical mechanism of action could involve the inhibition of specific kinases or enzymes implicated in disease pathways. For example, in an inflammatory context, it might inhibit cyclooxygenase (COX) enzymes, while in cancer, it could target protein kinases involved in cell cycle regulation.

Caption: Hypothetical inhibitory action on a signaling pathway.

Suppliers

3-(1H-Pyrazol-4-yl)piperidine dihydrochloride is available from several chemical suppliers, primarily for research and development purposes.

Table 2: Representative Suppliers

Supplier	Product Number	Purity	Available Quantities
Fluorochem	521203	95%+	250mg, 500mg, 1g, 2.5g
BLDpharm	-	-	-
ChemScene	-	≥98%	-

Note: Availability and product details are subject to change. Please refer to the suppliers' websites for the most current information.

Conclusion

3-(1H-Pyrazol-4-yl)piperidine dihydrochloride is a promising chemical entity for further investigation in drug discovery and development. Its composite structure, featuring both pyrazole and piperidine rings, suggests a high potential for diverse biological activities. While specific experimental data for this compound remains limited in the public domain, this guide provides a foundational understanding of its properties, potential synthesis, and applications based on the current knowledge of related compounds. Further research is warranted to fully elucidate its pharmacological profile and therapeutic potential.

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• ResearchGate. (2022, April). Identification of new pyrazolyl piperidine molecules as factor Xa inhibitors: Design, synthesis, in silico, and biological evaluation. Results in Chemistry, 4, 100355. Retrieved from [Link]

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• MDPI. (2021, June 22). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 26(13), 3808. Retrieved from [Link]

• PubMed. (2016, May). Design, Synthesis, and Biological Evaluation of Pyrazole Derivatives. Chemical Biology & Drug Design, 87(5), 673-679. Retrieved from [Link]

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structure-activity relationship of pyrazole-piperidine compounds

An In-Depth Technical Guide to the Structure-Activity Relationship of Pyrazole-Piperidine Compounds as Fatty Acid Amide Hydrolase (FAAH) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: Targeting the Endocannabinoid System

The endocannabinoid system (ECS) is a crucial neuromodulatory system involved in regulating a vast array of physiological processes. A key component of the ECS is the enzyme Fatty Acid Amide Hydrolase (FAAH), a serine hydrolase responsible for the degradation of endogenous fatty acid amides like the endocannabinoid anandamide (AEA).[1][2] By breaking down AEA, FAAH terminates its signaling, which influences pain, inflammation, and mood. Consequently, inhibiting FAAH presents a compelling therapeutic strategy.[3] This approach increases the endogenous levels of AEA "on-demand" at sites of pathology, offering potential therapeutic benefits for pain and inflammation without the adverse psychotropic effects associated with direct cannabinoid receptor agonists.[4]

Within the landscape of medicinal chemistry, pyrazole and piperidine rings are considered "privileged scaffolds" due to their prevalence in numerous FDA-approved drugs and their ability to interact with a wide range of biological targets.[5][6] The fusion of these two motifs has given rise to a potent class of FAAH inhibitors. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of pyrazole-piperidine compounds, elucidating the chemical nuances that govern their efficacy and selectivity as FAAH inhibitors.

The Core Pharmacophore: Covalent Inhibition of FAAH

The most potent pyrazole-piperidine based FAAH inhibitors act through a covalent, irreversible mechanism.[3][7] These compounds typically feature a central piperidine ring linked to a pyrazole moiety and an electrophilic group, such as a urea or carbamate. This electrophilic carbonyl is the "warhead" of the inhibitor.

The inhibitory mechanism involves the carbamylation of a key serine residue (Ser241) in the catalytic triad of the FAAH active site.[7][8] The enzyme mistakes the inhibitor for a substrate, initiating hydrolysis. However, this process results in the formation of a stable, covalent carbamoyl-enzyme adduct, rendering the enzyme inactive.[3] The piperidine and pyrazole portions of the molecule serve to correctly orient the electrophilic carbonyl within the active site for optimal reaction with Ser241.

General Pharmacophore for Covalent FAAH Inhibition.

Dissecting the Structure-Activity Relationship (SAR)

The potency and selectivity of pyrazole-piperidine FAAH inhibitors are highly dependent on the specific substitutions at various positions of the scaffold. The optimization from early leads like PF-750 to highly potent inhibitors such as PF-3845 provides a clear illustration of these SAR principles.[7]

Key SAR Insights:

• The Piperidine Core: The piperidine ring is a crucial component for activity, properly orienting the other functional groups within the enzyme's active site.[8] Its conformation is critical for positioning the electrophilic carbonyl for the nucleophilic attack by Ser241.

• The Electrophilic Carbonyl: A urea or carbamate group is essential for the covalent inhibition mechanism. The enzyme's hydrolysis of this group leads to the irreversible carbamylation of the active site serine.[4][7][8]

• The Pyrazole Ring: While some potent inhibitors replace the pyrazole with other heterocycles, its presence often contributes to favorable interactions within the binding pocket. A 3D-QSAR study on related piperazine-carboxamides suggested that replacing a pyridazine ring with a pyrazole ring could significantly increase predicted activity, highlighting its favorable steric and electronic properties.[9]

• The Aryl "Leaving Group": Modifications to the aryl group attached to the urea/carbamate have the most dramatic impact on potency. For instance, the transition from a simple aniline in PF-750 to a 3-aminopyridine in more advanced analogs was a key step in enhancing potency. Furthermore, adding a para-trifluoromethyl substituent on the biaryl ether moiety of PF-3845 led to a 10-20 fold increase in inhibitory activity compared to earlier compounds.[7] This region of the molecule interacts with hydrophobic pockets in the enzyme, and fine-tuning these interactions is critical for achieving high potency.

Quantitative SAR Data of Piperidine Urea FAAH Inhibitors

Compound	R Group (Aryl Moiety)	kinact/Ki (M-1s-1) for human FAAH	Key Structural Feature
PF-750	Phenyl	~800	Basic piperidine urea scaffold
PF-3845	3-pyridyl with p-CF3-phenyl ether	15,000	3-aminopyridine leaving group and biaryl ether with electron-withdrawing group
URB597	Biphenyl-3-yl (carbamate)	~700	O-aryl carbamate inhibitor, for comparison

(Data synthesized from Ahn et al., 2009)[7]

Experimental Protocols

General Synthesis of a Pyrazole-Piperidine Urea FAAH Inhibitor

This protocol outlines a representative synthesis, adapting established methods for creating the pyrazole core and forming the crucial urea linkage.

Step 1: Synthesis of the Pyrazole Core

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), combine a substituted 1,3-dicarbonyl compound (1.0 eq) with a suitable hydrazine derivative (1.1 eq) in a solvent such as ethanol or acetic acid.

• Cyclocondensation: Heat the reaction mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. Purify the resulting pyrazole product by recrystallization or column chromatography.

Step 2: Coupling with the Piperidine Moiety

• Activation: If necessary, functionalize the pyrazole from Step 1 (e.g., by halogenation or conversion to a carboxylic acid) to allow for coupling.

• Nucleophilic Substitution/Amidation: React the functionalized pyrazole with an appropriately protected piperidine derivative (e.g., N-Boc-4-aminopiperidine). The specific coupling conditions (e.g., base, solvent, temperature) will depend on the nature of the reacting functional groups.

• Deprotection: Remove the protecting group (e.g., Boc group using trifluoroacetic acid in dichloromethane) to yield the pyrazole-piperidine amine intermediate.

Step 3: Formation of the Urea Linkage

• Reaction Setup: Dissolve the pyrazole-piperidine amine intermediate (1.0 eq) in an anhydrous aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Isocyanate: Slowly add the desired aryl isocyanate (1.0 eq) to the solution at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Purification: Upon completion, concentrate the reaction mixture and purify the final product by column chromatography to yield the target pyrazole-piperidine urea compound.

In Vitro FAAH Inhibition Assay (Fluorescence-Based)

This protocol describes a common method to determine the inhibitory potency (IC50) of test compounds against FAAH.

Materials:

• Recombinant human FAAH enzyme

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 9.0)

• Fluorogenic FAAH substrate (e.g., arachidonoyl 7-amino-4-methylcoumarin amide - AAMCA)

• Test compounds dissolved in DMSO

• 96-well microplate (black, flat-bottom)

• Fluorescence plate reader (Excitation: 380 nm, Emission: 460 nm)

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. Further dilute these into the assay buffer to the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells (typically ≤1%).

• Enzyme Addition: To each well of the 96-well plate, add 20 µL of the test compound dilution (or buffer with DMSO for control wells). Then, add 20 µL of the diluted FAAH enzyme solution.

• Pre-incubation: Gently mix and incubate the plate at 37 °C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add 20 µL of the FAAH substrate (AAMCA) solution to each well to start the enzymatic reaction.

• Kinetic Reading: Immediately place the plate in a fluorescence plate reader pre-heated to 37 °C. Measure the fluorescence intensity every minute for 20-30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Normalize the rates relative to the vehicle control (100% activity) and a fully inhibited control (0% activity).

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Workflow for an In Vitro FAAH Inhibition Assay.

Conclusion and Future Perspectives

The pyrazole-piperidine scaffold is a highly versatile and effective framework for the design of potent, covalent inhibitors of FAAH. The structure-activity relationship is well-defined, with the piperidine ring acting as a central scaffold, the urea/carbamate moiety serving as the covalent warhead, and the aryl "leaving group" being the primary determinant of potency through interactions with hydrophobic pockets in the enzyme active site. The strategic modification of this aryl portion, guided by SAR principles and computational modeling, has led to the discovery of highly potent and selective inhibitors.[7][9]

Future work in this area will likely focus on further refining the selectivity of these compounds to minimize off-target effects and optimizing their pharmacokinetic properties to develop safe and effective clinical candidates for the treatment of inflammatory and neuropathic pain.

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• Alexander, J. & Cravatt, B. (2006). The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH). National Institutes of Health. [Link]

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• ResearchGate. (2024). PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. ResearchGate. [Link]

• Ahn, K., et al. (2009). Discovery and characterization of a highly selective FAAH inhibitor that reduces inflammatory pain. PubMed Central. [Link]

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• Ioannidis, S., et al. (2009). Discovery of pyrazol-3-ylamino pyrazines as novel JAK2 inhibitors. PubMed. [Link]

• ResearchGate. (n.d.). Discovery of C-5 Pyrazole-Substituted Pyrrolopyridine Derivatives as Potent and Selective Inhibitors for Janus Kinase 1. ResearchGate. [Link]

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An In-depth Technical Guide to the In Silico Modeling of 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride Interactions

Abstract

The integration of pyrazole and piperidine scaffolds is a cornerstone of modern medicinal chemistry, yielding compounds with diverse pharmacological activities.[1][2][3] 3-(1H-pyrazol-4-yl)piperidine, in its dihydrochloride salt form, represents a key structural motif found in numerous biologically active agents, including inhibitors of critical enzymes like Cyclin-Dependent Kinases (CDKs).[4][5] This guide provides a comprehensive, technically-grounded framework for investigating the molecular interactions of this compound using in silico modeling. We will move beyond a simple recitation of steps to explore the scientific rationale behind protocol design, emphasizing self-validation and robust data interpretation. This document details a complete workflow, from ligand preparation and target selection to molecular docking, molecular dynamics simulations, and final data analysis, equipping researchers with the expertise to confidently predict and analyze the behavior of this important chemical entity at the molecular level.

Introduction: The Scientific Imperative for Modeling Pyrazole-Piperidine Scaffolds

The pyrazole nucleus and the piperidine ring are privileged structures in drug discovery. Pyrazoles are five-membered aromatic heterocycles with two adjacent nitrogen atoms, a feature that allows them to act as versatile hydrogen bond donors and acceptors, crucial for molecular recognition.[3] Their derivatives are known to possess a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[2][6] The piperidine ring, a saturated six-membered heterocycle, is one of the most prevalent N-heterocycles in pharmaceuticals.[1] It provides a rigid, three-dimensional scaffold that can be functionalized to orient substituents into specific vectors, optimizing interactions within a protein's binding pocket.[1][7]

The combination of these two moieties in 3-(1H-pyrazol-4-yl)piperidine creates a molecule with significant therapeutic potential. A notable example is its presence in the core structure of AT7519, a potent inhibitor of multiple CDKs that has been evaluated in clinical trials for cancer therapy.[4] Given this context, understanding how this specific ligand interacts with its biological targets is paramount for optimizing existing drugs and designing novel therapeutics. In silico modeling provides a powerful, cost-effective, and rapid means to achieve this, allowing for the prediction of binding modes, the estimation of binding affinities, and the elucidation of the dynamic stability of ligand-protein complexes.[8]

This guide will use Cyclin-Dependent Kinase 2 (CDK2) as an exemplary target, based on the established activity of similar pyrazole-piperidine compounds, to illustrate a complete and robust computational workflow.[4][5]

The Computational Modeling Workflow: A Strategic Overview

A successful in silico study is not a linear execution of commands but a logical cascade of interdependent stages. Each step serves to refine the model and validate the hypotheses generated in the previous stage. Our comprehensive workflow is designed to ensure scientific rigor and produce reliable, interpretable results.

Caption: High-level overview of the in silico modeling workflow.

Step-by-Step Protocol: Ligand Preparation

The accuracy of any simulation begins with a chemically correct representation of the small molecule. For 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, this involves careful consideration of its ionization state.

Causality: The "dihydrochloride" designation indicates the compound is supplied as a salt where two basic nitrogen atoms—one on the piperidine ring and one on the pyrazole ring—are protonated. However, in silico simulations must model the biologically relevant form at physiological pH (~7.4). Therefore, we must predict the most likely protonation state in the binding pocket environment, not assume the salt form persists.

Methodology:

• Obtain 2D Structure: Draw the 3-(1H-pyrazol-4-yl)piperidine structure using chemical drawing software like ChemDraw or MarvinSketch.[9][10]

• Convert to 3D: Use the software's built-in tools to generate an initial 3D conformation.

• Predict pKa and Protonation: Employ a pKa prediction tool (e.g., MarvinSketch, MOE) to determine the likely protonation state at pH 7.4. For this molecule, the piperidine nitrogen is significantly more basic than the pyrazole nitrogens and will almost certainly be protonated ([NH2+]), carrying a +1 charge. The pyrazole ring is generally neutral at this pH. This is the form we will use for modeling.

• Generate Tautomers/Rotamers: Generate plausible tautomeric forms of the pyrazole ring and rotamers for the piperidine connection to ensure conformational space is adequately sampled, although the default is often sufficient for a starting pose.

• Energy Minimization: Perform a geometry optimization using a suitable force field (e.g., MMFF94 or AM1). This step resolves any steric clashes and brings the molecule to a low-energy conformation.

• Save in Required Format: Save the prepared ligand structure in a format compatible with docking software, such as .pdbqt for AutoDock Vina, which includes partial charges and atom type definitions.[9]

Step-by-Step Protocol: Target Identification and Preparation

Causality: The choice of a biological target is critical. Based on literature for analogous compounds, Cyclin-Dependent Kinase 2 (CDK2) is a validated target for pyrazole-based inhibitors.[4][5] We will use the crystal structure of human CDK2 to provide an experimentally determined, high-resolution model of the binding site.

Methodology:

• Select a PDB Structure: Download a high-resolution (<2.5 Å) X-ray crystal structure of human CDK2 from the Protein Data Bank (PDB). A suitable choice is PDB ID: 2VVO , which contains a pyrazole-based inhibitor, providing a clear reference for the binding site.

• Prepare the Protein:

  • Remove Non-essential Molecules: Delete all water molecules, co-solvents, and the co-crystallized ligand from the PDB file. The presence of water can interfere with the docking algorithm unless specific hydration models are used.

  • Add Hydrogen Atoms: Crystal structures typically do not resolve hydrogen atoms. Add them using software like AutoDock Tools or Schrodinger's Protein Preparation Wizard, ensuring correct ionization states for acidic and basic residues (e.g., Asp, Glu, Lys, Arg) at physiological pH.

  • Assign Charges: Assign partial charges to all atoms (e.g., Kollman charges).

  • Save Receptor File: Save the prepared protein in the .pdbqt format for use with AutoDock Vina.

Molecular Docking: Predicting Binding Conformation and Affinity

Molecular docking predicts the preferred orientation (pose) of a ligand when bound to a receptor and estimates the strength of the interaction, typically as a binding energy score.

Causality: Docking algorithms use scoring functions to evaluate how well a given ligand pose fits into the binding site, considering factors like electrostatic interactions, hydrogen bonding, and van der Waals forces. By systematically searching for the best fit, we can generate a hypothesis for the binding mode. This is a foundational step for understanding structure-activity relationships.[11][12]

Caption: The streamlined workflow for molecular docking.

Step-by-Step Protocol: Molecular Docking with AutoDock Vina

Methodology:

• Define the Binding Site (Grid Box):

  • Load the prepared CDK2 receptor into a visualization tool (e.g., AutoDock Tools, PyMOL).

  • Identify the ATP-binding site. In our example (PDB: 2VVO), this is the location of the original co-crystallized inhibitor.

  • Define a grid box (a 3D search space) that encompasses this entire binding pocket. A typical size would be 25 x 25 x 25 Å, centered on the active site. The box must be large enough to allow the ligand to rotate freely but small enough to focus the search, improving efficiency.

• Configure the Docking Run:

  • Create a configuration file specifying the paths to the ligand and receptor .pdbqt files.

  • Define the coordinates for the center and the dimensions of the grid box.

  • Set the exhaustiveness parameter, which controls the computational effort of the search. A value of 16 is a good balance between speed and accuracy for initial screening.

• Execute Docking: Run the AutoDock Vina executable from the command line, referencing your configuration file.

• Analyze the Output:

  • Vina will generate an output file containing several predicted binding poses (typically 9), ranked by their binding affinity score in kcal/mol. The more negative the score, the stronger the predicted interaction.

  • Visually inspect the top-ranked poses. The most plausible pose is not always the one with the best score. Look for chemically sensible interactions:

    • Does the protonated piperidine nitrogen form a salt bridge with an acidic residue (e.g., ASP, GLU)?

    • Do the pyrazole nitrogens form hydrogen bonds with backbone atoms in the hinge region of the kinase? This is a classic interaction motif for CDK inhibitors.

    • Are hydrophobic parts of the ligand in contact with hydrophobic residues in the pocket?

Parameter	Description	Typical Value/Setting	Rationale
Software	Docking Program	AutoDock Vina	Widely used, accurate, and computationally efficient.[9]
Receptor	Protein Target	PDB: 2VVO (CDK2)	High-resolution structure with a relevant co-crystallized ligand.
Grid Center	X, Y, Z coordinates	Centered on known active site	Focuses the computational search on the biologically relevant pocket.
Grid Size	Angstroms (Å)	25 x 25 x 25 Å	Sufficiently large to accommodate the ligand in various orientations.
Exhaustiveness	Search intensity	16-32	Balances computational cost with the thoroughness of the conformational search.
Output Poses	Number of modes	9	Provides a reasonable set of potential binding conformations for analysis.

Molecular Dynamics (MD) Simulation: Validating the Static Picture

A significant limitation of molecular docking is that it treats the protein as a rigid or partially flexible entity. In reality, proteins are dynamic. MD simulations provide a way to observe the behavior of the ligand-protein complex over time in a simulated physiological environment.

Causality (Self-Validation): MD serves as a critical validation step. If a high-scoring docked pose is unstable and the ligand quickly dissociates from the binding pocket during a simulation, the initial docking result was likely a false positive. A stable pose, characterized by consistent interactions and minimal positional deviation, provides much stronger evidence for a viable binding mode.[8]

Caption: The major phases of a molecular dynamics simulation workflow.

Step-by-Step Protocol: MD Simulation using GROMACS

Methodology:

• System Setup:

  • Input: Use the best-ranked (and visually inspected) docked pose of the 3-(1H-pyrazol-4-yl)piperidine-CDK2 complex as the starting structure.

  • Force Field: Choose an appropriate force field (e.g., AMBER, CHARMM). A force field is a set of parameters that defines the potential energy of the system.

  • Solvation: Place the complex in the center of a periodic box of water molecules (e.g., TIP3P water model) to simulate the aqueous cellular environment.

  • Ionization: Add counter-ions (e.g., Cl-) to neutralize the net charge of the system, which is essential for accurate electrostatic calculations.

• Energy Minimization: Perform a steepest descent energy minimization of the entire system to remove any steric clashes introduced during the solvation step.

• Equilibration: Gradually bring the system to the desired temperature and pressure. This is typically a two-step process:

  • NVT Ensemble (Canonical): Heat the system to the target temperature (e.g., 300 K) while keeping the Number of particles, Volume, and Temperature constant. This allows the solvent to equilibrate around the protein.

  • NPT Ensemble (Isothermal-Isobaric): Equilibrate the system at the target temperature and pressure (e.g., 1 bar) while keeping the Number of particles, Pressure, and Temperature constant. This ensures the correct solvent density.

• Production Run: Once the system is stable, run the production simulation for a duration sufficient to observe the behavior of the ligand (e.g., 50-100 nanoseconds).

• Trajectory Analysis: Analyze the output trajectory file, which is a record of all atomic positions over time.

Data Synthesis and Interpretation

Key Metrics for Analysis

Metric	Source	Interpretation	Indication of a Strong Interaction
Binding Affinity	Docking	Estimated free energy of binding (kcal/mol). Used for ranking compounds.	Highly negative value (e.g., < -8.0 kcal/mol).
Key Interactions	Docking / MD	Hydrogen bonds, salt bridges, hydrophobic contacts.	Formation of stable, persistent interactions with key active site residues.
RMSD (Root Mean Square Deviation)	MD	Measures the deviation of the ligand's (or protein's) position from its starting pose over time.	A low, stable RMSD (< 2-3 Å) for the ligand indicates it remains bound in a consistent pose.
RMSF (Root Mean Square Fluctuation)	MD	Measures the fluctuation of individual atoms or residues over time.	Low RMSF for ligand atoms indicates stable binding. High RMSF in protein loops can indicate flexibility.
Hydrogen Bond Analysis	MD	Tracks the number and duration of specific hydrogen bonds over the simulation.	Hydrogen bonds that are present for a high percentage (>70%) of the simulation time are considered stable.

Example Interpretation: If molecular docking predicts a binding energy of -9.5 kcal/mol with the protonated piperidine forming a salt bridge with ASP145 in CDK2, this is a strong initial hypothesis. If a subsequent 100 ns MD simulation shows the ligand RMSD plateaus at 1.5 Å and the salt bridge with ASP145 is maintained for 95% of the simulation, this provides powerful, validated evidence for this specific binding mode. This information can then be used to guide the synthesis of new derivatives—for instance, by adding substituents to the piperidine ring to probe other nearby pockets, potentially increasing affinity and selectivity.

Conclusion

This guide has outlined a rigorous, multi-stage in silico workflow for characterizing the interactions of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. By progressing from ligand preparation and target selection through molecular docking and culminating in molecular dynamics validation, researchers can build a comprehensive and dynamic model of molecular recognition. The emphasis on understanding the causality behind each methodological choice and using MD simulations as a self-validating system ensures that the resulting predictions are not merely computational artifacts but scientifically robust hypotheses. These detailed insights are invaluable for accelerating the drug discovery process, enabling the rational design of next-generation therapeutics with enhanced potency and specificity.

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An In-Depth Technical Guide to the Toxicological Profile of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for establishing the toxicological profile of the novel chemical entity, 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. In the absence of publicly available, specific toxicological data for this compound, this document outlines a robust, tiered testing strategy based on established international guidelines and toxicological principles derived from related pyrazole and piperidine-containing compounds. The objective is to guide researchers and drug development professionals in designing and executing a thorough safety assessment, from initial in silico and in vitro screening to definitive in vivo studies, ensuring scientific integrity and regulatory compliance.

Introduction: The Imperative for a Comprehensive Toxicological Profile

3-(1H-pyrazol-4-yl)piperidine dihydrochloride is a heterocyclic small molecule incorporating both a pyrazole and a piperidine moiety. Such scaffolds are of significant interest in medicinal chemistry due to their presence in a wide array of biologically active compounds.[1][2] The pyrazole ring is a key feature in several approved drugs, exhibiting anti-inflammatory, anticancer, and analgesic properties.[2][3] Similarly, the piperidine ring is a common structural motif in pharmaceuticals, valued for its ability to confer desirable pharmacokinetic properties.[1][4]

The combination of these two pharmacophores in 3-(1H-pyrazol-4-yl)piperidine dihydrochloride suggests potential biological activity, making a thorough toxicological evaluation a critical prerequisite for any further development.[5] The primary goal of toxicological assessment in drug discovery is to identify potential hazards, characterize dose-response relationships for adverse effects, and establish a safe starting dose for first-in-human clinical trials.[5][6] A well-designed toxicological program can de-risk a development program by identifying liabilities early, thereby saving significant time and resources.[6][7]

This guide proposes a logical, stepwise approach to building a comprehensive toxicological profile for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, adhering to the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing) and in accordance with international regulatory guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD).[8][9]

Physicochemical Properties and In Silico Toxicological Prediction

Prior to initiating any biological testing, a thorough characterization of the physicochemical properties of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is essential. This data is crucial for formulation development and for interpreting toxicological findings.

Table 1: Key Physicochemical Parameters for Initial Characterization

Parameter	Rationale
Molecular Formula & Weight	Fundamental for dose calculations.
Appearance	Basic identification.
Solubility	Critical for vehicle selection in in vitro and in vivo studies.
pKa	Predicts ionization state at physiological pH, affecting absorption and distribution.
LogP/LogD	Indicates lipophilicity, which influences membrane permeability and potential for bioaccumulation.
Chemical Stability	Ensures integrity of the test article under experimental conditions.

Concurrently, in silico toxicological predictions using computational models can provide an early indication of potential liabilities. These models leverage large databases of known toxic compounds to predict the potential for mutagenicity, carcinogenicity, and other toxic endpoints based on the chemical structure of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.[10] While not a substitute for experimental data, these predictions can help to prioritize and guide subsequent in vitro and in vivo testing.[11]

A Tiered Approach to In Vitro Toxicology

In vitro assays are rapid, cost-effective, and ethically sound methods for the initial screening of a compound's toxic potential.[12][13] They provide mechanistic insights and help in the selection of promising candidates for further development.[14][15]

Genotoxicity Assessment

Genotoxicity testing is a cornerstone of preclinical safety evaluation, as DNA damage can lead to carcinogenesis and heritable diseases. A standard battery of in vitro genotoxicity tests is mandated by regulatory agencies.

Experimental Protocol: Bacterial Reverse Mutation Test (Ames Test)

• Objective: To assess the mutagenic potential of the test article by its ability to induce reverse mutations in several strains of Salmonella typhimurium and Escherichia coli.

• Methodology:

  • Select at least four strains of S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) and one strain of E. coli (e.g., WP2 uvrA).

  • Prepare a range of concentrations of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

  • Expose the bacterial strains to the test article in the presence and absence of a mammalian metabolic activation system (e.g., rat liver S9 fraction).

  • Plate the treated bacteria on a minimal agar medium.

  • Incubate for 48-72 hours.

  • Count the number of revertant colonies and compare to the vehicle control.

• Interpretation: A significant, dose-dependent increase in the number of revertant colonies in any of the tester strains indicates mutagenic potential.

Experimental Protocol: In Vitro Mammalian Cell Micronucleus Test

• Objective: To detect chromosomal damage by identifying the formation of micronuclei in cultured mammalian cells.

• Methodology:

  • Select a suitable mammalian cell line (e.g., CHO, V79, L5178Y, or human peripheral blood lymphocytes).

  • Expose the cells to a range of concentrations of the test article, with and without metabolic activation.

  • Treat the cells with cytochalasin B to block cytokinesis, resulting in binucleated cells.

  • Harvest, fix, and stain the cells.

  • Score the frequency of micronuclei in binucleated cells under a microscope.

• Interpretation: A significant, dose-dependent increase in the frequency of micronucleated cells suggests clastogenic or aneugenic activity.

Cytotoxicity Assessment

Cytotoxicity assays measure the direct toxic effects of a compound on cells, providing a general indication of its potency.[12]

Table 2: Recommended In Vitro Cytotoxicity Assays

Assay	Endpoint Measured	Rationale
MTT/XTT Assay	Cell viability via mitochondrial dehydrogenase activity.	High-throughput assessment of metabolic activity.
LDH Release Assay	Membrane integrity.	Measures cell lysis.
High-Content Imaging	Multiparametric analysis of cell health (e.g., nuclear morphology, membrane permeability).	Provides more detailed mechanistic information.

Safety Pharmacology Screening

Early in vitro screening for off-target pharmacological effects can prevent late-stage failures. Of particular importance is the assessment of cardiovascular liability.

Experimental Protocol: hERG Channel Assay

• Objective: To assess the potential of the test article to inhibit the human Ether-à-go-go-Related Gene (hERG) potassium channel, which can lead to QT interval prolongation and potentially fatal cardiac arrhythmias.

• Methodology:

  • Use a validated automated patch-clamp system with a cell line stably expressing the hERG channel (e.g., HEK293 cells).

  • Apply a range of concentrations of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride to the cells.

  • Measure the hERG channel current in response to a specific voltage protocol.

  • Calculate the IC50 value for hERG inhibition.

• Interpretation: A low IC50 value indicates a higher risk of hERG-related cardiotoxicity.

In Vivo Toxicological Evaluation

In vivo studies are essential to understand the complex interactions of a compound within a whole organism, including its absorption, distribution, metabolism, and excretion (ADME) properties and its potential for systemic and organ-specific toxicity.[10][16] These studies should be conducted in compliance with Good Laboratory Practice (GLP) regulations.[16]

Acute Toxicity Studies

The initial in vivo assessment typically involves an acute toxicity study to determine the median lethal dose (LD50) and to identify signs of toxicity. The OECD provides several guidelines for acute oral toxicity testing that aim to reduce the number of animals used.[17][18][19]

Experimental Workflow: Acute Oral Toxicity - Up-and-Down Procedure (OECD TG 425)

Caption: Workflow for the Up-and-Down Procedure for Acute Oral Toxicity.

Repeated-Dose Toxicity Studies

These studies are designed to evaluate the toxic effects of the compound after repeated administration over a defined period. The duration of these studies depends on the intended clinical use of the drug.[7] For an initial assessment, a 28-day repeated-dose study in two species (one rodent and one non-rodent) is typically conducted.

Experimental Design: 28-Day Repeated-Dose Oral Toxicity Study (Rodent) (OECD TG 407)

• Species: Wistar or Sprague-Dawley rats.

• Groups:

  • Vehicle Control

  • Low Dose

  • Mid Dose

  • High Dose

  • (Optional) Recovery groups for control and high dose.

• Administration: Daily oral gavage for 28 consecutive days.

• Parameters to be Monitored:

  • Clinical signs of toxicity (daily)

  • Body weight and food consumption (weekly)

  • Ophthalmology (pre-test and termination)

  • Hematology and clinical chemistry (termination)

  • Urinalysis (termination)

  • Gross necropsy

  • Organ weights

  • Histopathology of a comprehensive list of tissues.

• Objective: To identify target organs of toxicity, determine the No-Observed-Adverse-Effect Level (NOAEL), and assess the reversibility of any toxic effects.

Potential Toxicological Pathways

Based on the chemical structure, potential toxicological pathways can be hypothesized, which can be further investigated through mechanistic studies if initial findings warrant it.

• Piperidine-related Toxicity: Some piperidine-containing compounds can exhibit effects on the central nervous system.[4][20] Clinical observations in in vivo studies should therefore carefully monitor for any neurological signs. Piperidine itself can be corrosive and cause skin and eye irritation.[21][22]

• Pyrazole-related Toxicity: While many pyrazole-containing drugs have a good safety profile, some derivatives have been associated with hepatotoxicity.[3] Liver function tests (ALT, AST, ALP, bilirubin) and histopathological examination of the liver are therefore critical endpoints in repeated-dose toxicity studies.

Diagram: A Tiered Toxicological Evaluation Strategy

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An In-Depth Technical Guide to the Research of 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride

A Comprehensive Review for Researchers, Scientists, and Drug Development Professionals

Abstract

The unique structural amalgam of a pyrazole and a piperidine ring has positioned 3-(1H-pyrazol-4-yl)piperidine dihydrochloride and its analogs as compounds of significant interest within medicinal chemistry. This technical guide provides a comprehensive literature review of the synthesis, pharmacological properties, and potential therapeutic applications of this heterocyclic scaffold. Particular emphasis is placed on its role as a modulator of nicotinic acetylcholine receptors (nAChRs) and its potential in the treatment of central nervous system (CNS) disorders. This document synthesizes current knowledge to provide a foundational resource for researchers engaged in the exploration and development of novel therapeutics based on this promising chemical entity.

Introduction: The Convergence of Pyrazole and Piperidine Scaffolds in Neuropharmacology

The piperidine ring is a highly privileged scaffold in medicinal chemistry, frequently incorporated into drugs targeting the central nervous system.[1] Its saturated, three-dimensional structure allows for precise spatial orientation of substituents, which is critical for selective receptor interactions.[2] Similarly, the pyrazole moiety, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a versatile building block in drug design, known for its diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties.[2][3]

The combination of these two pharmacophores in 3-(1H-pyrazol-4-yl)piperidine offers a unique chemical space for the development of novel therapeutics. The pyrazole ring can act as a versatile hydrogen bond donor and acceptor, while the piperidine moiety provides a flexible scaffold for introducing further diversity and optimizing pharmacokinetic properties. This guide will delve into the scientific literature surrounding 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, exploring its synthesis, mechanism of action, and therapeutic potential.

Chemical Synthesis and Characterization

The synthesis of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride typically involves a multi-step sequence, beginning with the construction of the individual heterocyclic rings followed by their coupling and final deprotection and salt formation. A plausible and commonly employed synthetic strategy is outlined below.

Synthesis of Key Intermediates

A crucial intermediate in the synthesis is the N-Boc protected 3-(1H-pyrazol-4-yl)piperidine. The synthesis of the analogous tert-butyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate has been reported, and a similar strategy can be applied for the 3-substituted isomer.[4][5] This often involves the reaction of a suitably protected piperidine precursor with a pyrazole building block.

For instance, (R)- and (S)-piperidine-3-carboxylic acids can be converted to their corresponding β-keto esters.[6] These intermediates can then be reacted with N,N-dimethylformamide dimethyl acetal to form a β-enamino diketone, which upon cyclization with hydrazine, yields the desired pyrazole ring attached to the piperidine scaffold.[6]

Deprotection and Salt Formation

The final steps of the synthesis involve the removal of the tert-butyloxycarbonyl (Boc) protecting group and the formation of the dihydrochloride salt. The Boc group is typically cleaved under acidic conditions.[7][8] Treatment of the N-Boc protected intermediate with a solution of hydrochloric acid in an organic solvent, such as dioxane or methanol, effectively removes the Boc group and precipitates the desired product as its hydrochloride salt.[7]

Pharmacological Profile: A Focus on Nicotinic Acetylcholine Receptors

The pharmacological activity of pyrazole and piperidine-containing compounds is extensive, with many derivatives showing promise in the treatment of neurological disorders.[9] The 3-(1H-pyrazol-4-yl)piperidine scaffold is of particular interest for its potential interaction with nicotinic acetylcholine receptors (nAChRs).

Mechanism of Action: Allosteric Modulation of nAChRs

Nicotinic acetylcholine receptors are ligand-gated ion channels that play a critical role in synaptic transmission throughout the central and peripheral nervous systems.[1] Dysfunction of these receptors has been implicated in a range of neurological and psychiatric conditions, including Alzheimer's disease, Parkinson's disease, schizophrenia, and depression.[10]

Research on structurally related compounds suggests that 3-(1H-pyrazol-4-yl)piperidine may act as a positive allosteric modulator (PAM) of nAChRs. For instance, the compound 3-(2-chlorophenyl)-5-(5-methyl-1-(piperidin-4-yl)-1H-pyrrazol-4-yl)isoxazole (CMPI) has been identified as a high-affinity, high-efficacy agonist at the α4:α4 binding site of the (α4)3(β2)2 nAChR subtype.[10] PAMs are of significant therapeutic interest as they can enhance the response of the receptor to the endogenous neurotransmitter, acetylcholine, offering a more nuanced modulation of receptor activity compared to direct agonists.

The pyrazole moiety, with its ability to participate in hydrogen bonding, and the piperidine ring, which correctly orients the molecule within the receptor's binding pocket, are likely key determinants of this activity.[1]

Signaling Pathways

The activation of nAChRs by agonists or their potentiation by PAMs leads to the opening of the ion channel and an influx of cations, primarily Na+ and Ca2+. This influx results in depolarization of the cell membrane and the initiation of downstream signaling cascades. In the context of the CNS, this can lead to the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin, which are crucial for cognitive function, mood regulation, and motor control.

Figure 1: Proposed mechanism of action of 3-(1H-pyrazol-4-yl)piperidine as a positive allosteric modulator (PAM) of presynaptic nicotinic acetylcholine receptors (nAChRs), leading to enhanced neurotransmitter release.

Therapeutic Applications in Central Nervous System Disorders

The unique pharmacological profile of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride suggests its potential utility in a variety of CNS disorders.

Neurodegenerative Diseases

The modulation of nAChRs is a promising therapeutic strategy for neurodegenerative diseases such as Alzheimer's and Parkinson's.[5] In Alzheimer's disease, the loss of cholinergic neurons and subsequent decline in acetylcholine levels contribute to cognitive deficits. By enhancing the function of remaining nAChRs, a PAM like 3-(1H-pyrazol-4-yl)piperidine could potentially improve cognitive function. In Parkinson's disease, the modulation of nAChRs can influence the release of dopamine, offering a potential avenue for symptomatic relief.

Psychiatric Disorders

Dysregulation of nicotinic receptor signaling has also been implicated in psychiatric disorders such as schizophrenia and depression.[4] The ability of nAChR modulators to influence the release of key neurotransmitters like dopamine and serotonin suggests their potential as novel treatments for these conditions.

Other Potential Applications

The diverse biological activities of pyrazole derivatives suggest that 3-(1H-pyrazol-4-yl)piperidine may have therapeutic potential beyond CNS disorders. For instance, various pyrazole-containing compounds have demonstrated anticonvulsant, analgesic, and anti-inflammatory properties.[4] Further research is warranted to explore these potential applications.

Experimental Protocols

This section provides a generalized, step-by-step methodology for the synthesis of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, based on established synthetic routes for analogous compounds.

Synthesis of tert-butyl 3-(1H-pyrazol-4-yl)piperidine-1-carboxylate

• Preparation of the β-keto ester: To a solution of N-Boc-piperidine-3-carboxylic acid in a suitable solvent such as dichloromethane, add Meldrum's acid and a coupling agent like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) in the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP).[6] Stir the reaction at room temperature until completion. The resulting Meldrum's acid adduct is then subjected to methanolysis to yield the corresponding methyl β-keto ester.

• Formation of the β-enamino diketone: React the β-keto ester with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form the β-enamino diketone intermediate.[6]

• Pyrazole ring formation: Treat the β-enamino diketone with hydrazine hydrate in a solvent such as ethanol.[6] The cyclization reaction will yield tert-butyl 3-(1H-pyrazol-4-yl)piperidine-1-carboxylate. The product can be purified by column chromatography.

Deprotection and Formation of 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride

• Boc Deprotection: Dissolve the purified tert-butyl 3-(1H-pyrazol-4-yl)piperidine-1-carboxylate in an anhydrous organic solvent such as 1,4-dioxane or methanol.

• Acidification: Add a solution of hydrochloric acid in the chosen solvent (e.g., 4M HCl in dioxane) to the reaction mixture.[7]

• Isolation: Stir the reaction at room temperature. The deprotected product will precipitate out of the solution as the dihydrochloride salt.

• Purification: Collect the solid product by filtration, wash with a non-polar solvent like diethyl ether, and dry under vacuum to obtain pure 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Figure 2: Synthetic workflow for the preparation of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Quantitative Data Summary

Table 1: Pharmacological and Pharmacokinetic Data of Related Pyrazolyl-piperidine Compounds

Compound	Target	Assay	Potency (Ki/EC50/IC50)	Oral Bioavailability (%)	Reference
CMPI	(α4)3(β2)2 nAChR	Electrophysiology	High-affinity agonist	Not Reported	[10]
GNE-A	MET Kinase	In vivo	-	11.2 (rat), 88.0 (mouse)	[11]

Note: The data presented in this table is for structurally related compounds and should be considered as indicative rather than directly representative of the properties of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Conclusion and Future Directions

3-(1H-pyrazol-4-yl)piperidine dihydrochloride represents a promising scaffold for the development of novel therapeutics targeting the central nervous system. Its likely mechanism of action as a positive allosteric modulator of nicotinic acetylcholine receptors positions it as a potential candidate for the treatment of a range of neurological and psychiatric disorders.

Future research should focus on several key areas:

• Detailed Pharmacological Characterization: Comprehensive in vitro studies are needed to determine the binding affinity and functional activity of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride at various nAChR subtypes.

• In Vivo Efficacy Studies: Preclinical studies in relevant animal models of CNS disorders are crucial to validate its therapeutic potential.

• Pharmacokinetic Profiling: A thorough investigation of its absorption, distribution, metabolism, and excretion (ADME) properties is necessary to assess its drug-like characteristics.

• Structure-Activity Relationship (SAR) Studies: The synthesis and evaluation of a library of analogs will help to optimize potency, selectivity, and pharmacokinetic parameters.

The continued exploration of this fascinating heterocyclic scaffold holds significant promise for the discovery of new and effective treatments for a host of debilitating diseases.

References

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules. Available at: [Link][6]

• Recent advances in the therapeutic applications of pyrazolines. Expert Opinion on Therapeutic Patents. Available at: [Link][4]

• WO2015067782A1 - 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use. Google Patents. Available at: [12]

• Preclinical absorption, distribution, metabolism, excretion, and pharmacokinetic-pharmacodynamic modelling of N-(4-(3-((3S,4R)-1-ethyl-3-fluoropiperidine-4-ylamino)-1H-pyrazolo[3,4-b]pyridin-4-yloxy)-3-fluorophenyl)-2-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxamide, a novel MET kinase inhibitor. Xenobiotica. Available at: [Link][11]

• Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). Molecules. Available at: [Link][5]

• Synthesis of 1-(Tert-butyl)-3-(methyl)-4-(4-(methylthio)benzyl) piperazine-1,3-dicarboxylate. Indian Journal of Heterocyclic Chemistry. Available at: [Link][13]

• Targeted Development of Pyrazoline Derivatives for Neurological Disorders: A Review. Current Drug Targets. Available at: [Link][9]

• Assessing potentiation of the (α4)3(β2)2 nicotinic acetylcholine receptor by the allosteric agonist CMPI. The Journal of general physiology. Available at: [Link][10]

• Therapeutic Targeting of α7 Nicotinic Acetylcholine Receptors. The Journal of pharmacology and experimental therapeutics. Available at: [Link][14]

• Interactions of piperidine derivatives with the nicotinic cholinergic receptor complex from Torpedo electric organ. Neurochemical research. Available at: [Link][15]

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• Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. Organic Process Research & Development. Available at: [Link][8]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules. Available at: [Link][17]

• Binding Interactions with the Complementary Subunit of Nicotinic Receptors. The Journal of biological chemistry. Available at: [Link][1]

• Solvent-Free N-Boc Deprotection by Ex Situ Generation of Hydrogen Chloride Gas. Organic & Biomolecular Chemistry. Available at: [Link][18]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link][3]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. Available at: [Link][2]

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Protocols & Analytical Methods

experimental protocols for using 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

An Application Guide for the Characterization of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

Abstract

The pyrazole-piperidine scaffold is a privileged motif in modern medicinal chemistry, forming the core of numerous compounds targeting critical pathways in oncology, neuroscience, and infectious disease.[1][2] This guide provides a comprehensive framework for researchers exploring the experimental use of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, a specific research compound from this class. While this particular isomer has limited direct literature, its structure strongly suggests potential activity as a histamine H3 receptor (H3R) antagonist/inverse agonist. This document outlines detailed protocols for its handling, in vitro characterization—including receptor binding and functional assays—and a framework for designing in vivo studies, grounded in established methodologies for analogous compounds.

Section 1: Compound Profile and Scientific Rationale

Physicochemical Properties and Structure

3-(1H-pyrazol-4-yl)piperidine dihydrochloride belongs to a class of heterocyclic amines known for their favorable pharmacokinetic properties and ability to engage with a variety of biological targets.[1] The piperidine ring offers metabolic stability and modulates solubility, while the pyrazole group provides key hydrogen bonding capabilities.[1][2]

Property	Value	Source
Molecular Formula	C₈H₁₃N₃ · 2HCl	Calculated
Molecular Weight	224.13 g/mol	[3]
Appearance	Typically a white to off-white solid	General
Storage	Store at room temperature, keep dry	[4]
Solubility	Soluble in water	[5]

Hypothesized Mechanism of Action: Histamine H3 Receptor Antagonism

The histamine H3 receptor is a presynaptic G-protein coupled receptor (GPCR) predominantly expressed in the central nervous system.[6] It functions as an autoreceptor, meaning its activation by histamine inhibits the synthesis and release of histamine from histaminergic neurons.[6] Additionally, as a heteroreceptor, it modulates the release of other key neurotransmitters like acetylcholine and dopamine.[7]

Compounds that block the H3 receptor (antagonists or inverse agonists) prevent this negative feedback, leading to increased histamine release. This mechanism is the foundation for their therapeutic potential as wake-promoting and pro-cognitive agents.[6][7] Many potent and selective H3 receptor antagonists feature a core structure comprising a basic amine (like piperidine) connected to a heterocyclic aromatic system (like pyrazole).[7][8] Therefore, the primary hypothesis is that 3-(1H-pyrazol-4-yl)piperidine acts as an H3R antagonist.

Caption: Hypothesized action of the compound on the H3 receptor signaling cascade.

Section 2: Safety, Handling, and Solution Preparation

Safety Precautions

As with any research chemical, proper safety protocols are mandatory. Information synthesized from safety data sheets for analogous piperidine and pyrazole compounds indicates the following:

Hazard Class	Precautionary Measures	Citations
Acute Toxicity (Oral)	Toxic if swallowed. Do not eat, drink, or smoke when using this product. IF SWALLOWED: Immediately call a POISON CENTER or doctor. Rinse mouth.	[9][10]
Skin Irritation	Causes skin irritation. Wash skin thoroughly after handling. Wear protective gloves and clothing. If skin irritation occurs, get medical advice.	[9][11]
Eye Irritation	Causes serious eye irritation. Wear eye protection. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.	[9][11]
Respiratory Hazard	May cause respiratory irritation. Avoid breathing dust. Use only outdoors or in a well-ventilated area.	[11]

Protocol for Stock Solution Preparation

The dihydrochloride salt form of the compound enhances its solubility in aqueous solutions.

Materials:

• 3-(1H-pyrazol-4-yl)piperidine dihydrochloride powder

• Sterile, deionized water or phosphate-buffered saline (PBS) for aqueous stocks; DMSO for organic stocks

• Calibrated analytical balance

• Sterile microcentrifuge tubes or vials

• Vortex mixer and/or sonicator

Procedure:

• Determine Required Concentration: Decide on the desired stock concentration (e.g., 10 mM).

• Calculate Mass: Using the molecular weight (224.13 g/mol ), calculate the mass of powder needed.

  • Formula: Mass (mg) = Desired Volume (mL) × Desired Concentration (mM) × Molecular Weight ( g/mol ) / 1000

  • Example for 1 mL of 10 mM stock: 1 mL × 10 mM × 224.13 / 1000 = 2.24 mg

• Weighing: Carefully weigh the calculated amount of powder in a sterile microcentrifuge tube.

• Solubilization:

  • Add the calculated volume of the chosen solvent (e.g., 1 mL of sterile water) to the tube.

  • Vortex thoroughly for 1-2 minutes.

  • If complete dissolution is not achieved, sonicate the solution in a water bath for 5-10 minutes.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store aqueous stocks at -20°C and DMSO stocks at -20°C or -80°C. Check supplier data for long-term stability information.

Section 3: In Vitro Characterization Protocols

The following protocols are designed to determine the compound's affinity for and functional effect on the human histamine H3 receptor.

Protocol: Radioligand Competitive Binding Assay

This assay quantifies the compound's ability to displace a known radiolabeled ligand from the H3 receptor, allowing for the determination of its binding affinity (Ki).

Principle: Cell membranes expressing the H3 receptor are incubated with a constant concentration of a high-affinity radiolabeled H3R antagonist (e.g., [³H]-Nα-methylhistamine) and varying concentrations of the test compound. The amount of radioligand displaced is proportional to the test compound's affinity for the receptor.[8][12]

Materials:

• Cell membranes from a stable cell line expressing the human H3 receptor (e.g., HEK293-H3R or CHO-H3R).

• Radioligand: [³H]-Nα-methylhistamine.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Test Compound: Serial dilutions of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride stock.

• Non-specific binding control: A high concentration of a known unlabeled H3R ligand (e.g., 10 µM Thioperamide).

• 96-well filter plates (e.g., GF/C) and vacuum manifold.

• Scintillation fluid and a liquid scintillation counter.

Procedure:

• Prepare Reagents: Create a serial dilution curve of the test compound in assay buffer, typically from 10 µM down to 0.1 nM.

• Assay Setup (in a 96-well plate):

  • Total Binding Wells: 50 µL assay buffer + 50 µL radioligand + 100 µL membrane suspension.

  • Non-Specific Binding (NSB) Wells: 50 µL non-specific control + 50 µL radioligand + 100 µL membrane suspension.

  • Test Compound Wells: 50 µL of each test compound dilution + 50 µL radioligand + 100 µL membrane suspension.

• Incubation: Incubate the plate at 25°C for 60-90 minutes with gentle agitation.

• Harvesting: Rapidly filter the contents of each well through the filter plate using a vacuum manifold.

• Washing: Wash each well 3-4 times with ice-cold assay buffer to remove unbound radioligand.

• Quantification:

  • Allow the filter mat to dry completely.

  • Add scintillation fluid to each well.

  • Count the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of compound that displaces 50% of the radioligand).

  • Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Experimental workflow for the H3 receptor radioligand binding assay.

Protocol: Functional cAMP Accumulation Assay

This assay determines whether the compound acts as an antagonist or an inverse agonist.

Principle: The H3 receptor is Gi-coupled, and its activation inhibits adenylyl cyclase, reducing intracellular cAMP. An antagonist will block the effect of an agonist (like histamine), restoring cAMP levels. An inverse agonist will increase basal cAMP levels in a system with constitutive H3R activity.[6][13]

Materials:

• CHO or HEK293 cells stably expressing the human H3 receptor.

• Assay medium (e.g., HBSS with 5 mM HEPES).

• Forskolin (an adenylyl cyclase activator, used to stimulate a detectable cAMP signal).

• H3R agonist (e.g., R-α-methylhistamine).

• Test Compound: Serial dilutions.

• A commercial cAMP detection kit (e.g., HTRF, ELISA, or LANCE).

Procedure:

• Cell Plating: Plate H3R-expressing cells in a 96-well plate and grow to ~90% confluency.

• Pre-incubation: Wash cells with assay medium and pre-incubate them with serial dilutions of the test compound for 15-20 minutes.

• Agonist Challenge (for Antagonist Mode): Add a constant concentration of an H3R agonist (e.g., EC₈₀ of R-α-methylhistamine) along with a fixed concentration of forskolin to all wells.

• Basal Activity (for Inverse Agonist Mode): Add only a fixed concentration of forskolin to the wells (no agonist).

• Incubation: Incubate the plate at 37°C for 30 minutes.

• Lysis and Detection: Lyse the cells and measure intracellular cAMP levels according to the manufacturer's protocol for the chosen detection kit.

• Data Analysis:

  • Antagonist Mode: Plot the cAMP response against the log concentration of the test compound. The data will show the compound's ability to reverse the agonist-induced inhibition of cAMP. Calculate the IC₅₀ and subsequently the pA₂ value to quantify antagonist potency.

  • Inverse Agonist Mode: Plot the cAMP response against the log concentration of the test compound. An increase in cAMP above the basal level indicates inverse agonism. Calculate the EC₅₀ for this effect.

Section 4: Framework for In Vivo Evaluation

Transitioning to in vivo studies requires careful planning. Based on the pro-cognitive and wake-promoting effects of known H3R antagonists, the following models are relevant.[7]

Experimental Models:

• Social or Novel Object Recognition Test (Rodents): This paradigm assesses cognitive enhancement. The test relies on the natural tendency of rodents to explore a novel object more than a familiar one. Improved memory, potentially enhanced by the test compound, results in a higher discrimination index.[7]

• Electroencephalography (EEG) / Electromyography (EMG) Monitoring (Rodents): To directly measure wakefulness, animals can be implanted with electrodes to monitor brain activity (EEG) and muscle tone (EMG). An effective H3R antagonist would be expected to increase time spent in wakefulness and decrease time in non-REM and REM sleep.[7]

Key Considerations:

• Pharmacokinetics (PK): Before efficacy studies, it is essential to determine the compound's PK profile (absorption, distribution, metabolism, excretion) to select an appropriate dose and route of administration.

• Receptor Occupancy: A crucial study involves measuring the percentage of H3 receptors in the brain that are bound by the compound at various doses. This helps correlate the administered dose with the target engagement required for a pharmacological effect.[7]

• Vehicle and Formulation: The compound's solubility and stability must be considered when choosing a delivery vehicle (e.g., saline, Tween 80/saline).

References

• AK Scientific, Inc. (n.d.). 3-Methyl-3-(1h-pyrazol-3-yl)piperidine dihydrochloride - Safety Data Sheet.

• Koguchi, A., et al. (2020). A Novel Potent and Selective Histamine H3 Receptor Antagonist Enerisant: In Vitro Profiles, In Vivo Receptor Occupancy, and Wake-Promoting and Procognitive Effects in Rodents. Journal of Pharmacology and Experimental Therapeutics, 375(2), 276-285. [Link]

• Chem-Impex International, Inc. (n.d.). Safety Data Sheet.

• Leurs, R., et al. (1995). Novel Histamine H3 Receptor Antagonists: Affinities in an H3 Receptor Binding Assay and Potencies in Two Functional H3 Receptor Models. British Journal of Pharmacology, 116(4), 2315–2321. [Link]

• BenchChem (2025). Unveiling Betahistine's Antagonistic Dance with the Histamine H3 Receptor: An In Vitro Comparative Guide.

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• Vollinga, R. C., et al. (1995). Novel histamine H3 receptor antagonists: affinities in an H3 receptor binding assay and potencies in two functional H3 receptor models. Semantic Scholar. [Link]

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• PubChem (n.d.). 4-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]piperidine. Retrieved from [Link]

• ChemScene (n.d.). 3-(1H-pyrazol-1-yl)piperidine.

• Jia, Z., et al. (2024). Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. Arabian Journal of Chemistry, 17(7). [Link]

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• De Simone, R., et al. (2021). Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. Journal of Medicinal Chemistry, 64(15), 11253–11275. [Link]

• ResearchGate (2025). A three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib.

• Szymański, P., et al. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry. [Link]

• Kumar, V., et al. (2013). Current status of pyrazole and its biological activities. Future Medicinal Chemistry, 5(11), 1335-1352. [Link]

• ChemicalBook (2025). Piperidine hydrochloride.

• Mukhopadhyay, S., et al. (2002). N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716A) interaction with LYS 3.28(192) is crucial for its inverse agonism at the cannabinoid CB1 receptor. Molecular Pharmacology, 62(6), 1274-87. [Link]

• Wyatt, P. G., et al. (2008). Identification of N-(4-piperidinyl)-4-(2,6-dichlorobenzoylamino)-1H-pyrazole-3-carboxamide (AT7519), a novel cyclin dependent kinase inhibitor using fragment-based X-ray crystallography and structure based drug design. Journal of Medicinal Chemistry, 51(16), 4986-99. [Link]

• ResearchGate (2025). Pyrazolo-Piperidines Exhibit Dual Inhibition of CCR5/CXCR4 HIV Entry and Reverse Transcriptase.

• Gastaldi, S., et al. (2022). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. Molecules, 27(19), 6289. [Link]

• Al-Ghorbani, M., et al. (2018). Synthesis and in vivo anti-ulcer evaluation of some novel piperidine linked dihydropyrimidinone derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 937-946. [Link]

• Ataman Kimya (n.d.). PIPERIDINE.
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• ChemRxiv (2023). Convenient one-pot synthesis and biological evaluation of novel 3,5- dimethyl-1H-pyrazole-1-carbothiohydrazide derivatives.
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Application Notes and Protocols: In Vitro Assay Development for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

Introduction

The discovery and characterization of novel small molecules are foundational to modern drug development. The compound 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, featuring a privileged heterocyclic piperidine scaffold, represents a promising candidate for targeted therapies[1]. The pyrazole and piperidine moieties are present in numerous bioactive compounds, including those targeting cancer and central nervous system disorders[1][2].

This guide provides a comprehensive framework for the initial in vitro characterization of this compound. Given its structural motifs, we hypothesize that 3-(1H-pyrazol-4-yl)piperidine dihydrochloride may act as an inhibitor of Histone Deacetylase 6 (HDAC6). HDAC6 is a primarily cytoplasmic, Class IIb histone deacetylase that plays a critical role in cell motility, protein quality control, and signal transduction by deacetylating non-histone proteins like α-tubulin[3][4][5][6]. Its dysregulation is implicated in cancer and neurodegenerative diseases, making it a compelling therapeutic target[6][7].

This document outlines a two-tiered approach to assay development:

• Biochemical Assay: To quantify the direct inhibitory effect of the compound on purified, recombinant HDAC6 enzyme activity.

• Cell-Based Assay: To confirm target engagement and functional consequences of HDAC6 inhibition within a cellular context.

These protocols are designed to be robust, reproducible, and serve as a foundational blueprint for researchers investigating novel small molecule inhibitors.

PART 1: Biochemical Assay for Direct HDAC6 Inhibition

The most direct method to assess a compound's inhibitory potential is through a purified enzyme assay. We will utilize a fluorogenic assay, which is highly sensitive and suitable for determining key inhibitory parameters like the half-maximal inhibitory concentration (IC50).[3]

Principle of the Fluorogenic HDAC6 Assay

The assay is based on a fluorogenic substrate that is deacetylated by HDAC6. The removal of the acetyl group allows a developer enzyme to cleave the substrate, releasing a fluorescent molecule.[3][8] The resulting fluorescence is directly proportional to HDAC6 activity. An inhibitor will reduce the rate of deacetylation, leading to a decrease in the fluorescent signal.[8][9]

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} caption { label="Workflow of the fluorogenic HDAC6 inhibition assay."; fontsize=12; fontname="Arial"; } end

Protocol: HDAC6 Fluorogenic Inhibition Assay

This protocol is adapted for a 96-well plate format, suitable for screening and IC50 determination.

Materials and Reagents:

• Recombinant Human HDAC6 Enzyme (e.g., BPS Bioscience, Cat. No. 50056)

• Fluorogenic HDAC Assay Kit (e.g., BPS Bioscience, Cat. No. 50037)[8] containing:

  • HDAC Substrate

  • HDAC Assay Buffer

  • HDAC Developer with Trichostatin A (TSA)

• 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

• Known HDAC6 inhibitor (e.g., Tubastatin A) as a positive control[10]

• DMSO (Assay Grade)

• 96-well black, low-binding microtiter plate[11]

• Fluorescence microplate reader (Excitation: 485 nm, Emission: 528 nm)[8]

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock solution of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride in DMSO.

  • Create a serial dilution series (e.g., 10-point, 1:3 dilution) in DMSO. This will be used to generate a dose-response curve. Final concentrations in the assay might range from 100 µM to 1.7 nM.

  • Prepare a stock solution of the positive control inhibitor (Tubastatin A) in DMSO.

• Reagent Preparation:

  • Thaw all kit components on ice.

  • Dilute the HDAC Substrate and HDAC Developer according to the manufacturer's protocol using the provided HDAC Assay Buffer. Prepare enough of each for all wells.

  • Dilute the HDAC6 enzyme to the desired concentration (e.g., 2-5 ng/µL) in HDAC Assay Buffer. The optimal concentration should be determined empirically to ensure the reaction is in the linear range.

• Assay Plate Setup:

  • Design the plate layout to include wells for:

    • Blank: No enzyme.

    • Negative Control (100% Activity): Enzyme + DMSO vehicle.

    • Positive Control (0% Activity): Enzyme + saturating concentration of Tubastatin A.

    • Test Compound: Enzyme + serial dilutions of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

  • Add 5 µL of the diluted test compound, DMSO, or positive control inhibitor to the appropriate wells.

  • Add 35 µL of the diluted HDAC6 enzyme solution to all wells except the "Blank". Add 35 µL of Assay Buffer to the "Blank" wells.

  • Initiate the reaction by adding 10 µL of the diluted HDAC substrate to all wells. The final reaction volume is 50 µL.

• Incubation:

  • Mix the plate gently on a shaker for 30 seconds.

  • Incubate the plate at 37°C for 60 minutes. Protect from light.

• Development and Measurement:

  • Stop the enzymatic reaction by adding 50 µL of HDAC Developer to each well. This solution contains a protease to cleave the deacetylated substrate and an HDAC inhibitor (TSA) to prevent further reaction.

  • Incubate the plate at room temperature for 15-20 minutes, protected from light.

  • Measure the fluorescence using a microplate reader with excitation at ~485 nm and emission at ~528 nm.[8]

Data Analysis and Interpretation

• Subtract Background: Subtract the average fluorescence value of the "Blank" wells from all other wells.

• Calculate Percent Inhibition:

  • % Inhibition = 100 * (1 - (Signal_Test_Compound - Signal_Positive_Control) / (Signal_Negative_Control - Signal_Positive_Control))

• Determine IC50:

  • Plot the % Inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.[12][13]

Parameter	Description	Typical Value
IC50	Concentration for 50% inhibition	Compound-dependent
Z'-factor	Assay quality metric	> 0.5 for excellent assay[14][15]
Signal-to-Background	(Signal_Neg_Ctrl / Signal_Blank)	> 10

Causality Behind Choices:

• Fluorogenic Substrate: Provides high sensitivity and a large dynamic range compared to colorimetric methods.[3]

• DMSO Concentration: Kept low (typically ≤1%) to avoid solvent effects on enzyme activity.

• Positive Control (Tubastatin A): A well-characterized, potent, and selective HDAC6 inhibitor serves as a benchmark for assay performance and validates the inhibition mechanism.[10]

• Z'-factor Calculation: This statistical parameter is crucial for validating the quality and robustness of a high-throughput screening assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for screening.[14][15][16]

PART 2: Cell-Based Assay for Functional HDAC6 Inhibition

While a biochemical assay confirms direct enzyme inhibition, a cell-based assay is essential to verify that the compound can penetrate cell membranes, engage its target in a complex cellular environment, and elicit a functional response.[17][18] The canonical downstream marker of HDAC6 inhibition is the hyperacetylation of its primary cytoplasmic substrate, α-tubulin.[3][4]

Principle of the Tubulin Acetylation Assay

Inhibition of HDAC6 prevents the deacetylation of α-tubulin. This results in an accumulation of acetylated α-tubulin, which can be detected and quantified using specific antibodies via Western Blot analysis.[19][20] An increase in the ratio of acetylated-tubulin to total tubulin serves as a reliable biomarker for cellular HDAC6 target engagement.[21]

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} caption { label="HDAC6 inhibition leads to tubulin hyperacetylation."; fontsize=12; fontname="Arial"; } end

Protocol: Western Blot for Acetylated α-Tubulin

Materials and Reagents:

• Cell Line (e.g., HeLa or SH-SY5Y)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

• Positive Control (e.g., Tubastatin A)

• Lysis Buffer (RIPA buffer) supplemented with protease and HDAC inhibitors (e.g., TSA and sodium butyrate)[19]

• BCA Protein Assay Kit

• Laemmli Sample Buffer[19]

• SDS-PAGE equipment and reagents

• PVDF or nitrocellulose membranes

• Blocking Buffer (5% non-fat milk or BSA in TBST)[19][20]

• Primary Antibodies:

  • Mouse anti-acetylated-α-tubulin (e.g., Clone 6-11B-1)

  • Rabbit anti-α-tubulin or anti-GAPDH (as a loading control)

• HRP-conjugated Secondary Antibodies (anti-mouse and anti-rabbit)

• Enhanced Chemiluminescence (ECL) detection reagent[20]

• Chemiluminescence imaging system[22]

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Plate cells (e.g., HeLa) in 6-well plates and allow them to adhere and reach 70-80% confluency.

  • Treat cells with varying concentrations of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride (e.g., 0.1, 1, 10 µM) for a specified time (e.g., 6, 12, or 24 hours).

  • Include a vehicle control (DMSO) and a positive control (e.g., 5 µM Tubastatin A).

• Cell Lysis and Protein Quantification:

  • Wash cells twice with ice-cold PBS.

  • Lyse the cells by adding 100-200 µL of ice-cold RIPA buffer (with inhibitors) to each well.[22]

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.[20]

  • Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.[20]

• Sample Preparation and SDS-PAGE:

  • Normalize all samples to the same protein concentration (e.g., 20-30 µg) with lysis buffer.[20]

  • Add an equal volume of 2x Laemmli sample buffer and boil at 95°C for 5 minutes.

  • Load samples onto an SDS-polyacrylamide gel (e.g., 10%) and run the electrophoresis until adequate separation is achieved.[20]

• Protein Transfer and Blocking:

  • Transfer proteins from the gel to a PVDF membrane.[22]

  • Confirm transfer efficiency using Ponceau S staining.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[19][20]

• Antibody Incubation and Detection:

  • Incubate the membrane with the primary antibody against acetylated α-tubulin (e.g., 1:1000 to 1:5000 dilution) overnight at 4°C.[19]

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with HRP-conjugated anti-mouse secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

  • Apply the ECL detection reagent and visualize the bands using a chemiluminescence imager.[20][22]

• Loading Control and Data Analysis:

  • After imaging, strip the membrane and re-probe with an antibody for a loading control (total α-tubulin or GAPDH) to ensure equal protein loading.

  • Quantify the band intensities using densitometry software.

  • Normalize the intensity of the acetylated tubulin band to the corresponding loading control band for each sample.[19] Compare the fold-change in this ratio relative to the vehicle-treated control.

Expected Results and Interpretation

A successful HDAC6 inhibitor will show a dose- and time-dependent increase in the normalized acetylated α-tubulin signal. This result provides strong evidence of target engagement and functional activity within a cellular system.

Treatment Group	Expected Acetylated-Tubulin Level	Expected Total Tubulin Level
Vehicle (DMSO)	Basal	Unchanged
Test Compound (Low Dose)	Slight Increase	Unchanged
Test Compound (High Dose)	Significant Increase	Unchanged
Positive Control (Tubastatin A)	Significant Increase	Unchanged

Causality Behind Choices:

• Western Blot: A gold-standard, semi-quantitative technique for measuring changes in protein levels and post-translational modifications.

• Loading Control: Normalizing to a housekeeping protein like total tubulin or GAPDH is critical to correct for any variations in protein loading between lanes, ensuring that observed changes are due to the compound's effect and not experimental error.[19]

• Inhibitors in Lysis Buffer: Including broad-spectrum HDAC and protease inhibitors in the lysis buffer is essential to preserve the acetylation state of proteins during sample preparation.[19]

Conclusion and Future Directions

This application note provides a validated, two-part strategy for the initial in vitro characterization of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride as a putative HDAC6 inhibitor. Successful execution of the biochemical assay will determine the compound's direct potency (IC50), while the cell-based assay will confirm its ability to engage HDAC6 in a physiological context.

Positive results from these assays would warrant further investigation, including:

• Selectivity Profiling: Testing the compound against other HDAC isoforms to determine its selectivity.

• Kinetic Studies: Performing enzyme kinetic assays to understand the mechanism of inhibition (e.g., competitive, non-competitive).[12][23][24][25]

• Downstream Functional Assays: Investigating effects on cell viability, migration, or apoptosis in relevant cancer or neuronal cell lines.

By following these detailed protocols, researchers can generate high-quality, reproducible data to confidently advance the characterization of this and other novel small molecules in the drug discovery pipeline.

References

• Histone deacetylase inhibitor assay based on fluorescence resonance energy transfer. PubMed, National Center for Biotechnology Information.[Link]

• Histone Deacetylase (HDAC) Activity Fluorometric Assay Kit (E-BC-F051). Elabscience.[Link]

• Target Engagement Studies and Kinetic Live-Cell Degradation Assays Enable the Systematic Characterization of Histone Deacetylase 6 Degraders. ACS Publications.[Link]

• Calculating a Z-factor to assess the quality of a screening assay. GraphPad.[Link]

• HDAC Fluorogenic Assay Kit (Green). Amsbio.[Link]

• HDAC Fluorogenic Assay Kit (Green). BPS Bioscience.[Link]

• HDAC6 Assay Service. BPS Bioscience.[Link]

• EpiQuik HDAC6 Assay Kit (Colorimetric). EpigenTek.[Link]

• In vitro assay for the development of small molecule inhibitors targeting PD-1/PD-L1. ScienceDirect.[Link]

• 171887 HDAC6 Fluorogenic BioAssay™ Kit. CliniSciences.[Link]

• Biological Chemistry I: Enzymes Kinetics and Enzyme Inhibition. MIT OpenCourseWare.[Link]

• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega.[Link]

• Z-factors. BIT 479/579 High-throughput Discovery.[Link]

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• Novel In Vitro Models for Drug Discovery. Charles River Laboratories.[Link]

• HTS Assay Validation. NCBI Bookshelf.[Link]

• A New Bioassay Platform Design for the Discovery of Small Molecules with Anticancer Immunotherapeutic Activity. MDPI.[Link]

• In Vitro Assays and Models. Selvita.[Link]

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• Quantification of acetylated tubulin. CONICET.[Link]

• The Z prime value (Z´). BMG LABTECH.[Link]

• Quantification of acetylated tubulin. PubMed.[Link]

• Enzyme Inhibitors- Competitive, Noncompetitive, End-product inhibition. Microbe Notes.[Link]

• Characterization and Biological Evaluation of HDAC6 Selective Inhibitors. T-Space, University of Toronto.[Link]

• Biochemistry | Enzyme Inhibition. YouTube.[Link]

• Enzyme Inhibition - Types of Inhibition. TeachMePhysiology.[Link]

• Data Analysis Approaches in High Throughput Screening. Semantic Scholar.[Link]

• In vitro profiling of HDAC6is. Panel (A) Formulas of compounds tested... ResearchGate.[Link]

• General Protocol for Western Blotting. Bio-Rad.[Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed.[Link]

• Current status of pyrazole and its biological activities. National Center for Biotechnology Information.[Link]

• Convenient one-pot synthesis and biological evaluation of novel 3,5- dimethyl-1H-pyrazole-1-carbothiohydrazide derivatives as n. ChemRxiv.[Link]

• 4-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]piperidine. PubChem.[Link]

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Application Notes and Protocols for the Use of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride in Cell Culture Studies

Introduction: Unveiling the Potential of a Selective Histamine H3 Receptor Antagonist

3-(1H-pyrazol-4-yl)piperidine dihydrochloride is a potent and selective antagonist of the histamine H3 receptor (H3R), a key player in the modulation of neurotransmitter release and synaptic plasticity within the central nervous system (CNS)[1][2]. As a G protein-coupled receptor (GPCR) primarily expressed on presynaptic neurons, the H3R acts as an autoreceptor to inhibit the synthesis and release of histamine.[2] It also functions as a heteroreceptor, regulating the release of other crucial neurotransmitters, including acetylcholine, norepinephrine, dopamine, and serotonin[2][3].

The therapeutic potential of H3R antagonists is a subject of intense research, with promising applications in the treatment of a range of neurological and psychiatric disorders such as Alzheimer's disease, attention-deficit hyperactivity disorder (ADHD), schizophrenia, and narcolepsy[4][5]. By blocking the inhibitory action of the H3 receptor, 3-(1H-pyrazol-4-yl)piperidine dihydrochloride can increase the release of these neurotransmitters, thereby enhancing wakefulness, cognitive function, and attention[3][5].

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride in cell culture studies. The protocols detailed herein are designed to be robust and self-validating, enabling the accurate characterization of the compound's pharmacological and cellular effects.

Mechanism of Action: A Closer Look at Histamine H3 Receptor Antagonism

3-(1H-pyrazol-4-yl)piperidine dihydrochloride, as an H3R antagonist, competitively binds to the receptor, preventing histamine from exerting its inhibitory effect. This blockade of the H3R leads to a disinhibition of adenylyl cyclase, resulting in an increase in cAMP levels and a subsequent enhancement of neurotransmitter release. Furthermore, many H3R antagonists, including potentially 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, exhibit inverse agonism, meaning they can inhibit the receptor's constitutive activity even in the absence of an agonist.[7]

Figure 1: Signaling pathway of the Histamine H3 receptor and the inhibitory action of an antagonist.

Protocols for Cell Culture Studies

The following protocols provide a framework for investigating the effects of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride in various cell-based assays. It is crucial to perform dose-response experiments to determine the optimal concentration for each cell line and assay.

Preparation of Stock Solutions

The solubility and stability of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride should be empirically determined. As a starting point, it is recommended to prepare a high-concentration stock solution in a sterile, cell culture-grade solvent such as water or DMSO.

Materials:

• 3-(1H-pyrazol-4-yl)piperidine dihydrochloride powder

• Sterile, cell culture-grade water or DMSO

• Sterile, conical tubes (1.5 mL or 15 mL)

• Vortex mixer

Protocol:

• Aseptically weigh the desired amount of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride powder in a sterile microcentrifuge tube.

• Add the appropriate volume of sterile water or DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex thoroughly until the compound is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C for long-term storage.

Cell Culture and Maintenance

The choice of cell line is critical for studying the effects of an H3R antagonist. The following cell lines are commonly used:

• HEK293 or CHO cells stably expressing the human histamine H3 receptor (hH3R): Ideal for primary screening and functional assays due to their robust growth and high levels of receptor expression.[8]

• SH-SY5Y neuroblastoma cells: These cells endogenously express some neuronal markers and can be used to study effects in a more neuron-like context.[8]

• Primary neuronal cultures: For the most physiologically relevant studies, primary neurons can be isolated from specific brain regions of rodents (e.g., cortex, hippocampus).[8]

General Cell Culture Protocol:

• Maintain cell lines in the recommended growth medium supplemented with fetal bovine serum (FBS) and antibiotics (e.g., penicillin/streptomycin)[8].

• Culture cells in a humidified incubator at 37°C with 5% CO₂[8].

• Passage cells regularly to maintain them in the exponential growth phase.

• For experiments, seed cells at an appropriate density in multi-well plates.

Functional Assays

This assay measures the ability of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride to block the agonist-induced inhibition of cAMP production.

Materials:

• Cells expressing the H3 receptor

• Forskolin (to stimulate adenylyl cyclase)

• H3 receptor agonist (e.g., R-α-methylhistamine)

• 3-(1H-pyrazol-4-yl)piperidine dihydrochloride at various concentrations

• cAMP assay kit (e.g., HTRF, ELISA)

Protocol:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Wash the cells with a serum-free medium.

• Pre-treat the cells with varying concentrations of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride for a predetermined time (e.g., 15-30 minutes).

• Stimulate the cells with a mixture of forskolin and an H3 receptor agonist for a specified duration (e.g., 30 minutes).

• Lyse the cells and measure the intracellular cAMP levels using a commercial kit according to the manufacturer's instructions.

• Determine the IC50 value of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride by plotting the cAMP levels against the antagonist concentration.

This assay measures the ability of the antagonist to inhibit agonist-induced G-protein activation.

Materials:

• Cell membranes from cells expressing the H3 receptor

• [³⁵S]GTPγS (radiolabeled GTP analog)

• H3 receptor agonist (e.g., R-α-methylhistamine)

• 3-(1H-pyrazol-4-yl)piperidine dihydrochloride at various concentrations

• Assay buffer

Protocol:

• Pre-incubate the cell membranes with varying concentrations of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

• Add the H3 receptor agonist and [³⁵S]GTPγS to initiate the binding reaction.

• Incubate to allow for G-protein activation and the binding of [³⁵S]GTPγS.

• Separate the bound and free [³⁵S]GTPγS by rapid filtration.

• Measure the radioactivity of the filters using a scintillation counter.

• Calculate the IC50 value of the compound from the competition binding data.

Figure 2: General experimental workflow for characterizing 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Data Presentation and Interpretation

The results of the functional assays should be presented in a clear and concise manner. Dose-response curves should be generated to determine the potency of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Parameter	Description	Typical Values for H3R Antagonists
Ki (Binding Affinity)	The inhibition constant, representing the affinity of the antagonist for the H3 receptor.	Low nanomolar range
IC50 (Functional Activity)	The concentration of the antagonist that inhibits 50% of the maximal response in a functional assay (e.g., cAMP accumulation).	Nanomolar to low micromolar range
EC50 (Functional Activity)	The concentration of the antagonist that produces 50% of its maximal effect in assays measuring neurotransmitter release.	Nanomolar to low micromolar range

Note: The specific values for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride will need to be determined experimentally.

Troubleshooting and Self-Validation

To ensure the reliability of the experimental data, it is essential to incorporate appropriate controls and validation steps.

Figure 3: A decision tree for troubleshooting common issues in cell-based assays.

Key Considerations for Trustworthiness:

• Positive Controls: Always include a known H3R antagonist (e.g., ciproxifan, pitolisant) to validate the assay system.

• Negative Controls: Use vehicle-treated cells to establish a baseline response.

• Cell Viability: Perform a cytotoxicity assay (e.g., MTT, LDH) to ensure that the observed effects are not due to cell death.

• Receptor Expression: Confirm the expression of the H3 receptor in the chosen cell line using techniques such as qPCR or western blotting.

By adhering to these detailed protocols and incorporating rigorous validation steps, researchers can confidently investigate the cellular and pharmacological effects of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride and contribute to the growing body of knowledge on the therapeutic potential of histamine H3 receptor antagonists.

References

• ResearchGate. (n.d.). Signaling pathways associated with the histamine H3 receptor. Retrieved from [Link]

• ResearchGate. (n.d.). Histamine H3 receptor (H3R) main signaling pathways. Retrieved from [Link]

• Gemkow, M. J., et al. (2009). Histamine H3 receptor antagonists/inverse agonists on cognitive and motor processes: relevance to Alzheimer's disease, ADHD, schizophrenia, and drug abuse. Frontiers in Bioscience, 14, 3097-3111.
• Esbenshade, T. A., et al. (2008). The histamine H3 receptor: an attractive target for the treatment of cognitive disorders. British Journal of Pharmacology, 154(6), 1166–1181.
• Stark, H. (2017). Multiple Targeting Approaches on Histamine H3 Receptor Antagonists. Frontiers in Neuroscience, 11, 47.

• Wikipedia. (2023, November 29). Histamine H3 receptor. Retrieved from [Link]

• Wikipedia. (2023, August 15). H3 receptor antagonist. Retrieved from [Link]

• Cai, Z., et al. (2014). Agonist-induced activation of histamine H3 receptor signals to extracellular signal-regulated kinases 1 and 2 through PKC-, PLD-, and EGFR-dependent mechanisms. Journal of Neurochemistry, 130(4), 534-547.

• YouTube. (2024, June 3). H3 and H4 histamine Receptor Antagonist drugs ; Their mode of action and Examples. Retrieved from [Link]

• Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service. Retrieved from [Link]

• Traynelis, S. F., et al. (2010). Implementation of a Fluorescence-Based Screening Assay Identifies Histamine H3 Receptor Antagonists Clobenpropit and Iodophenpropit as Subunit-Selective N-Methyl-d-Aspartate Receptor Antagonists. Journal of Pharmacology and Experimental Therapeutics, 335(1), 183-193.
• Kathmann, M., et al. (1995). Novel Histamine H3 Receptor Antagonists: Affinities in an H3 Receptor Binding Assay and Potencies in Two Functional H3 Receptor Models. Naunyn-Schmiedeberg's Archives of Pharmacology, 352(4), 444-450.
• Schwartz, J. C. (2011). The histamine H3 receptor: from discovery to clinical trials with pitolisant. British Journal of Pharmacology, 163(4), 713-721.

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Application Notes &amp; Protocols: Evaluating the Efficacy of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride in Animal Models of Neuroinflammation and Parkinson's Disease

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is a novel chemical entity for the purposes of this guide. The proposed therapeutic applications, mechanisms, and protocols are based on a systematic analysis of its core chemical structures—pyrazole and piperidine—which are prevalent in numerous neurologically active and anti-inflammatory compounds.[1][2][3][4][5][6][7][8][9] This document is intended to serve as a comprehensive, scientifically-grounded framework for preclinical evaluation.

Introduction: Scientific Rationale and Therapeutic Hypothesis

The compound 3-(1H-pyrazol-4-yl)piperidine dihydrochloride integrates two pharmacologically significant heterocyclic scaffolds: pyrazole and piperidine.

• Pyrazole Moiety: The pyrazole ring is a core component of numerous FDA-approved drugs with a wide spectrum of activities, including anti-inflammatory (e.g., Celecoxib), analgesic, and antipsychotic effects.[1][2][4] Its structure contributes to favorable pharmacokinetic properties and allows for critical interactions with various biological targets, such as enzymes and receptors.[1][2]

• Piperidine Moiety: The piperidine ring is a ubiquitous structural motif in medicinal chemistry, found in many natural alkaloids and synthetic drugs targeting the central nervous system (CNS).[3][5][6][8][9] Its conformational flexibility allows for optimal binding to a variety of receptors and transporters, and it is a key feature in drugs developed for Alzheimer's disease, psychosis, and pain.[3][6][8][9]

Therapeutic Hypothesis: Based on the convergence of anti-inflammatory and neuroactive properties associated with its constituent moieties, we hypothesize that 3-(1H-pyrazol-4-yl)piperidine dihydrochloride possesses neuroprotective and anti-inflammatory properties. This positions it as a promising candidate for neurodegenerative disorders where neuroinflammation is a key pathological driver, such as Parkinson's Disease (PD).[10][11] Neuroinflammation, characterized by the activation of glial cells (microglia and astrocytes), is increasingly recognized as a critical factor in the progressive degeneration of dopaminergic neurons in PD.[10][11]

This guide outlines a strategic, multi-model approach to test this hypothesis, beginning with a general neuroinflammation model to confirm target engagement and followed by a more complex neurodegenerative disease model to assess therapeutic efficacy.

Strategy for Preclinical Efficacy Evaluation

A tiered approach is essential for a robust preclinical assessment. This strategy is designed to first validate the hypothesized anti-neuroinflammatory activity in a simple, acute model and then to evaluate its disease-modifying potential in a more complex, chronic model of Parkinson's Disease.

Caption: Figure 1. A two-phase experimental workflow for preclinical evaluation.

Phase 1: Anti-Neuroinflammatory Activity in an LPS-Induced Mouse Model

This model is ideal for rapidly assessing the compound's ability to suppress an acute inflammatory response in the CNS.[12] Lipopolysaccharide (LPS), a component of Gram-negative bacteria, induces a potent inflammatory reaction, including the activation of microglia and the production of pro-inflammatory cytokines.[12]

Experimental Design and Groups

• Animals: Male C57BL/6 mice, 8-10 weeks old.

• Group Size: n = 10-12 per group (power analysis should be conducted to determine the final sample size).

• Randomization: Animals must be randomized into treatment groups to avoid bias.[13]

Group ID	Treatment 1 (Day 1)	Treatment 2 (Day 1, 30 min post-T1)
1	Vehicle (Saline, i.p.)	Vehicle (Sterile Saline, i.p.)
2	Vehicle (Saline, i.p.)	LPS (0.5 mg/kg, i.p.)
3	Compound (Low Dose, i.p.)	LPS (0.5 mg/kg, i.p.)
4	Compound (Mid Dose, i.p.)	LPS (0.5 mg/kg, i.p.)
5	Compound (High Dose, i.p.)	LPS (0.5 mg/kg, i.p.)

Step-by-Step Protocol

• Acclimation: Acclimate mice to the housing and testing environment for at least one week prior to the experiment.[14][15]

• Baseline Measurements: Record baseline body weight for all animals.

• Dosing:

  • Administer the assigned dose of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride or vehicle via intraperitoneal (i.p.) injection.

  • Dose selection should be informed by preliminary maximum tolerated dose (MTD) studies.

• LPS Challenge: 30 minutes after compound administration, administer LPS (or saline for control groups) via i.p. injection.

• Behavioral Assessment (2 hours post-LPS):

  • Conduct the Open Field Test to assess general locomotor activity and sickness behavior.[16][17][18][19][20] A reduction in movement is an indicator of LPS-induced sickness.

• Tissue Collection (24 hours post-LPS):

  • Anesthetize mice deeply and perfuse transcardially with ice-cold phosphate-buffered saline (PBS) followed by 4% paraformaldehyde (PFA) for histology (n=6/group).

  • For biochemical analysis, decapitate anesthetized mice, rapidly dissect the brain, and snap-freeze the hippocampus and cortex in liquid nitrogen (n=6/group).[21]

Efficacy Endpoints and Assays

• Biochemical Analysis (Brain Homogenates):

  • Cytokine Levels: Measure levels of key pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) in brain tissue homogenates using Enzyme-Linked Immunosorbent Assay (ELISA) kits.[21][22][23][24]

• Histological Analysis (Brain Sections):

  • Microglial Activation: Perform immunohistochemistry (IHC) or immunofluorescence (IF) on brain sections using an antibody against Ionized calcium-binding adapter molecule 1 (Iba1), a specific marker for microglia. Quantify changes in microglial morphology (e.g., from ramified to amoeboid) and cell number.

Phase 2: Neuroprotective Efficacy in a 6-OHDA Rat Model of Parkinson's Disease

The 6-hydroxydopamine (6-OHDA) model is a well-established neurotoxin-based model that causes specific and irreversible degeneration of dopaminergic neurons, mimicking the core pathology of Parkinson's Disease.[25][26][27][28] This makes it an excellent choice for evaluating the potential of a test compound to protect these vulnerable neurons.[25][26][27]

Experimental Design and Groups

• Animals: Male Sprague-Dawley rats, 225-250g at the time of surgery.

• Group Size: n = 10-12 per group.

• Study Design: Prophylactic treatment paradigm.

Group ID	Surgery (Day 0)	Daily Treatment (Day -7 to Day 21)
1 (Sham)	Saline injection into MFB	Vehicle (e.g., Saline, s.c.)
2 (Lesion)	6-OHDA injection into MFB	Vehicle (e.g., Saline, s.c.)
3 (Lesion + Cmpd)	6-OHDA injection into MFB	Compound (Optimal Dose from Phase 1, s.c.)

Step-by-Step Protocol

• Acclimation and Pre-Training: Acclimate rats for one week. Handle them daily. Pre-train all animals on the Rotarod and Cylinder tests to establish a stable baseline performance.[29][30][31]

• Pre-Treatment: Begin daily subcutaneous (s.c.) administration of the test compound or vehicle 7 days prior to surgery.

• Stereotaxic Surgery (Day 0):

  • Anesthetize the rat and place it in a stereotaxic frame.[32][33]

  • Perform a unilateral injection of 6-OHDA (e.g., 8 µg in 4 µL of saline with 0.02% ascorbic acid) into the medial forebrain bundle (MFB).[26][33] Sham animals receive a vehicle injection.

• Post-Operative Care & Continued Dosing: Provide appropriate post-operative care, including analgesia. Continue daily dosing for 21 days.

• Behavioral Testing (Day 14 and Day 21):

  • Rotarod Test: Assess motor coordination and balance.[14][15][29][30][31] An effective therapeutic should increase the latency to fall in the 6-OHDA-lesioned animals.

  • Cylinder Test: Evaluate forelimb asymmetry, a hallmark of unilateral dopamine depletion.

• Tissue Collection (Day 22):

  • Anesthetize rats and collect brains as described in section 3.2. Dissect the striatum for biochemical analysis and process the midbrain for histology.

Efficacy Endpoints and Assays

• Biochemical Analysis (Striatum):

  • Dopamine Levels: Quantify the levels of dopamine and its metabolites (DOPAC, HVA) in striatal homogenates using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD).[34][35][36][37][38]

• Histological Analysis (Substantia Nigra):

  • Dopaminergic Neuron Survival: Perform immunohistochemistry for Tyrosine Hydroxylase (TH), the rate-limiting enzyme in dopamine synthesis, on sections of the substantia nigra.[39][40][41][42][43] Stereological cell counting will be used to quantify the number of surviving TH-positive neurons.

Data Presentation and Interpretation

Quantitative data should be presented in clear, concise tables.

Table 1: Hypothetical Phase 1 Results - Cytokine Levels

Group	TNF-α (pg/mg protein)	IL-1β (pg/mg protein)
Vehicle + Saline	15.2 ± 3.1	10.5 ± 2.5
Vehicle + LPS	150.8 ± 12.5	112.3 ± 9.8
Cmpd (Low) + LPS	110.4 ± 10.1	85.6 ± 7.7
Cmpd (Mid) + LPS	75.3 ± 8.2	50.1 ± 5.4
Cmpd (High) + LPS	40.1 ± 5.5	25.9 ± 3.3
*p<0.05, **p<0.01, **p<0.001 vs. Vehicle + LPS group.

Table 2: Hypothetical Phase 2 Results - Behavioral and Neurochemical Outcomes

Group	Rotarod Latency (s)	TH+ Neurons (cells/mm²)	Striatal DA (% of Sham)
Sham	185.5 ± 15.2	8500 ± 450	100%
Lesion	45.3 ± 8.9	1500 ± 310	12.5%
Lesion + Cmpd	110.8 ± 12.4	5200 ± 410	55.8%
p<0.01 vs. Lesion group.

Mechanistic Pathway Visualization

The hypothesized mechanism involves the inhibition of microglial activation, thereby reducing the production of neurotoxic inflammatory mediators and preserving dopaminergic neuron function.

Caption: Figure 2. Hypothesized neuroprotective pathway of the test compound.

Conclusion and Future Directions

Successful outcomes in these studies—demonstrated by a reduction in neuroinflammatory markers and the protection of dopaminergic neurons leading to functional motor improvement—would provide strong preclinical proof-of-concept for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. Such results would warrant further investigation into its precise molecular targets, pharmacokinetic/pharmacodynamic (PK/PD) relationships, and long-term safety profiles in preparation for potential clinical development. Adherence to rigorous, well-controlled experimental design is paramount for generating reproducible and translatable data.[13][44][45][46][47]

Detailed Protocol Appendix

Open Field Test Protocol

• Apparatus: A square arena (e.g., 50x50 cm) with high, opaque walls, placed in a dimly lit room.[17]

• Procedure:

  • Acclimate mice to the testing room for at least 30-60 minutes before the test.[19]

  • Place a single mouse into the center of the arena.

  • Record activity for 10-20 minutes using an overhead video camera and tracking software.[18]

  • Clean the arena thoroughly with 70% ethanol between trials to remove olfactory cues.[17]

  • Parameters to Analyze: Total distance traveled, time spent in the center versus periphery, and rearing frequency.[16][17][19]

Rotarod Test Protocol

• Apparatus: An automated rotarod device with lanes for multiple animals.[14][15]

• Procedure:

  • Training: For 2-3 days prior to the test day, train the rats to walk on the rod at a constant low speed (e.g., 4 RPM) for 60 seconds.[14]

  • Testing:

    • Place the rat on the rod.

    • Start the trial with an accelerating protocol (e.g., 4 to 40 RPM over 300 seconds).[14][15][29]

    • Record the latency (time) for the animal to fall off the rod.

    • Perform three trials per animal with a 15-minute inter-trial interval.[15][29]

Tyrosine Hydroxylase (TH) Immunohistochemistry Protocol

• Materials: 4% PFA-fixed, cryoprotected brain sections (30-40 µm).

• Procedure:

  • Rinse: Wash free-floating sections in PBS.

  • Permeabilization & Blocking: Incubate sections for 1 hour at room temperature in a blocking buffer (e.g., 10% normal donkey serum with 0.3% Triton X-100 in PBS) to reduce non-specific binding.[39][40][41]

  • Primary Antibody: Incubate sections overnight at 4°C with a primary antibody against TH (e.g., rabbit anti-TH, diluted in blocking buffer).

  • Secondary Antibody: After washing in PBS, incubate sections for 1-2 hours at room temperature with a fluorescently-labeled secondary antibody (e.g., Donkey anti-Rabbit IgG).[39][40][41]

  • Mounting & Imaging: Wash sections, mount them onto slides, and coverslip using an anti-fade mounting medium. Visualize using a fluorescence or confocal microscope.[40][41]

Brain Tissue Homogenization for ELISA

• Procedure:

  • Weigh the frozen brain tissue (e.g., cortex or hippocampus).

  • Homogenize the tissue in an ice-cold lysis buffer (containing protease inhibitors) at a 1:10 tissue-to-buffer ratio.[21][48]

  • Centrifuge the homogenate at high speed (e.g., 10,000-15,000 x g) for 10-15 minutes at 4°C.[21][48]

  • Collect the supernatant, which contains the soluble proteins, for analysis.

  • Determine the total protein concentration of the supernatant using a BCA protein assay for normalization of cytokine levels.[48]

Striatal Dopamine Measurement via HPLC-ECD

• Procedure:

  • Homogenize frozen striatal tissue in a suitable buffer (e.g., perchloric acid solution containing an internal standard).[35]

  • Centrifuge the homogenate at high speed at 4°C.[35]

  • Filter the supernatant through a 0.22 µm filter.[35]

  • Inject the filtered sample into an HPLC system equipped with a C18 reverse-phase column and an electrochemical detector.

  • Quantify dopamine, DOPAC, and HVA concentrations by comparing peak areas to those of a standard curve.[36]

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• ResearchGate. (n.d.). Tissue Homogenization Procedures for use with ELISA. ResearchGate. [Link]

• Pajares, M., et al. (2022). Inflammatory Animal Models of Parkinson's Disease. National Institutes of Health. [Link]

• Iancu, R., et al. (2010). 6-OHDA Lesion Models of Parkinson's Disease in the Rat. Springer Nature Experiments. [Link]

• BioBoston Consulting. (2025). Best Practices For Preclinical Animal Testing. BioBoston Consulting. [Link]

• Feskov, I., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. National Institutes of Health. [Link]

• Charles River Laboratories. (n.d.). Animal Models of Parkinson's Disease. Charles River. [Link]

• protocols.io. (2022). Striatal dopamine measurement through HPLC. protocols.io. [Link]

• ResearchGate. (2025). Neuroinflammation in Parkinson's Disease Animal Models: A Cell Stress Response or a Step in Neurodegeneration? ResearchGate. [Link]

• McGill University. (2013). How to make preclinical animal research more effective. McGill Newsroom. [Link]

• Figshare. (2020). Brain homogenate preparation for cytokine assay. Figshare. [Link]

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• ResearchGate. (n.d.). HPLC analysis of dopamine and its metabolites in the striatum. ResearchGate. [Link]

• Wang, Y., et al. (2004). Rapid Determination of Dopamine and Its Metabolites During in vivo Cerebral Microdialysis by Routine High Performance Liquid Chromatography With Electrochemical Detection. Journal of Medical Colleges of PLA. [Link]

• Bio-Rad. (2020). Inflamed in the Brain: A Protocol for Studying Neuroinflammation in Mouse Brain Tissue. Bio-Rad. [Link]

• University of Pennsylvania. (2019). Preclinical Animal Models. University of Pennsylvania. [Link]

• Manglani, M., et al. (2019). Method to Quantify Cytokines and Chemokines in Mouse Brain Tissue Using Bio-Plex Multiplex Immunoassays. National Institutes of Health. [Link]

• Sambo, D., et al. (2017). Assessment of Dopaminergic Homeostasis in Mice by Use of High-performance Liquid Chromatography Analysis and Synaptosomal Dopamine Uptake. National Institutes of Health. [Link]

• Wever, K., et al. (2017). Preclinical efficacy in therapeutic area guidelines from the U.S. Food and Drug Administration and the European Medicines Agency: a cross-sectional study. National Institutes of Health. [Link]

• National Institutes of Health. (n.d.). Approaches to Determine Expression of Inflammatory Cytokines. National Institutes of Health. [Link]

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Application Notes &amp; Protocols for the Analytical Quantification of 3-(1H-Pyrazol-4-yl)piperidine Dihydrochloride

Abstract

This document provides a comprehensive guide to the analytical methods for the precise and accurate quantification of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, a key heterocyclic building block in pharmaceutical development. Recognizing the criticality of purity and concentration determination, this guide details robust protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and various spectroscopic techniques. Beyond procedural steps, this note delves into the scientific rationale behind methodological choices, validation in accordance with ICH guidelines, and troubleshooting common analytical challenges. The protocols are designed to be self-validating, ensuring trustworthiness and reproducibility for researchers, scientists, and drug development professionals.

Introduction: The Significance of Quantifying 3-(1H-Pyrazol-4-yl)piperidine Dihydrochloride

3-(1H-Pyrazol-4-yl)piperidine dihydrochloride is a pivotal intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs). Its molecular structure, featuring both a pyrazole and a piperidine ring, imparts unique chemical properties that are leveraged in the design of novel therapeutics. The purity and exact concentration of this intermediate are paramount, as any impurities or deviations can directly impact the safety and efficacy of the final drug product.

Therefore, robust and reliable analytical methods are essential for:

• Quality Control: Ensuring the purity and consistency of raw materials and synthetic intermediates.

• Process Optimization: Monitoring reaction kinetics and optimizing synthetic yields.

• Stability Studies: Assessing the degradation profile of the compound under various stress conditions.

• Regulatory Compliance: Meeting the stringent requirements of regulatory bodies such as the FDA and EMA.

This application note will explore the primary analytical techniques for the quantification of this compound, with a focus on a stability-indicating HPLC method, which is considered the gold standard for pharmaceutical analysis.[1][2][3][4]

Physicochemical Properties

A foundational understanding of the physicochemical properties of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is crucial for analytical method development.

Property	Value/Information	Significance for Analysis
Molecular Formula	C₈H₁₅Cl₂N₃	Determines the molecular weight for accurate concentration calculations.
Molecular Weight	224.13 g/mol	Essential for preparing standard solutions and interpreting mass spectrometry data.
Appearance	White to off-white solid	Physical characteristic for initial identification.
Solubility	Soluble in water and methanol	Informs the choice of solvent for sample and standard preparation.
UV Absorbance	The pyrazole ring system exhibits UV absorbance.	Enables detection by UV-Vis spectroscopy, a common HPLC detector.
pKa	The piperidine nitrogen is basic.	Influences chromatographic behavior, especially in reversed-phase HPLC. pH of the mobile phase is a critical parameter.

Chromatographic Methods of Analysis

Chromatographic techniques are the cornerstone of quantitative analysis in the pharmaceutical industry due to their high resolving power and sensitivity.

High-Performance Liquid Chromatography (HPLC): A Stability-Indicating Method

HPLC is the most widely used technique for the analysis of pharmaceutical compounds.[3][4] A stability-indicating method is a validated quantitative analytical procedure that can detect changes in the properties of a drug substance and drug product over time.[2][4]

Causality Behind Experimental Choices:

• Reversed-Phase HPLC (RP-HPLC): This is the preferred mode for moderately polar compounds like 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. The nonpolar stationary phase (e.g., C18) and a polar mobile phase provide excellent separation.

• C18 Column: A C18 column is a versatile and robust choice, offering good retention and peak shape for a wide range of analytes.

• Mobile Phase: A mixture of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol) is used. The buffer controls the pH, which is critical for the ionization state of the basic piperidine nitrogen, thereby influencing retention time and peak symmetry. The organic modifier is adjusted to control the elution strength.

• UV Detection: The pyrazole moiety contains a chromophore that absorbs UV light, making UV detection a simple and effective choice.

Experimental Workflow for HPLC Analysis

Caption: Workflow for the HPLC quantification of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Protocol 1: Stability-Indicating RP-HPLC Method

1. Instrumentation and Materials:

• HPLC system with a quaternary pump, autosampler, column oven, and UV detector.

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm).

• Analytical balance.

• Volumetric flasks and pipettes.

• Syringe filters (0.45 µm).

• Acetonitrile (HPLC grade).

• Methanol (HPLC grade).

• Water (HPLC grade).

• Phosphoric acid.

• 3-(1H-pyrazol-4-yl)piperidine dihydrochloride reference standard.

2. Chromatographic Conditions:

Parameter	Condition
Mobile Phase A	0.1% Phosphoric acid in water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 5% B; 5-20 min: 5-95% B; 20-25 min: 95% B; 25-26 min: 95-5% B; 26-30 min: 5% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	10 µL

3. Preparation of Solutions:

• Diluent: 50:50 (v/v) Methanol and Water.

• Standard Solution (100 µg/mL): Accurately weigh 10 mg of the reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (100 µg/mL): Accurately weigh 10 mg of the sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

4. Analysis Procedure:

• Equilibrate the HPLC system with the initial mobile phase conditions for at least 30 minutes.

• Inject the diluent as a blank to ensure a clean baseline.

• Inject the standard solution in replicate (n=5) to check for system suitability.

• Inject the sample solution.

• Integrate the peak area of the analyte in both the standard and sample chromatograms.

5. Calculation: Concentration of Sample (µg/mL) = (Area of Sample / Area of Standard) x Concentration of Standard (µg/mL)

6. Method Validation: This method should be validated according to ICH Q2(R2) guidelines, assessing parameters such as specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.[5][6][7][8]

Forced Degradation Studies: To establish the stability-indicating nature of the method, forced degradation studies are essential.[2][4] The sample is subjected to stress conditions to induce degradation. The method must be able to separate the main peak from any degradation products.

Protocol 2: Forced Degradation Study

• Acid Hydrolysis: Treat the sample solution with 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: Treat the sample solution with 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: Treat the sample solution with 3% H₂O₂ at room temperature for 24 hours. The tertiary amine of the piperidine ring is susceptible to oxidation.[9]

• Thermal Degradation: Expose the solid sample to 105 °C for 48 hours.

• Photolytic Degradation: Expose the sample solution to UV light (254 nm) for 24 hours.

After each stress condition, the samples are neutralized (if necessary) and analyzed by the validated HPLC method. The peak purity of the main peak should be assessed using a photodiode array (PDA) detector to ensure no co-eluting impurities.

Gas Chromatography (GC)

GC can be an alternative for the analysis of volatile and thermally stable compounds.[10] For 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, derivatization may be necessary to improve volatility and peak shape, as the free base is more suitable for GC analysis.

Causality Behind Experimental Choices:

• Derivatization: Silylation or acylation of the amine groups can increase volatility and reduce peak tailing.

• Column Selection: A mid-polarity column (e.g., DB-5 or equivalent) is generally suitable for the separation of such derivatives.

• Detector: A Flame Ionization Detector (FID) is a robust and sensitive detector for organic compounds.

Protocol 3: GC-FID Analysis (with derivatization)

1. Instrumentation and Materials:

• GC system with a split/splitless injector and FID.

• Capillary column (e.g., DB-5, 30 m x 0.25 mm, 0.25 µm).

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA).

• Solvent (e.g., Dichloromethane).

2. GC Conditions:

Parameter	Condition
Injector Temperature	250 °C
Detector Temperature	300 °C
Carrier Gas	Helium at 1.0 mL/min
Oven Program	Initial: 100 °C (hold 2 min), Ramp: 15 °C/min to 280 °C (hold 5 min)

3. Sample Preparation:

• Accurately weigh 1 mg of the sample into a vial.

• Add 1 mL of dichloromethane and 100 µL of BSTFA.

• Cap the vial and heat at 70 °C for 30 minutes.

• Cool to room temperature before injection.

4. Analysis: Inject 1 µL of the derivatized sample into the GC. The quantification is typically performed using an internal or external standard method.

Decision Diagram for Method Selection

Caption: Decision tree for selecting an appropriate analytical method.

Spectroscopic Methods

Spectroscopic techniques are invaluable for structural confirmation and can be used for quantitative analysis, although they are generally less precise than chromatographic methods for this purpose.

UV-Visible Spectroscopy

UV-Vis spectroscopy can be used for a simple, rapid quantification if no interfering substances are present.[11]

Protocol 4: UV-Vis Spectrophotometric Assay

• Determine λmax: Scan a dilute solution of the compound in a suitable solvent (e.g., methanol) from 200-400 nm to determine the wavelength of maximum absorbance (λmax).

• Prepare a Calibration Curve: Prepare a series of standard solutions of known concentrations.

• Measure Absorbance: Measure the absorbance of each standard and the sample solution at the λmax.

• Plot and Calculate: Plot a graph of absorbance versus concentration for the standards. Determine the concentration of the sample from the calibration curve using linear regression.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) is a powerful technique for determining the purity of a substance without the need for a reference standard of the same compound.[11]

Causality Behind Experimental Choices:

• Internal Standard: A certified internal standard with a known concentration and purity is used. The internal standard should have a simple spectrum with at least one signal that does not overlap with the analyte signals.

• Relaxation Delay: A sufficient relaxation delay (D1) is crucial to ensure complete relaxation of all nuclei, which is essential for accurate integration.

Protocol 5: qNMR for Purity Assessment

• Sample Preparation: Accurately weigh a known amount of the sample and a certified internal standard (e.g., maleic acid) into an NMR tube.

• Solvent: Dissolve the mixture in a known volume of a deuterated solvent (e.g., D₂O or DMSO-d₆).

• Data Acquisition: Acquire a ¹H NMR spectrum with optimized parameters, including a long relaxation delay (e.g., 5 times the longest T₁).

• Data Processing: Carefully phase and baseline correct the spectrum.

• Integration: Integrate a well-resolved signal of the analyte and a signal of the internal standard.

• Calculation: The purity of the analyte can be calculated using the following formula:

  Purity (%) = (I_analyte / I_std) x (N_std / N_analyte) x (MW_analyte / MW_std) x (m_std / m_analyte) x P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is a powerful tool for both qualitative and quantitative analysis.[12] It provides molecular weight information and can be used to identify and quantify impurities with high sensitivity and specificity.

Summary of Validation Parameters

The following table summarizes the typical acceptance criteria for the validation of an HPLC assay method according to ICH guidelines.[5][13]

Validation Parameter	Acceptance Criteria
Specificity	The method should be able to resolve the analyte peak from degradation products and potential impurities. Peak purity should be > 99%.
Linearity	Correlation coefficient (r²) ≥ 0.999 over a range of 50-150% of the target concentration.
Accuracy	% Recovery should be between 98.0% and 102.0%.
Precision (Repeatability)	Relative Standard Deviation (RSD) ≤ 2.0% for replicate injections.
Intermediate Precision	RSD ≤ 2.0% when the analysis is performed by different analysts on different days with different equipment.
Robustness	The method should remain unaffected by small, deliberate variations in method parameters (e.g., pH, flow rate, column temperature).

Conclusion

The quantification of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is a critical aspect of quality control in pharmaceutical manufacturing. This application note has provided a detailed overview of the primary analytical techniques, with a strong emphasis on a validated, stability-indicating HPLC method. The provided protocols, along with the rationale behind the experimental choices, are intended to equip researchers and scientists with the necessary tools to perform accurate and reliable quantification of this important pharmaceutical intermediate. Adherence to these methodologies and the principles of method validation will ensure the generation of high-quality, reproducible data that meets regulatory expectations.

References

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Available from: [Link]

• Kendre, K., et al. (2023). Stability Indicating HPLC Method Development: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 26(3). Available from: [Link]

• Stability Indicating HPLC Method Development: A Review. (2012). International Journal of Pharmaceutical Sciences and Research. Available from: [Link]

• Mulay, R. S., & Bachhav, R. S. (2021). Stability Indicating HPLC Method Development – A Review. International Journal of Trend in Scientific Research and Development, 5(6), 250-259. Available from: [Link]

• Stability indicating HPLC method development - a review. (2025). ResearchGate. Available from: [Link]

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• Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches. (2018). New Journal of Chemistry. Available from: [Link]

• ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). Available from: [Link]

• ICH Guideline Q2(R2) on Validation of Analytical Procedures. (2023). European Medicines Agency. Available from: [Link]

• ICH Q2(R2) Validation of analytical procedures. (2023). ICH. Available from: [Link]

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Application Notes &amp; Protocols: Characterizing 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride as a Novel Chemical Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Potential of a Novel Scaffold

The inquiry into 3-(1H-pyrazol-4-yl)piperidine dihydrochloride as a chemical probe ventures into the forefront of molecular exploration. While this specific compound is not extensively documented in publicly available literature as a well-characterized probe, its core structure—the pyrazole-piperidine scaffold—is a cornerstone in modern medicinal chemistry.[1][2] Derivatives of this privileged scaffold are prevalent in numerous clinically approved drugs and investigational agents, targeting a wide array of biological pathways.[2][3]

This guide, therefore, serves a dual purpose. It acknowledges the novelty of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride and, in the absence of established data, provides a comprehensive, experience-driven roadmap for its characterization. We will leverage the known biological activities of related pyrazole-piperidine analogs to inform our approach. This document is structured not as a static protocol for a known entity, but as a dynamic guide to empower researchers to systematically evaluate this and other novel compounds, transforming a molecule of interest into a validated chemical probe.

Part 1: The Pyrazole-Piperidine Scaffold: A Privileged Framework in Chemical Biology

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, and the piperidine ring, a saturated six-membered heterocycle, are independently recognized for their favorable pharmacological properties.[4][5] Their combination into a single scaffold creates a versatile three-dimensional structure that can be readily functionalized to achieve high potency and selectivity for a diverse range of biological targets. This metabolic stability and synthetic tractability have made the pyrazole-piperidine motif a fertile ground for drug discovery.[3]

The biological activities of pyrazole-piperidine derivatives are extensive, underscoring the potential of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride as a valuable research tool.

Therapeutic Area	Biological Target(s)	Example Scaffold/Compound	Reference(s)
Oncology	Kinases (e.g., MET, BTK, CDK)	N-(4-(3-((3S,4R)-1-ethyl-3-fluoropiperidin-4-ylamino)-1H-pyrazolo[3,4-b]pyridin-4-yloxy)-3-fluorophenyl)-2-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxamide	[6]
Hsp90	3,4-diaryl pyrazoles	[7]
Infectious Diseases	HIV-1 (CCR5/CXCR4 entry, Reverse Transcriptase)	Pyrazolo-Piperidines
Antibacterial (Gram-positive)	Trifluoromethyl phenyl-substituted pyrazoles	[3]
Cardiovascular	Factor Xa	Pyrazolyl piperidine analogs	[8]
CNS Disorders	Sigma-1 Receptor	Piperidine-4-carboxamide derivatives
Inflammation	Monoamine Oxidase B (MAO-B)	1-thiocarbamoyl 3-substituted phenyl-5-(2-pyrrolyl)-4, 5-dihydro-(1H)-pyrazole derivatives	[4]

Part 2: A Strategic Workflow for Chemical Probe Validation

The journey from a novel compound to a validated chemical probe is a systematic process of evidence-gathering. A high-quality chemical probe must be potent, selective, and demonstrate target engagement in a cellular context.[9][10] The following workflow outlines the critical steps to characterize 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Caption: Workflow for Novel Chemical Probe Characterization.

Step 1: Target Identification and Validation

The initial and most critical step is to identify the biological target(s) of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. This process involves a combination of computational and experimental approaches to generate and then confirm a hypothesis.[11][12]

A. Computational Approaches (Hypothesis Generation)

• Rationale: Given the prevalence of the pyrazole-piperidine scaffold in kinase inhibitors, a logical starting point is to perform in silico docking studies against a broad panel of kinase ATP-binding sites. This can rapidly prioritize potential targets.

• Protocol:

  • Obtain a high-quality 3D structure of 3-(1H-pyrazol-4-yl)piperidine.

  • Utilize a comprehensive library of protein crystal structures (e.g., from the Protein Data Bank).

  • Perform molecular docking simulations using software such as AutoDock, Glide, or GOLD.

  • Analyze the docking scores and binding poses to identify proteins with high predicted affinity.

B. Experimental Approaches (Hypothesis Confirmation)

• Rationale: Experimental methods provide direct evidence of binding interactions. Affinity-based proteomics is a powerful, unbiased method to "fish" for binding partners in a complex biological sample.

• Protocol: Affinity Chromatography-Mass Spectrometry

  • Probe Immobilization: Synthesize an analog of 3-(1H-pyrazol-4-yl)piperidine with a linker arm suitable for conjugation to a solid support (e.g., NHS-activated sepharose beads). A key consideration is the attachment point of the linker, which should be distal to the presumed pharmacophore to minimize interference with protein binding.

  • Lysate Preparation: Prepare a cell or tissue lysate under non-denaturing conditions to preserve protein structure and interactions.

  • Affinity Pulldown: Incubate the lysate with the immobilized probe. As a crucial negative control, also incubate the lysate with beads that have not been conjugated to the probe.

  • Washing: Wash the beads extensively with buffer to remove non-specific binders.

  • Elution: Elute the specifically bound proteins. This can be done by competitive elution with an excess of free 3-(1H-pyrazol-4-yl)piperidine dihydrochloride or by using a denaturing elution buffer.

  • Analysis by Mass Spectrometry: Identify the eluted proteins using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Proteins that are significantly enriched in the probe-conjugated sample compared to the control are considered potential targets.

Step 2: In Vitro Characterization

Once a primary target is identified, the next step is to quantify the interaction and understand the mechanism of action using purified components.[13][14]

A. Determining Potency (IC50/Kd)

• Rationale: Quantifying the potency of the compound for its target is fundamental. For an enzyme target, this is typically an IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

• General Protocol: In Vitro Kinase Assay (e.g., ADP-Glo™)

  • Reagents: Purified kinase, substrate peptide, ATP, and 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

  • Serial Dilution: Prepare a serial dilution of the compound in an appropriate buffer (e.g., DMSO).

  • Kinase Reaction: In a multi-well plate, combine the kinase, substrate, and ATP with the various concentrations of the compound. Include positive (no inhibitor) and negative (no kinase) controls.

  • Incubation: Allow the kinase reaction to proceed for a defined period at the optimal temperature.

  • Detection: Stop the reaction and measure the amount of product formed. In the case of the ADP-Glo™ assay, this involves quantifying the amount of ADP produced, which is directly proportional to kinase activity.

  • Data Analysis: Plot the percentage of kinase activity against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Generalized In Vitro Kinase Assay Workflow.

B. Selectivity Profiling

• Protocol:

  • Submit the compound to a commercial kinase profiling service (e.g., Eurofins, Reaction Biology).

  • Typically, the compound is tested at a fixed concentration (e.g., 1 µM) against a large panel of kinases.

  • The percentage of inhibition for each kinase is reported.

  • Follow up with full IC50 determinations for any off-targets that show significant inhibition.

Step 3: Cellular Activity and Target Engagement

Demonstrating that the compound can access its target in a cellular environment and elicit a functional response is a critical validation step.[15]

A. Cellular Potency Assay

• Rationale: This assay determines the concentration of the compound required to produce a biological effect in cells. The choice of assay depends on the function of the target. For example, if the target is involved in cell proliferation, a cell viability assay is appropriate.

• General Protocol: Cell Viability Assay (e.g., CellTiter-Glo®)

  • Cell Plating: Plate cells in a multi-well plate at a density that allows for logarithmic growth over the course of the experiment.

  • Compound Treatment: The following day, treat the cells with a serial dilution of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

  • Incubation: Incubate the cells for a period relevant to the expected biological effect (e.g., 72 hours for proliferation assays).

  • Viability Measurement: Add the CellTiter-Glo® reagent, which measures ATP levels as an indicator of cell viability.

  • Data Analysis: Plot cell viability against the logarithm of the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

B. Cellular Target Engagement Assay

• Rationale: It is crucial to confirm that the observed cellular phenotype is a direct result of the compound binding to its intended target. The Cellular Thermal Shift Assay (CETSA®) is a powerful technique for this purpose. It is based on the principle that a ligand binding to its target protein stabilizes the protein against thermal denaturation.

• Protocol: Cellular Thermal Shift Assay (CETSA®)

  • Cell Treatment: Treat intact cells with the compound at a relevant concentration.

  • Heating: Heat the cell suspensions at a range of temperatures.

  • Lysis: Lyse the cells to release the proteins.

  • Separation: Separate the soluble (non-denatured) protein fraction from the precipitated (denatured) fraction by centrifugation.

  • Detection: Analyze the amount of the target protein remaining in the soluble fraction by Western blotting or other protein detection methods.

  • Analysis: In the presence of a binding compound, the target protein will be more resistant to heat-induced aggregation, resulting in more protein remaining in the soluble fraction at higher temperatures compared to the vehicle-treated control.

Caption: Cellular Thermal Shift Assay (CETSA®) Workflow.

Part 4: Considerations for In Vivo Evaluation

For a chemical probe to be useful in animal models, it must have suitable pharmacokinetic (PK) and pharmacodynamic (PD) properties.

• Pharmacokinetics (PK): This describes what the body does to the compound. Key parameters to measure include:

  • Absorption and Bioavailability: How well is the compound absorbed after administration (e.g., oral, intraperitoneal)?

  • Distribution: Does the compound reach the target tissue at a sufficient concentration?

  • Metabolism: Is the compound rapidly metabolized into inactive or active metabolites?

  • Excretion: How is the compound eliminated from the body?

• Pharmacodynamics (PD): This describes what the compound does to the body. A key experiment is to demonstrate target engagement in vivo. This can be achieved by measuring a biomarker that is modulated by the target's activity. For example, if the target is a kinase, one could measure the phosphorylation of a known substrate in tissue samples from treated animals.

Conclusion: A Path Forward for a Promising Molecule

While 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is a novel entity in the world of chemical probes, its pyrazole-piperidine core suggests a high potential for biological activity. The lack of existing data should not be seen as a barrier, but as an opportunity for discovery. By following the systematic workflow outlined in this guide—from unbiased target identification to rigorous in vitro and cellular validation—researchers can effectively characterize this compound. This process will not only elucidate the specific biological function of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride but will also pave the way for its use as a valuable tool to probe biological systems and validate new therapeutic targets.

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Application Notes &amp; Protocols: The Pyrazole Scaffold as a Cornerstone in Modern Drug Discovery

Introduction: The Privileged Pyrazole Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry.[1] First synthesized in 1883, its structural and electronic properties have made it a cornerstone in the design of therapeutic agents.[2] The pyrazole ring is not commonly found in nature, but its synthetic accessibility and metabolic stability have led to its incorporation into numerous FDA-approved drugs targeting a wide array of diseases.[3][4]

The pharmacological attractiveness of pyrazoles stems from their unique chemical characteristics. The N-1 nitrogen atom can act as a hydrogen bond donor, while the N-2 nitrogen serves as a hydrogen bond acceptor.[4] This dual capacity, combined with the ring's ability to serve as a bioisosteric replacement for other aromatic systems like benzene, allows pyrazole derivatives to form critical interactions with a diverse range of biological targets, including enzymes and receptors.[4] Consequently, pyrazole-containing compounds have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, anticancer, analgesic, antimicrobial, and antiviral properties.[5][6][7]

This technical guide provides an in-depth exploration of the applications of pyrazole derivatives in drug discovery. It details the mechanistic basis for their activity in key therapeutic areas, provides field-proven protocols for their synthesis and biological evaluation, and presents data to guide researchers in this dynamic field.

Therapeutic Applications & Mechanistic Insights

The versatility of the pyrazole scaffold is best illustrated by its successful application across multiple therapeutic domains. Below, we explore two major areas: oncology and inflammation, highlighting key drug examples and their mechanisms of action.

Oncology: Targeting Kinase Signaling Cascades

A significant number of modern anticancer drugs are kinase inhibitors, and the pyrazole scaffold has proven to be an exceptional framework for designing potent and selective agents. Kinases are critical nodes in cell signaling pathways that regulate proliferation, survival, and differentiation; their dysregulation is a hallmark of many cancers.[8]

Case Study: Crizotinib - An ALK/ROS1 Kinase Inhibitor

Crizotinib (Xalkori®) is a disubstituted pyrazole derivative approved for the treatment of non-small cell lung cancer (NSCLC) that harbors specific genetic alterations, namely rearrangements in the Anaplastic Lymphoma Kinase (ALK) or ROS1 genes.[3]

• Mechanism of Action: Crizotinib functions as an ATP-competitive inhibitor of the ALK and ROS1 receptor tyrosine kinases. The pyrazole core orients the molecule within the ATP-binding pocket of the kinase, enabling key interactions that block the enzyme's catalytic activity. This inhibition shuts down downstream signaling pathways, such as the RAS-RAF-MEK-ERK and JAK-STAT pathways, which are crucial for the growth and survival of cancer cells dependent on ALK or ROS1 signaling.

Below is a diagram illustrating the general workflow for the discovery of a pyrazole-based kinase inhibitor.

Caption: Workflow for Pyrazole-Based Kinase Inhibitor Discovery.

Anti-Inflammatory Agents: Selective COX-2 Inhibition

The first blockbuster drug containing a pyrazole moiety was Celecoxib (Celebrex®), a selective cyclooxygenase-2 (COX-2) inhibitor.[1] This class of nonsteroidal anti-inflammatory drugs (NSAIDs) was developed to provide analgesic and anti-inflammatory effects with a reduced risk of the gastrointestinal side effects associated with non-selective COX inhibitors.

• Mechanism of Action: The COX-2 enzyme has a larger, more flexible active site compared to the constitutively expressed COX-1 isoform. The specific substitution pattern on the pyrazole ring of Celecoxib allows it to fit into this larger pocket and selectively inhibit COX-2, which is primarily responsible for producing prostaglandins that mediate inflammation and pain.[6] This selectivity spares COX-1, which is involved in maintaining the protective lining of the stomach.

The signaling pathway affected by COX-2 inhibitors is depicted below.

Caption: Mechanism of Action for Celecoxib, a Pyrazole COX-2 Inhibitor.

Summary of Selected FDA-Approved Pyrazole-Containing Drugs

The following table summarizes key information for several prominent drugs that feature the pyrazole scaffold, showcasing the breadth of their therapeutic impact.[3][4][9]

Drug Name (Brand)	Therapeutic Area	Primary Target(s)	Year of First FDA Approval
Celecoxib (Celebrex)	Anti-inflammatory	Cyclooxygenase-2 (COX-2)	1999[1]
Sildenafil (Viagra)	Erectile Dysfunction	Phosphodiesterase 5 (PDE5)	1998[2]
Ruxolitinib (Jakafi)	Oncology, Myelofibrosis	Janus Kinase 1/2 (JAK1/2)	2011[3]
Crizotinib (Xalkori)	Oncology (NSCLC)	ALK, ROS1	2011[3]
Apixaban (Eliquis)	Anticoagulant	Factor Xa	2012[3]
Niraparib (Zejula)	Oncology (Ovarian Cancer)	PARP1, PARP2	2017[4]
Darolutamide (Nubeqa)	Oncology (Prostate Cancer)	Androgen Receptor	2019[4]

Experimental Protocols

The successful development of pyrazole-based drug candidates relies on robust and reproducible experimental methods for both their chemical synthesis and biological characterization.

Protocol 1: Synthesis of a Substituted Pyrazole via Knorr Condensation

This protocol describes a classic and reliable method for synthesizing a pyrazole ring system, the Knorr pyrazole synthesis, which involves the condensation of a β-keto ester with a hydrazine derivative.[10]

Objective: To synthesize 5-Phenyl-2,4-dihydro-3H-pyrazol-3-one from ethyl benzoylacetate and hydrazine hydrate.

Materials:

• Ethyl benzoylacetate (starting material)

• Hydrazine hydrate (reagent)

• 1-Propanol (solvent)

• Glacial acetic acid (catalyst)

• Deionized water

• 20-mL scintillation vial with stir bar

• Hot plate with stirring capability

• TLC plates (silica gel), TLC tank

• Mobile Phase: 30% Ethyl Acetate / 70% Hexane

• Vacuum filtration apparatus (Büchner funnel, filter flask)

Procedure:

• Reaction Setup: In a 20-mL scintillation vial, combine ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol, 2 equivalents). Add 3 mL of 1-propanol as the solvent.

• Catalysis: Add 3 drops of glacial acetic acid to the mixture to catalyze the condensation reaction.[10] The acid facilitates the initial formation of the hydrazone intermediate.

• Heating: Place the vial on a hot plate and heat the reaction mixture to approximately 100°C with continuous stirring.

• Reaction Monitoring: After 1 hour, monitor the reaction's progress by thin-layer chromatography (TLC). Spot the starting material (ethyl benzoylacetate) and the reaction mixture on a TLC plate and elute with 30% ethyl acetate/70% hexane. The consumption of the starting material spot indicates the reaction is proceeding.

• Completion and Precipitation: Continue heating until the TLC analysis shows the starting material has been completely consumed. Once complete, add 10 mL of deionized water to the hot, stirring mixture. The product is typically insoluble in water and will precipitate out of the solution.

• Isolation and Purification: Isolate the solid product by vacuum filtration. Wash the collected solid with cold water to remove any remaining solvent and impurities.

• Drying and Characterization: Dry the purified product (5-phenyl-2,4-dihydro-3H-pyrazol-3-one) thoroughly. The final product should be characterized by techniques such as NMR spectroscopy and mass spectrometry to confirm its structure and purity.

Protocol 2: In Vitro Biological Evaluation - Kinase Inhibition Assay

This protocol outlines a general method to assess the inhibitory activity of a synthesized pyrazole derivative against a specific protein kinase, a crucial step in evaluating potential anticancer agents.[11]

Objective: To determine the IC₅₀ value of a test pyrazole compound against a target kinase (e.g., VEGFR2, BRAF V600E).[12][13]

Materials:

• Recombinant human kinase enzyme

• Kinase-specific substrate peptide

• ATP (Adenosine triphosphate)

• Test pyrazole compound (dissolved in DMSO)

• Positive control inhibitor (e.g., Sorafenib for VEGFR2)[13]

• Kinase assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit, which measures ADP formation)

• 384-well microplates

• Multimode plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare a serial dilution of the test pyrazole compound in DMSO, typically starting from a high concentration (e.g., 100 µM) down to low nanomolar concentrations.

• Reaction Mixture Preparation: In each well of a 384-well plate, add the kinase assay buffer, the specific substrate peptide, and the recombinant kinase enzyme.

• Inhibitor Addition: Add a small volume (e.g., 1 µL) of the serially diluted test compound, positive control, or DMSO (vehicle control) to the appropriate wells.

• Initiation of Kinase Reaction: Start the enzymatic reaction by adding ATP to each well. The final ATP concentration should be at or near its Km value for the specific kinase to ensure competitive binding can be accurately measured. Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Reaction Termination and Detection: Stop the kinase reaction and detect the product (ADP) by adding the detection reagent according to the manufacturer's instructions (e.g., ADP-Glo™ reagent). This typically involves a two-step process: first, terminate the kinase reaction and deplete remaining ATP, then convert the generated ADP into ATP, which is used in a luciferase/luciferin reaction to produce a luminescent signal.

• Data Acquisition: Measure the luminescence signal from each well using a plate reader. The signal intensity is directly proportional to the amount of ADP produced and thus reflects the kinase activity.

• Data Analysis:

  • Normalize the data by setting the average signal from the vehicle control (DMSO) wells as 100% activity and the signal from a high concentration of the positive control inhibitor as 0% activity.

  • Plot the percent inhibition versus the logarithm of the test compound concentration.

  • Fit the data to a four-parameter logistic equation using graphing software (e.g., GraphPad Prism) to determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Representative Data:

The following table shows hypothetical IC₅₀ values for a series of pyrazole derivatives tested against a target kinase, illustrating data that could be generated from this protocol. Such data is critical for establishing structure-activity relationships (SAR).[11][12]

Compound ID	R¹ Group	R² Group	Kinase Inhibition IC₅₀ (µM)	Cytotoxicity IC₅₀ (µM) (MCF-7 Cell Line)
PZ-01	-H	-Phenyl	> 50	> 50
PZ-02	-Cl	-Phenyl	15.2	20.5
PZ-03	-Cl	-4-Methoxyphenyl	0.07[11]	0.08[11]
PZ-04	-Br	-4-Methoxyphenyl	0.15	0.22
PZ-05	-Cl	-3,4-Dimethylphenyl	0.09	0.11

Data inspired by structure-activity relationship studies on pyrazole-based inhibitors.[11] This table demonstrates how systematic modification of the pyrazole scaffold can dramatically impact biological activity, guiding the optimization process.

Conclusion

The pyrazole scaffold is a testament to the power of heterocyclic chemistry in addressing complex challenges in human health. Its remarkable versatility and proven clinical success have solidified its status as a privileged structure in drug discovery.[3][5] From managing inflammation with COX-2 inhibitors to fighting cancer with targeted kinase inhibitors, pyrazole derivatives continue to provide a robust foundation for the development of novel therapeutics. The protocols and insights provided herein serve as a resource for researchers dedicated to harnessing the full potential of this exceptional molecular framework. Continued exploration of novel synthetic routes and a deeper understanding of the structure-activity relationships of pyrazole derivatives will undoubtedly lead to the discovery of the next generation of life-saving medicines.

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formulation of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride for in vivo studies

An In-Depth Guide to the Formulation of 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride for In Vivo Preclinical Studies

Abstract

This technical note provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride for in vivo animal studies. The successful execution of preclinical trials hinges on the accurate and reproducible administration of test articles. A well-designed formulation ensures drug solubility, stability, and physiological compatibility, thereby minimizing experimental variability and generating reliable pharmacokinetic and pharmacodynamic data. This document outlines the critical physicochemical properties of the compound, provides a systematic approach to vehicle selection, and offers detailed, route-specific protocols for preparing dosing solutions for oral, intraperitoneal, and intravenous administration.

Introduction: The Critical Role of Formulation

3-(1H-pyrazol-4-yl)piperidine is a heterocyclic compound featuring a pyrazole and a piperidine moiety, structural motifs common in centrally active and anti-inflammatory agents[1][2]. The dihydrochloride salt form is intentionally designed to enhance aqueous solubility, a critical first step for successful formulation[3]. However, simply dissolving a compound is insufficient for rigorous in vivo work. The formulation must deliver the active pharmaceutical ingredient (API) in a manner that is safe for the animal model and does not introduce confounding variables into the study[4][5].

The choice of vehicle, pH, and tonicity can significantly impact a drug's absorption, distribution, and local tolerance at the site of administration[6]. An improper formulation can lead to drug precipitation, tissue irritation, or vehicle-induced toxicity, ultimately compromising the integrity of the research[7]. This guide explains the causal relationships between the compound's properties and formulation choices, providing a self-validating framework for developing robust and reproducible dosing solutions.

Physicochemical Characterization and Pre-formulation Analysis

A thorough understanding of the compound's properties is the foundation of any formulation strategy.

• Chemical Structure and Salt Form: The molecule contains a basic piperidine nitrogen and a pyrazole ring, supplied as a dihydrochloride salt. This salt form protonates the basic nitrogen centers, drastically increasing the molecule's affinity for water compared to its free base form. The preparation of hydrochloride salts is a standard pharmaceutical practice to improve the handling and solubility of basic compounds[3].

• Solubility: As a dihydrochloride salt, 3-(1H-pyrazol-4-yl)piperidine is expected to be readily soluble in aqueous vehicles such as water, saline, and buffered solutions[8][9]. However, the dissolution of a hydrochloride salt will create an acidic solution. This pH-dependent solubility is a key consideration; while solubility is high at low pH, the free base may precipitate if the pH is raised significantly without sufficient solubilizers[10]. It is imperative to perform preliminary solubility tests in the intended vehicle to determine the maximum achievable concentration.

• Stability: Piperidine-containing compounds can be susceptible to degradation, particularly through oxidation[11]. While the salt form enhances stability in acidic conditions, solutions should be prepared fresh daily to mitigate the risk of degradation over time[12][13]. Storage of the stock powder should be in a cool, dry place, and prepared solutions should be protected from light and stored at 2-8°C for short durations before use[12].

Table 1: Key Physicochemical Properties and Formulation Implications

Property	Characteristic	Formulation Implication
Compound Type	Dihydrochloride salt of a basic molecule	High intrinsic aqueous solubility is expected.
Solution pH	Acidic upon dissolution in neutral water	pH adjustment is mandatory for parenteral routes to ensure physiological compatibility.
Predicted pKa	Piperidine nitrogen pKa ~10-11	The compound will be fully ionized in the acidic-to-neutral pH range, aiding solubility.
Stability	Potential for oxidation and degradation in solution	Prepare solutions fresh daily. Avoid prolonged storage of liquid formulations.[12]

Strategic Vehicle Selection for In Vivo Administration

The choice of vehicle is dictated by the route of administration, the required drug concentration, and the compound's solubility profile[4][8]. The primary goal is to use the simplest, most inert vehicle possible that ensures the drug remains in solution.

For a water-soluble compound like 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, aqueous vehicles are the first and best choice.

• Aqueous Vehicles:

  • 0.9% Sodium Chloride (Normal Saline): The preferred vehicle for intraperitoneal (IP) and intravenous (IV) routes as it is isotonic, minimizing cellular stress and irritation[8].

  • Phosphate-Buffered Saline (PBS): An alternative to normal saline, PBS provides buffering capacity to help maintain a stable pH.

  • Sterile Water: Suitable for oral (PO) gavage, where tonicity is less critical.

• Co-solvents and Excipients (For High Concentrations or Stability Issues):

  • In cases where the required dose necessitates a concentration exceeding the compound's solubility in simple aqueous vehicles, co-solvents may be considered. However, they must be used with caution due to potential toxicity[5][7].

  • Common co-solvents include Polyethylene Glycol 400 (PEG-400), Propylene Glycol (PG), and Dimethyl Sulfoxide (DMSO)[8]. The final concentration of organic solvents should be kept to a minimum, typically <10% for most routes and <1% for IV, to avoid vehicle-induced adverse effects[14].

  • Surfactants like Tween 80 or complexing agents like cyclodextrins can also enhance solubility but add complexity to the formulation and are generally unnecessary for highly soluble salts[15][16][17].

Diagram 1: Vehicle Selection Workflow

This diagram outlines the logical decision-making process for selecting an appropriate vehicle.

Caption: Logical workflow for vehicle selection.

Experimental Protocols for Formulation Preparation

The following protocols provide step-by-step instructions for preparing dosing solutions. All procedures should be performed in a laminar flow hood using aseptic techniques to ensure sterility, especially for parenteral formulations.

General Materials & Equipment

• 3-(1H-pyrazol-4-yl)piperidine dihydrochloride powder

• Sterile 0.9% Sodium Chloride for Injection, USP (Normal Saline)

• Sterile Water for Injection, USP

• Sterile 0.1 N Sodium Hydroxide (NaOH) and 0.1 N Hydrochloric Acid (HCl) for pH adjustment

• Calibrated analytical balance

• Sterile conical tubes or volumetric flasks

• Vortex mixer and/or magnetic stirrer

• Calibrated pH meter with a micro-electrode

• Sterile 0.22 µm syringe filters

Protocol 1: Preparation for Oral Gavage (PO)

This route is the most straightforward as the formulation does not require strict isotonicity.

• Calculation: Determine the total volume and amount of compound needed based on the highest dose, number of animals, and dosing volume (e.g., 10 mL/kg).

• Weighing: Accurately weigh the required amount of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride and place it into a sterile conical tube.

• Dissolution: Add approximately 80% of the final required volume of sterile water or 0.9% saline. Vortex or stir until the compound is fully dissolved. Gentle warming or sonication can be used if dissolution is slow.

• Visual Inspection: Ensure the solution is clear and free of any particulates.

• Final Volume: Add the vehicle to reach the final desired volume (QS) and mix thoroughly.

• Storage: Store at 2-8°C, protected from light, for use within 24 hours.

Protocol 2: Preparation for Intraperitoneal (IP) Injection

For IP administration, the formulation must be sterile and isotonic to prevent peritoneal irritation.

• Calculation & Weighing: Follow steps 1 and 2 from the oral protocol.

• Dissolution: Add approximately 80% of the final volume of sterile 0.9% saline . Vortex until fully dissolved.

• pH Adjustment: The initial solution will be acidic. Using a calibrated pH meter, slowly add sterile 0.1 N NaOH dropwise while stirring until the pH is in the physiological range of 6.5 - 7.4. This step is crucial to minimize pain and inflammation at the injection site[][19].

• Final Volume: QS to the final volume with sterile 0.9% saline and mix.

• Sterile Filtration: Draw the final solution into a sterile syringe and pass it through a 0.22 µm sterile syringe filter into a final sterile vial. This is a mandatory step to remove any potential microbial contamination or particulates.

• Storage: Use immediately or store at 2-8°C for use within 24 hours.

Protocol 3: Preparation for Intravenous (IV) Injection

This route has the most stringent requirements. The formulation must be sterile, isotonic, iso-osmotic, and at a physiological pH.

• Calculation & Weighing: Follow steps 1 and 2 from the oral protocol.

• Dissolution: Use sterile 0.9% saline exclusively. Add ~80% of the final volume and ensure complete dissolution.

• pH Adjustment: This is a critical control point. Carefully adjust the pH to 7.0 - 7.4 using sterile 0.1 N NaOH[20]. Avoid over-titration.

• Final Volume: QS to the final volume with sterile 0.9% saline.

• Visual Inspection: The final solution must be perfectly clear and free of any visible matter.

• Sterile Filtration: Mandatorily filter the solution through a 0.22 µm sterile syringe filter into a final sterile container.

• Storage: It is highly recommended to use IV solutions immediately after preparation.

Diagram 2: General Formulation Workflow

Caption: Standard workflow for preparing dosing solutions.

Quality Control and Troubleshooting

Validating the final dosing solution is a critical, often overlooked, step.

Table 2: Quality Attributes for Final Dosing Solution

Parameter	Specification (Oral)	Specification (IP/IV)	Justification
Appearance	Clear solution	Clear solution, free of particulates	Ensures drug is fully dissolved and free of contaminants.
pH	Not critical	6.5 - 7.4	Prevents tissue irritation, pain, and drug precipitation in vivo.[6][][19]
Tonicity	Not critical	Isotonic (~290 mOsm/kg)	Prevents hemolysis or crenation of red blood cells and tissue damage.[21][22][23][24]
Sterility	Not required	Sterile	Prevents infection from parenteral administration.

Troubleshooting Common Formulation Issues

Issue	Potential Cause	Recommended Solution
Compound won't dissolve	Concentration exceeds solubility limit.	- Confirm solubility limit with a small-scale test.- Consider a co-solvent system if a higher concentration is essential.[8][]
Precipitation during pH adjustment	The pH has exceeded the point where the un-ionized free base is soluble.	- Do not exceed pH 7.4.- Ensure the target concentration is well below the solubility limit of the free base.- Prepare a more dilute solution.
Solution is cloudy after filtration	Incompatibility with the filter membrane or precipitation.	- Ensure the solution is fully dissolved before filtering.- Use a different, compatible filter material (e.g., PVDF, PES).

Conclusion

The successful in vivo evaluation of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is fundamentally dependent on a rational and well-executed formulation strategy. Due to its dihydrochloride salt form, this compound is amenable to simple aqueous formulations. For parenteral administration, the use of sterile, isotonic 0.9% saline with careful pH adjustment to a physiological range (6.5-7.4) is the most critical determinant of a successful formulation. By adhering to the principles and protocols outlined in this guide, researchers can prepare consistent, safe, and effective dosing solutions, ensuring the generation of high-quality, reproducible data in their preclinical studies.

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Application Notes and Protocols for High-Throughput Screening with 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

Abstract

The 3-(1H-pyrazol-4-yl)piperidine scaffold is a privileged structure in modern medicinal chemistry, appearing in a multitude of compounds with diverse biological activities. Its inherent drug-like properties make it an attractive starting point for the discovery of novel therapeutics.[1] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on implementing high-throughput screening (HTS) campaigns centered around 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. We present detailed protocols for primary screening against the Glycine Transporter 1 (GlyT1), a validated target for central nervous system disorders, and for secondary screening against a panel of protein kinases, another major class of drug targets. The protocols are designed to be robust and self-validating, incorporating essential steps for data analysis, hit confirmation, and the elimination of false positives.

Introduction: The Therapeutic Potential of the 3-(1H-pyrazol-4-yl)piperidine Scaffold

The fusion of a pyrazole and a piperidine ring creates a three-dimensional structure with favorable physicochemical properties, enhancing its potential for interacting with a variety of biological targets.[1] The piperidine moiety can improve aqueous solubility and metabolic stability, while the pyrazole ring offers multiple points for hydrogen bonding and other molecular interactions.[1]

Derivatives of this scaffold have shown potent inhibitory activity against several key drug targets:

• Glycine Transporter 1 (GlyT1): A derivative of 3-(1H-pyrazol-4-yl)piperidine has been identified as a powerful inhibitor of GlyT1 (IC50 = 1.8 nM), a transporter implicated in the pathophysiology of schizophrenia.[2] GlyT1 inhibitors aim to increase glycine levels in the synaptic cleft, thereby enhancing N-methyl-D-aspartate (NMDA) receptor function.[3]

• Protein Kinases: The pyrazole ring is a well-established hinge-binding motif in numerous kinase inhibitors.[4][5] Compounds containing the pyrazolyl-piperidine core have been successfully developed as inhibitors of cyclin-dependent kinases (CDKs), which are crucial regulators of the cell cycle and are frequently dysregulated in cancer.[6]

Given this precedent, 3-(1H-pyrazol-4-yl)piperidine dihydrochloride represents a valuable query molecule for HTS campaigns aimed at discovering novel modulators of these and other important target classes.

High-Throughput Screening Strategy

A successful HTS campaign requires a multi-step approach, from the initial large-scale screen to rigorous hit validation.[4] Our proposed strategy involves a primary screen against a specific, high-value target (GlyT1), followed by a secondary screen of the initial hits against a panel of kinases to identify potential polypharmacology or alternative therapeutic applications.

Figure 1: A comprehensive workflow for the high-throughput screening and validation of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Primary Screening Campaign: Glycine Transporter 1 (GlyT1) Inhibition

Rationale: Given the documented potent activity of a closely related analog, GlyT1 is a prime target for a primary HTS campaign.[2] We will utilize a fluorescence-based membrane potential assay, which is a homogeneous, non-radioactive method well-suited for HTS.[3][7] The assay measures changes in membrane potential caused by the electrogenic transport of glycine, which is dependent on Na+/Cl- ions.[3]

Assay Principle: FLIPR Membrane Potential Assay

This assay employs a fluorescent dye that is sensitive to changes in cell membrane potential. In cells expressing GlyT1, the addition of glycine leads to an influx of Na+ ions along with glycine, causing membrane depolarization. This depolarization results in a change in the fluorescence of the dye. Inhibitors of GlyT1 will prevent this glycine-induced depolarization, thus maintaining the baseline fluorescence.

Figure 2: Principle of the FLIPR membrane potential assay for GlyT1 inhibitors.

Detailed Protocol: GlyT1 HTS

Materials:

• HEK293 cells stably expressing human GlyT1b (HEK-hGlyT1b)

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4

• FLIPR Membrane Potential Assay Kit (e.g., from Molecular Devices)

• 384-well black-walled, clear-bottom assay plates

• 3-(1H-pyrazol-4-yl)piperidine dihydrochloride and other library compounds

• Positive Control: A known GlyT1 inhibitor (e.g., ALX 5407)

• Negative Control: DMSO

Procedure:

• Cell Plating:

  • Seed HEK-hGlyT1b cells into 384-well plates at a density of 20,000 cells/well in 20 µL of growth medium.

  • Incubate overnight at 37°C, 5% CO2.

• Compound Preparation and Addition:

  • Prepare a 10 mM stock solution of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride in DMSO. Serially dilute for dose-response plates.

  • Using an acoustic liquid handler, transfer 20 nL of compound solutions to the assay plates (final concentration 10 µM, 0.1% DMSO).

  • For control wells, add DMSO (negative control) or ALX 5407 (positive control, final concentration 1 µM).

• Dye Loading:

  • Prepare the membrane potential dye solution according to the manufacturer's instructions in Assay Buffer.

  • Add 20 µL of the dye solution to each well.

  • Incubate the plates for 60 minutes at room temperature, protected from light.

• FLIPR Measurement:

  • Prepare a 5X glycine solution in Assay Buffer (final concentration to be at EC80, determined during assay development).

  • Place the assay plate and the glycine source plate into the FLIPR instrument.

  • Initiate the reading protocol: establish a stable baseline fluorescence for 10 seconds, then add 10 µL of the 5X glycine solution and continue reading for an additional 120 seconds.

Data Analysis and Hit Selection

Parameter	Description	Acceptance Criteria
Z'-factor	A statistical measure of assay quality, calculated from positive and negative controls.	Z' > 0.5
Signal to Background (S/B)	Ratio of the mean signal of the negative control to the mean signal of the positive control.	> 5
% Inhibition	100 * (1 - (Signal_Compound - Signal_Positive) / (Signal_Negative - Signal_Positive))	> 50% for primary hits

Hit Confirmation: Primary hits should be re-tested in a dose-response format to determine their IC50 values. A confirmed hit is a compound that exhibits a clear sigmoidal dose-response curve.

Secondary Screening: Kinase Inhibition Profiling

Rationale: The pyrazole moiety is a known kinase hinge-binder. Therefore, confirmed hits from the GlyT1 screen should be profiled against a panel of representative kinases to assess selectivity and identify potential off-target effects or new therapeutic opportunities. The ADP-Glo™ Kinase Assay is a robust, luminescence-based method suitable for this purpose.[1][2][8]

Assay Principle: ADP-Glo™ Kinase Assay

This assay quantifies the amount of ADP produced during a kinase reaction. The assay is performed in two steps: first, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP is converted to ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal that is directly proportional to the kinase activity.[1][2] Inhibitors will result in a lower luminescent signal.

Detailed Protocol: Kinase Panel Screening

Materials:

• Kinase panel (e.g., representative kinases from different families)

• Substrates for each kinase

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

• Confirmed hits from the primary screen

• Positive Control: A broad-spectrum kinase inhibitor (e.g., Staurosporine)

• Negative Control: DMSO

Procedure:

• Kinase Reaction Setup:

  • In a 384-well plate, add 1 µL of test compound or control.

  • Add 2 µL of a 2.5X kinase/substrate solution in kinase reaction buffer.

  • Incubate for 15 minutes at room temperature.

  • Initiate the kinase reaction by adding 2 µL of a 2.5X ATP solution.

  • Incubate for 60 minutes at room temperature.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate the luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Measurement:

  • Read the luminescence on a plate reader.

Data Analysis and Interpretation

Calculate the percent inhibition for each kinase. Hits are typically defined as compounds that show >50% inhibition at a specific concentration (e.g., 10 µM). This profiling will reveal the selectivity of the compound. A highly selective inhibitor will only inhibit one or a few kinases, while a non-selective inhibitor will show activity against multiple kinases.

Essential Follow-up Studies: Ensuring Data Integrity

Hit Validation is a process, not a single step. To ensure that the identified hits are genuine and worthy of further investigation, a cascade of validation assays is crucial.[4]

Orthogonal Assays

To confirm that the observed activity is not an artifact of the primary assay technology, hits should be re-tested in an orthogonal assay that measures the same biological endpoint through a different method.[9]

• For GlyT1: A radioligand binding assay using [3H]glycine can be used to confirm direct binding to the transporter.[10][11]

• For Kinases: An HTRF® (Homogeneous Time-Resolved Fluorescence) assay can be used as an orthogonal method to the luminescence-based ADP-Glo™ assay.[6][12][13]

Counter-Screens

Counter-screens are essential to identify and eliminate false positives that arise from non-specific interactions.[14][15]

• Technology-Specific Counter-Screens: If a luciferase-based assay is used, a counter-screen against luciferase itself is necessary to eliminate compounds that directly inhibit the reporter enzyme.[14]

• Cytotoxicity Assays: In cell-based assays, it is critical to determine if the observed effect is due to target modulation or simply because the compound is killing the cells. A standard cytotoxicity assay (e.g., CellTiter-Glo®) should be run in parallel.[14]

Conclusion

The 3-(1H-pyrazol-4-yl)piperidine dihydrochloride scaffold holds significant promise for the development of novel therapeutics. The systematic HTS approach outlined in these application notes provides a robust framework for identifying and validating potent and selective inhibitors of GlyT1 and various kinases. By integrating primary screening, secondary profiling, and rigorous hit validation, researchers can confidently advance promising compounds into the lead optimization phase of drug discovery.

References

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (2009). Development of a HTRF® Kinase Assay for Determination of Syk Activity. Current chemical genomics, 3, 48–57.

• Sygnature Discovery. (n.d.). The Importance of Counter Screens in HTS. Retrieved from [Link]

• Drug Discovery Today. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Retrieved from [Link]

• ResearchGate. (n.d.). HTRF® Kinase Assay Protocol. Retrieved from [Link]

• ResearchGate. (2008). (PDF) Development of a HTRF® Kinase Assay for Determination of Syk Activity. Retrieved from [Link]

• Jia, Y. (2016). HTRF Kinase Assay Development and Methods in Inhibitor Characterization. Methods in Molecular Biology, 1636, 131-144.
• Pemberton, D. J., et al. (2006). Development of a novel high-throughput assay for the investigation of GlyT-1b neurotransmitter transporter function. Journal of neuroscience methods, 158(2), 225–233.
• Dar, A. C., et al. (2010). High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. Combinatorial chemistry & high throughput screening, 13(6), 523–531.

• East Port Praha. (n.d.). Technologies to Study Kinases. Retrieved from [Link]

• Michael, S., et al. (2013). Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. Current chemical genomics, 7, 19–30.

• Evotec. (2025). Unlocking High-Throughput Screening Strategies. Retrieved from [Link]

• ResearchGate. (2012). (PDF) Successful Identification of Glycine Transporter Inhibitors Using an Adaptation of a Functional Cell-Based Assay. Retrieved from [Link]

• BMG LABTECH. (n.d.). Promega ADP-Glo kinase assay. Retrieved from [Link]

• R. Ken Coit College of Pharmacy - The University of Arizona. (n.d.). ACDD - Our Process. Retrieved from [Link]

• Burridge, P. W., et al. (2017). High-throughput screening of tyrosine kinase inhibitor cardiotoxicity with human induced pluripotent stem cells. Cell reports, 20(1), 215–228.

• ResearchGate. (n.d.). Kinase inhibitor screening workflow. First, a traditional.... Retrieved from [Link]

• Kall, A., et al. (2021). Screening for New Inhibitors of Glycine Transporter 1 and 2 by Means of MS Binding Assays. ChemMedChem, 16(19), 3094–3104.
• Kall, A., et al. (2021). Screening for New Inhibitors of Glycine Transporter 1 and 2 by Means of MS Binding Assays. ChemMedChem, 16(19), 3094-3104.

• SLAS Discovery. (2019). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. Retrieved from [Link]

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current opinion in chemical biology, 14(3), 315–324.
• Bettayeb, K., et al. (2014). In Vitro High Throughput Screening, What Next? Lessons from the Screening for Aurora Kinase Inhibitors. International journal of molecular sciences, 15(3), 3648–3664.

• ResearchGate. (n.d.). Hit validation pre HTS. Retrieved from [Link]

• Federal Bureau of Investigation. (n.d.). NCIC Hit Confirmation, Validation Policy, Responsibilities for the Agency Administrator. Retrieved from [Link]

• BioIVT. (n.d.). GLYT1 Transporter Assay. Retrieved from [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

• Reaction Biology. (2024). Testing kinase inhibitors where it matters: Drug screening in intact cells. Retrieved from [Link]

• Patsnap Synapse. (2025). What are the key players in the pharmaceutical industry targeting GlyT1?. Retrieved from [Link]

• Federal Bureau of Investigation. (2020). National Crime Information Center (NCIC) Guidance for HIT CONFIRMATION, LOCATE, and VALIDATION procedures during the National Emergency. Retrieved from [Link]

• Kopec, K. K., et al. (2012). Successful identification of glycine transporter inhibitors using an adaptation of a functional cell-based assay. Journal of biomolecular screening, 17(1), 52–60.
• Kowal, D. M., et al. (2005). Validation of a fluorescent imaging plate reader membrane potential assay for high-throughput screening of glycine transporter modulators. Journal of biomolecular screening, 10(5), 454–464.

• ResearchGate. (n.d.). High-throughput screening (HTS) confirmation rate analysis. (A) Primary.... Retrieved from [Link]

• Kall, A., et al. (2020). MS Binding Assays for Glycine Transporter 2 (GlyT2) Employing Org25543 as Reporter Ligand. Molecules (Basel, Switzerland), 25(21), 5030.
• Song, J. S., et al. (2015). Development and application of a fluorescent glucose uptake assay for the high-throughput screening of non-glycoside SGLT2 inhibitors. European journal of pharmaceutical sciences : official journal of the European Federation for Pharmaceutical Sciences, 74, 123–131.
• Atkinson, B. N., et al. (2007). A novel, non-substrate-based series of glycine type 1 transporter inhibitors derived from high-throughput screening. Bioorganic & medicinal chemistry letters, 17(12), 3358–3362.

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• Zhang, H., et al. (2015). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Bio-protocol, 5(22), e1650.
• Kall, A., et al. (2021). Screening for New Inhibitors of Glycine Transporter 1 and 2 by Means of MS Binding Assays. ChemMedChem, 16(19), 3094-3104.

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Technical Notes & Optimization

Technical Support Center: Solubility Enhancement for 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride

Welcome to the technical support guide for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. This resource is designed for researchers, scientists, and formulation professionals to troubleshoot and overcome solubility challenges with this compound in aqueous buffers. This guide provides in-depth, scientifically-grounded solutions in a direct question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm struggling to dissolve 3-(1H-pyrazol-4-yl)piperidine dihydrochloride in standard PBS (pH 7.4). Why is it poorly soluble despite being a dihydrochloride salt?

Answer: While hydrochloride salts are generally used to enhance the aqueous solubility of basic compounds, the solubility of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is fundamentally governed by the pH of the solution and the pKa values of its ionizable groups. The molecule has two key basic centers: the piperidine ring and the pyrazole ring.

• Piperidine Ring: The piperidine nitrogen is a strong base with an estimated pKa (for its conjugate acid) typically in the range of 10-11.[1]

• Pyrazole Ring: The pyrazole ring contains nitrogen atoms that are weakly basic, with a much lower pKa, often in the range of 2-3.

As a dihydrochloride salt, both nitrogens are protonated. The solubility of this compound is lowest when it is neutral (uncharged) and highest when it is fully ionized. At a neutral pH of 7.4, the highly basic piperidine nitrogen (pKa ~10-11) will be predominantly in its protonated, charged form (BH+). However, the overall charge state of the molecule and its interaction with the buffer species dictate its final solubility. The Henderson-Hasselbalch equation helps illustrate that the ratio of the ionized to the un-ionized form of a basic group is highly dependent on the pH of the medium.[2] For a diprotic base like this, the relationship is more complex, but the principle remains: solubility is pH-dependent.[3]

At pH 7.4, you are in a region where the molecule is not at its maximum ionization state, which occurs at a much lower pH. This can lead to the compound having limited solubility even in standard physiological buffers.

Q2: What is the most critical first step to systematically improve the solubility of this compound?

Answer: The most critical first step is to perform a pH-solubility profile . This experiment will determine the pH at which the compound exhibits maximum solubility and is essential for guiding all further formulation development. The compound's solubility will be highest at a pH where both basic nitrogens are fully protonated, which is expected to be in the acidic range.

Below is a workflow and a detailed protocol to conduct this study.

Experimental Protocol: pH-Solubility Profiling

• Buffer Preparation: Prepare a series of buffers covering a wide pH range (e.g., pH 2, 3, 4, 5, 6, 7, 7.4, 8, 9, 10). Use appropriate buffer systems for each pH range (e.g., citrate for acidic, phosphate for neutral, borate for basic). Ensure the buffer strength is consistent (e.g., 50 mM).

• Sample Preparation: Place a fixed, excess amount of solid 3-(1H-pyrazol-4-yl)piperidine dihydrochloride into separate vials (e.g., 10 mg into 1 mL of each buffer). This ensures a saturated solution is formed.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the excess solid. Alternatively, filter the suspension through a 0.22 µm syringe filter compatible with your buffers.

• Quantification: Carefully take an aliquot of the clear supernatant, dilute it with a suitable mobile phase, and quantify the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

• Data Analysis: Plot the measured solubility (in mg/mL or mM) against the measured final pH of each buffer. This plot will reveal the pH range of optimal solubility.

Q3: The pH of maximum solubility is too low for my cell-based assay (or in vivo study). What are my next options?

Answer: When pH adjustment is not a viable primary strategy, several formulation techniques can be employed, often in combination. The choice depends on the required concentration, the experimental system (in vitro vs. in vivo), and potential toxicity or interference from excipients.

Technique	Mechanism of Action	Pros	Cons	Best For
Co-solvents	Reduces the polarity of the aqueous solvent, decreasing the energy required to solvate the drug.[4]	Simple to prepare; effective for moderate solubility enhancement.	Can cause toxicity in cell assays; may precipitate upon dilution.	In vitro screening, initial animal PK studies.
Surfactants	Form micelles that encapsulate the hydrophobic drug in their core, increasing apparent solubility.[5][6]	High solubilization capacity above the Critical Micelle Concentration (CMC).[5]	Can interfere with biological assays; potential for toxicity.	Formulations for poorly soluble compounds, both in vitro and in vivo.
Cyclodextrins	Form non-covalent "inclusion complexes" where the drug (guest) sits inside the hydrophobic cavity of the cyclodextrin (host).[7]	Low toxicity (especially HP-β-CD); can improve stability.[7]	Limited capacity; can be expensive; competitive displacement can occur.	Cell-based assays, in vivo studies, especially parenteral formulations.

Systematic Approach to Formulation Development:

Q4: How do I select and test a co-solvent system?

Answer: Co-solvents work by reducing the dielectric constant of the water-based system, making it more favorable for solvating less polar molecules.[8] Common biocompatible co-solvents include DMSO, ethanol, propylene glycol (PG), and polyethylene glycol 400 (PEG 400).[9][10]

Protocol: Co-solvent Screening

• Select Co-solvents: Choose a few co-solvents based on the intended application (e.g., DMSO for in vitro, PEG 400/PG for in vivo).

• Prepare Stock Solution: Dissolve a high concentration of the compound in 100% of the chosen co-solvent (e.g., 100 mg/mL in DMSO).

• Titration: Prepare a series of aqueous buffer solutions (at your target pH) containing increasing percentages of the co-solvent (e.g., 0%, 5%, 10%, 20%, 30% v/v).

• Test Solubility: Add a small aliquot of the concentrated drug-in-co-solvent stock to each aqueous blend. Observe for any precipitation. Alternatively, use the slurry method described in Q2 for each co-solvent blend.

• Determine Maximum Concentration: Identify the highest percentage of the aqueous phase that keeps the drug in solution at the desired concentration.

• Caution: Always perform a final dilution step into your assay medium to check for "crashing out" (precipitation upon dilution). The final concentration of the co-solvent in the assay should be kept to a minimum (typically <1%, often <0.1%) to avoid artifacts.

Q5: When should I use cyclodextrins, and how do I perform a phase solubility study?

Answer: Cyclodextrins are an excellent choice when co-solvents or surfactants show toxicity or interfere with the assay. They form inclusion complexes, effectively shielding the drug from the aqueous environment.[11][12] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its high water solubility and favorable safety profile.[7]

A phase solubility study is the standard method to evaluate cyclodextrins. It determines the stoichiometry of the complex (e.g., 1:1 drug:CD) and the binding constant.[13][14]

Protocol: Phase Solubility Study with HP-β-CD

• Prepare CD Solutions: In your desired aqueous buffer (e.g., PBS pH 7.4), prepare a series of HP-β-CD solutions of increasing concentration (e.g., 0, 10, 20, 50, 100 mM).

• Add Excess Drug: Add an excess amount of solid 3-(1H-pyrazol-4-yl)piperidine dihydrochloride to each cyclodextrin solution.

• Equilibrate and Analyze: Follow steps 3-5 from the "pH-Solubility Profiling" protocol (Q2).

• Plot and Analyze: Plot the solubility of your compound (Y-axis) against the concentration of HP-β-CD (X-axis).

  • A-type Diagram: If the plot is linear (AL-type), it indicates the formation of a soluble 1:1 complex.[15] The slope can be used to calculate the stability constant (K1:1). A steeper slope means more effective solubilization.[16]

Q6: Are there any stability concerns I should be aware of when preparing these formulations?

Answer: Yes. Once a lead formulation is identified, its chemical stability should be assessed. As a pyrazole- and piperidine-containing molecule, it could be susceptible to degradation under certain conditions.

• pH Stability: Hydrolysis can occur at extreme pH values (highly acidic or highly basic).

• Oxidative Stability: The nitrogen-containing rings could be susceptible to oxidation.

• Photostability: Many heterocyclic compounds can degrade upon exposure to light.

A preliminary stability study is recommended. Prepare the final formulation, store aliquots under different conditions (e.g., 4°C, room temperature, 40°C; protected from light vs. exposed to light), and analyze the concentration of the parent compound and the appearance of any new peaks by HPLC over time (e.g., at T=0, 24h, 48h, 1 week). This follows the principles outlined in ICH stability guidelines.[17][18][19][20][21]

References

• Critical micellar concentration: Significance and symbolism. (2025). Google Vertex AI Search.
• Popa, G., et al. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC - PubMed Central.
• ICH. (n.d.). Q1A(R2) Guideline. ICH.
• European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products. EMA.
• Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. (2025). IJPPR.
• Diprotic Buffers Explained. (n.d.). Pearson.
• Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs. (n.d.).
• Q1A(R2): STABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. (n.d.). SlideShare.
• SOLUBILITY ENHANCEMENT BY INCLUSION COMPLEX
• Doke, V. V. (2020). A REVIEW ON SOLUBILITY ENHANCEMENT BY USING ANTI-SOLVENT AND CO-SOLVENCY METHOD. World Journal of Pharmaceutical Research.
• ICH. (n.d.). Quality Guidelines. ICH.
• ICHQ1A(R2) Stability Testing of New Drug Substance and Product and ICHQ1C Stability Testing of New Dosage Forms. (n.d.).
• Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. (2022). PMC - PubMed Central.
• The Effect of Temperature on the Critical Micelle Concentration and Micellar Solubilization of Poorly Water Soluble Drugs. (2022). Biosciences Biotechnology Research Asia.
• solubility enhancement and cosolvency by madhavi. (n.d.). SlideShare.
• Piperazine dihydrochloride. (n.d.). Solubility of Things.
• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. (n.d.). Touro Scholar.
• Micelles with Ultralow Critical Micelle Concentration as Carriers for Drug Delivery. (2019). NIH.
• Cosolvent. (n.d.). Wikipedia.
• Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. (n.d.). SciSpace.
• The Effect of Temperature on the Critical Micelle Concentration and Micellar Solubilization of Poorly Water Soluble Drugs. (n.d.). Semantic Scholar.
• Phase diagram for drug solubility depending on the cyclodextrin concentration. (n.d.).
• High-Throughput Phase-Distribution Method to Determine Drug-Cyclodextrin Binding Constants. (n.d.). PMC - NIH.
• PHASE SOLUBILITY STUDIES OF THE INCLUSION COMPLEXES OF REPAGLINIDE WITH β-CYCLODEXTRIN AND β-CYCLODEXTRIN DERIV
• Henderson–Hasselbalch equ
• The role of critical micellization concentration in efficacy and toxicity of supramolecular polymers. (2020). PNAS.
• The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins. (2023). NIH.
• Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers. (2023).
• 4: Titration of a Diprotic Acid. (2025). Chemistry LibreTexts.
• Henderson-Hasselbalch equation and the pH of buffer solution. (n.d.). ChemBuddy.
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• Piperidine hydrochloride CAS#: 6091-44-7. (n.d.). ChemicalBook.
• Piperidine hydrochloride | 6091-44-7. (n.d.). Biosynth.
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• CAS 6091-44-7: Piperidine hydrochloride. (n.d.). CymitQuimica.
• Pyrazolopiperidine | C6H9N3. (n.d.). PubChem - NIH.
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• 4-(1H-Pyrazol-3-yl)piperidine | 278798-08-6. (n.d.). Biosynth.
• 4-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]piperidine. (n.d.). PubChem.
• 4-(1-methyl-1h-pyrazol-4-yl)piperidine hydrochloride (C9H15N3). (n.d.). PubChemLite.

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Technical Support Center: Stability of 3-(1H-Pyrazol-4-yl)piperidine Dihydrochloride in Solution

From the desk of the Senior Application Scientist

Welcome to the technical support guide for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. This document is designed for researchers, scientists, and drug development professionals who utilize this versatile heterocyclic building block. Understanding the stability of this compound in solution is critical for ensuring the reproducibility of your experiments and the integrity of your results.

While extensive public data on the specific degradation profile of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is limited, this guide provides a framework for assessing its stability based on the known chemical principles of its constituent pyrazole and piperidine moieties. We will address common user questions, provide robust troubleshooting protocols, and explain the rationale behind our recommendations.

Section 1: Frequently Asked Questions (FAQs) & Key Considerations

This section addresses the most common initial questions regarding the handling and stability of this compound.

Q1: What are the recommended storage conditions for solid 3-(1H-pyrazol-4-yl)piperidine dihydrochloride?

As a solid, the compound is generally stable. However, like many amine hydrochloride salts, it can be hygroscopic. The recommended storage condition is at room temperature in a tightly sealed container in a dry, cool place to minimize moisture absorption[1].

Q2: What are the primary factors that can affect the stability of this compound once it is in solution?

The stability of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride in solution is influenced by several factors derived from its structure:

• pH: Both the piperidine and pyrazole rings have nitrogen atoms whose reactivity is pH-dependent. Extreme pH values can catalyze hydrolysis or other degradation reactions. Some pyrazole derivatives, particularly those with ester groups, have shown susceptibility to hydrolysis in basic conditions (pH 8)[2][3].

• Temperature: Elevated temperatures accelerate the rate of chemical reactions, including potential degradation pathways.[4] For long-term storage of solutions, refrigeration (2-8°C) is generally advisable[4].

• Light: Piperidine-containing compounds can be photosensitive, meaning exposure to light, especially UV light, can induce degradation[4].

• Oxidizing Agents: The presence of dissolved oxygen or other oxidizing agents can lead to the formation of oxidation products. The piperidine nitrogen is a potential site for oxidation[5].

• Solvent: The choice of solvent can influence stability. Protic solvents may participate in hydrogen bonding and affect tautomeric equilibria of the pyrazole ring, potentially altering reactivity[6].

Q3: Why is the dihydrochloride salt form used, and how does this impact its use in solution?

The dihydrochloride salt form is used primarily to enhance the aqueous solubility and solid-state stability of the parent free base. When dissolved, the salt will dissociate. It is crucial to remember that dissolving the dihydrochloride salt in an unbuffered aqueous solution will result in an acidic pH. This initial acidity can be a starting point for pH-related stability issues if not properly controlled with a suitable buffer system for your experiment.

Section 2: Troubleshooting Common Stability Issues

This section provides guidance for specific problems you might encounter during your experiments.

Q4: I prepared a stock solution in water/buffer, and it turned yellow overnight. What is the likely cause?

A color change is often an indicator of chemical degradation. The most common culprits are oxidation or photodecomposition.

• Oxidative Degradation: Atmospheric oxygen can oxidize the molecule, particularly if the solution is exposed to air for extended periods or contains trace metal impurities that can catalyze oxidation.

• Photodegradation: If the solution was exposed to ambient or UV light, photosensitive degradation may have occurred[4].

Troubleshooting Steps:

• Prepare a fresh solution using de-gassed solvent (sparged with nitrogen or argon).

• Store the solution in an amber vial or wrap a clear vial in aluminum foil to protect it from light.

• Store the solution at a lower temperature (e.g., 4°C).

• Analyze the discolored solution by LC-MS to identify potential degradation products and compare it to a freshly prepared sample.

Q5: My HPLC analysis shows a new, growing peak over time, even when the solution is stored in the dark and refrigerated. What should I investigate?

The appearance of a new peak that grows over time is a classic sign of solution instability. If you have already controlled for light and temperature, the next factor to investigate is pH-mediated hydrolysis.

Troubleshooting Steps:

• Confirm the pH of your solution. The buffer capacity may be insufficient, or interactions with the compound may have shifted the pH.

• Perform a preliminary pH stability screen. Prepare the compound in a series of buffers (e.g., pH 3, 5, 7.4, 9) at a fixed concentration.

• Analyze the samples by HPLC at regular intervals (e.g., T=0, 2, 8, 24 hours).

• Identify the pH at which the compound is most stable. This will inform the optimal buffer system for your future experiments. Piperidine itself is noted to be stable across a pH range of 2-12, but this can be altered by the attached pyrazole ring[7].

Section 3: Technical Protocols for Stability Assessment

For a more rigorous evaluation, a forced degradation study is the industry-standard approach to proactively identify stability liabilities.[8][9]

Protocol 1: Designing a Forced Degradation Study

A forced degradation or "stress testing" study deliberately exposes the compound to harsh conditions to accelerate decomposition.[10] The goal is to achieve modest degradation (5-20%) to generate and identify primary degradants without destroying the molecule entirely.[10] This is essential for developing a truly stability-indicating analytical method.[10]

Objective: To identify potential degradation pathways and major degradation products of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Methodology:

• Prepare a Stock Solution: Prepare a 1 mg/mL stock solution of the compound in a 50:50 acetonitrile:water mixture.[11]

• Set Up Stress Conditions: For each condition below, mix the stock solution with the stressor solution. Include a control sample (stock solution with water) stored at 4°C in the dark.

• Monitor Degradation: Analyze the samples by HPLC at initial, intermediate (e.g., 4, 8 hours), and final (e.g., 24 hours) time points. If degradation is too rapid or too slow, adjust the stressor concentration or temperature.

• Quench Reaction: If necessary, quench the reactions before analysis by neutralizing the solution (e.g., add an equimolar amount of base to the acid-stressed sample and vice-versa).

Stress Condition	Reagent & Concentration	Temperature	Rationale & Potential Pathway
Acid Hydrolysis	0.1 M HCl	60 °C	To test for acid-catalyzed degradation. While the core rings are generally stable, extreme conditions can force reactions.[12]
Base Hydrolysis	0.1 M NaOH	60 °C	To test for base-catalyzed degradation. Pyrazole derivatives can be susceptible to base-catalyzed hydrolysis.[2][3]
Oxidation	3% H₂O₂	Room Temp	To simulate oxidative stress. Potential sites include the piperidine nitrogen (N-oxidation) or C-H bonds adjacent to nitrogen.[5][12]
Thermal	Solution heated	80 °C	To assess intrinsic thermal stability in solution.
Photolytic	Solution exposed to UV light (e.g., 254 nm) and white light	Room Temp	To assess photostability, as piperidine compounds can be photosensitive.[4]

Section 4: Analytical Methodology

A robust analytical method is required to accurately assess stability.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent 3-(1H-pyrazol-4-yl)piperidine peak from all potential degradation products generated during forced degradation studies.

Starting HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with a shallow gradient (e.g., 5% B to 95% B over 20 minutes) to ensure separation of all components.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector (e.g., 210 nm and 254 nm) or a Photo Diode Array (PDA) detector to assess peak purity.

• Injection Volume: 10 µL.

Method Validation: The method is considered "stability-indicating" if you can demonstrate specificity. This is achieved by analyzing the stressed samples from the forced degradation study. The parent peak should be well-resolved from all degradant peaks, and the peak purity of the parent compound should be confirmed using a PDA detector.

Section 5: Understanding Potential Degradation Pathways

The following diagrams illustrate a logical workflow for troubleshooting stability and hypothetical degradation pathways based on the chemical nature of the pyrazole and piperidine rings.

Caption: A decision-tree workflow for investigating and resolving stability issues.

Caption: Potential sites of oxidative and photolytic attack on the core structure.

Section 6: Summary of Best Practices

Area	Recommendation	Rationale
Solid Storage	Store in a tightly sealed container in a cool, dry place.	To prevent moisture uptake and degradation.[1]
Solution Prep	Use high-purity, degassed solvents and buffer to a stable pH.	To remove dissolved oxygen and control pH, which are key factors in degradation.
Solution Storage	Store solutions at 2-8°C in amber vials for the shortest time feasible.	To minimize thermal and light-induced degradation.[4]
Experimentation	Always include a "time-zero" or freshly prepared sample as a control.	To provide a reliable baseline for assessing the extent of degradation.
Analysis	Use a validated stability-indicating HPLC method.	To ensure that you are accurately quantifying the parent compound and not co-eluting with a degradant.[10]

References

• BTC, "What are the storage stability of Piperidine Series compounds over time? - Blog", BTC, 2025.

• Poulsen, S. A., et al., "Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase", Bioorganic & Medicinal Chemistry Letters, 2009. [Link]

• Poulsen, S. A., et al., "Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase", PubMed, 2009. [Link]

• Naim, M. J., et al., "Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review", PMC - NIH, 2017. [Link]

• Viborg, P. H., et al., "Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions", ACS Publications, 2015. [Link]

• Naim, M. J., et al., "Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review", MDPI, 2017. [Link]

• Organic Chemistry Portal, "Pyrazole synthesis", Organic Chemistry Portal. [Link]

• Luminata, "What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing", Luminata, 2022. [Link]

• MedCrave, "Forced Degradation Studies", MedCrave online, 2016. [Link]

• Sule, S., et al., "Forced Degradation in Pharmaceuticals – A Regulatory Update", American Journal of Chemistry, 2023. [Link]

• Praliyev, K. D., et al., "ANALYSIS OF PIPERIDINE DERIVATIVES USING METHODS QUANTUM CHEMISTRY", Bulletin of the National academy of sciences of the Republic of Kazakhstan, 2021. [Link]

• Al-Janabi, A. A., et al., "Stability-Indicating Assay of Novel 5-(Hydroxamic acid)methyl Oxazolidinones with 5-Lipooxygenase Inhibitory Activity", MDPI, 2023. [Link]

• ChemTalk, "Piperidine (C5H11N) properties", ChemTalk. [Link]

• Roge, A. B., et al., "Forced Degradation Study: An Important Tool in Drug Development", Asian Journal of Research in Chemistry, 2014. [Link]

• Valente, S., et al., "Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles", MDPI, 2021. [Link]

• Marszałł, M. P., et al., "The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions", NIH, 2014. [Link]

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• 1. 4-(1h-Pyrazol-3-yl)piperidine dihydrochloride | 690262-00-1 [sigmaaldrich.com]
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• 12. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Reaction Conditions for Pyrazole Synthesis

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Welcome to the Technical Support Center for Pyrazole Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are actively engaged in the synthesis of pyrazole derivatives. Pyrazoles are a critical scaffold in medicinal chemistry and materials science, and their efficient synthesis is paramount.[1][2][3] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during pyrazole synthesis, with a focus on optimizing reaction conditions to improve yield, purity, and regioselectivity.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, providing not just solutions but also the underlying chemical principles to empower your experimental design.

Low or No Product Yield

Q1: My pyrazole synthesis is resulting in a very low yield or no desired product at all. What are the likely causes and how can I troubleshoot this?

A1: Low or no yield in pyrazole synthesis can stem from several factors, ranging from the quality of starting materials to suboptimal reaction conditions. Here’s a systematic approach to diagnosing and resolving the issue:

• Purity of Starting Materials: The purity of your 1,3-dicarbonyl compound (or its equivalent) and hydrazine derivative is crucial.[4][5] Impurities can lead to undesired side reactions, consuming your reactants and lowering the overall yield.[4]

  • Actionable Insight: Always ensure your starting materials are of high purity. If necessary, purify them by standard methods such as distillation or recrystallization before use.

• Reaction Conditions: Temperature, solvent, and catalysts play a significant role in the success of the synthesis.

  • Temperature: Some pyrazole syntheses proceed efficiently at room temperature, while others require heating.[6][7][8] However, excessive heat can lead to the degradation of starting materials or the final product. A temperature-controlled approach can sometimes be used to selectively synthesize different pyrazole derivatives.[6][7][8]

  • Solvent: The choice of solvent can dramatically impact reaction rates and yields. While polar protic solvents like ethanol are commonly used, aprotic dipolar solvents such as DMF or NMP have been shown to improve results in certain cases.[1] In some instances, solvent-free conditions can accelerate the reaction and simplify work-up.[9][10][11] Fluorinated alcohols like TFE or HFIP can be employed to enhance regioselectivity.[12]

  • Catalyst: Many pyrazole syntheses are acid-catalyzed.[13][14] The type and concentration of the acid are critical. While a catalyst is often necessary, sometimes the reaction can proceed without one under the right conditions.[15]

• Reaction Monitoring: It is essential to monitor the progress of your reaction using techniques like Thin Layer Chromatography (TLC) to determine the optimal reaction time and prevent product degradation from prolonged reaction times.[4]

Formation of Regioisomers

Q2: My reaction with an unsymmetrical 1,3-dicarbonyl compound is producing a mixture of regioisomers. How can I control the regioselectivity?

A2: The formation of regioisomers is a common challenge when using unsymmetrical 1,3-dicarbonyl compounds and substituted hydrazines.[12][16] The outcome is influenced by a combination of electronic and steric effects, as well as the reaction conditions.[16]

• Understanding the Mechanism: In the Knorr pyrazole synthesis, the initial attack of the hydrazine can occur at either of the two carbonyl carbons.[14][16] The more nucleophilic nitrogen of the hydrazine will preferentially attack the more electrophilic carbonyl carbon.

  • Electronic Effects: Electron-withdrawing groups on the dicarbonyl compound can activate the adjacent carbonyl group, making it more susceptible to nucleophilic attack.[16]

  • Steric Hindrance: Bulky substituents on either the dicarbonyl or the hydrazine can direct the attack to the less sterically hindered carbonyl group.[16]

• Optimizing Reaction Conditions for Regiocontrol:

  • pH Control: The pH of the reaction medium can significantly influence regioselectivity.[13] Acidic conditions can alter the nucleophilicity of the two nitrogen atoms in the hydrazine, potentially reversing the selectivity compared to neutral or basic conditions.[13][16]

  • Solvent Choice: As mentioned, fluorinated alcohols like trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP) have been shown to improve regioselectivity in favor of the desired isomer.[12]

  • Temperature: Adjusting the reaction temperature can also influence the kinetic versus thermodynamic control of the reaction, thereby affecting the ratio of regioisomers.

Difficult Product Purification

Q3: I am having trouble purifying my pyrazole product from the reaction mixture. What are some effective purification strategies?

A3: Purifying pyrazoles can sometimes be challenging due to the presence of unreacted starting materials, byproducts, or regioisomers. Here are some recommended approaches:

• Crystallization: If your pyrazole is a solid, recrystallization is often the most effective method for purification. Choosing an appropriate solvent system is key.

• Column Chromatography: For mixtures that are difficult to separate by crystallization, silica gel column chromatography is a standard technique. A systematic evaluation of different solvent systems (e.g., hexane/ethyl acetate) will be necessary to achieve good separation.

• Acid-Base Extraction: Pyrazoles are weakly basic due to the pyridine-like nitrogen atom and can be protonated in acidic solutions.[17] This property can be exploited for purification. By dissolving the crude product in an organic solvent and washing with an acidic aqueous solution, the pyrazole can be extracted into the aqueous layer as its salt. The aqueous layer can then be basified and the pure pyrazole extracted back into an organic solvent.

• Formation of Acid Addition Salts: A related purification technique involves dissolving the crude pyrazole in a suitable solvent and treating it with an inorganic or organic acid to form a crystalline acid addition salt, which can then be isolated by filtration.[18][19]

II. Frequently Asked Questions (FAQs)

Q4: What is the general mechanism of the Knorr pyrazole synthesis?

A4: The Knorr pyrazole synthesis is a classic and widely used method for preparing pyrazoles. The reaction involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[14][20] The mechanism proceeds through the following key steps:

• Condensation: The hydrazine reacts with one of the carbonyl groups of the 1,3-dicarbonyl compound to form a hydrazone intermediate.[14]

• Cyclization: The second nitrogen atom of the hydrazine then performs an intramolecular nucleophilic attack on the remaining carbonyl group, forming a cyclic intermediate.[14]

• Dehydration: The cyclic intermediate undergoes dehydration to yield the stable, aromatic pyrazole ring.[14]

Q5: Are there "green" or more environmentally friendly methods for pyrazole synthesis?

A5: Yes, there is a growing emphasis on developing more sustainable synthetic methods. For pyrazole synthesis, this includes:

• Solvent-Free Reactions: Conducting reactions without a solvent can reduce waste and often leads to shorter reaction times and easier work-up.[9][11] Microwave irradiation is often employed in conjunction with solvent-free conditions to accelerate the reaction.[21][22]

• Use of Greener Solvents: When a solvent is necessary, the use of more environmentally benign options like water or bio-based solvents is encouraged. Deep eutectic solvents (DESs) are also emerging as a green alternative.[3][23]

• Catalysis: The use of reusable heterogeneous catalysts can simplify purification and reduce waste compared to homogeneous catalysts.[24]

Q6: How does the Paal-Knorr synthesis differ from the Knorr synthesis for pyrazoles?

A6: The Paal-Knorr synthesis is primarily used for the synthesis of pyrroles and furans from 1,4-dicarbonyl compounds.[4][5][24][25] While it shares the name "Knorr," the Paal-Knorr synthesis for pyrroles involves the reaction of a 1,4-dicarbonyl with an amine or ammonia, leading to a five-membered ring with one nitrogen atom.[25] The Knorr pyrazole synthesis, on the other hand, utilizes a 1,3-dicarbonyl compound and a hydrazine, resulting in a five-membered ring with two adjacent nitrogen atoms.

III. Experimental Protocols and Data

Protocol 1: General Procedure for Knorr Pyrazole Synthesis

This protocol provides a starting point for the synthesis of a simple pyrazole and may require optimization for different substrates.

Safety Precaution: Hydrazine and its derivatives are toxic and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.[14]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the 1,3-dicarbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol).

• Addition of Hydrazine: Add the hydrazine derivative (1.0-1.2 eq) to the solution. If using a hydrazine salt, a base may be required to liberate the free hydrazine.

• Catalyst (Optional): If required, add a catalytic amount of acid (e.g., a few drops of glacial acetic acid).

• Reaction: Stir the mixture at room temperature or heat to reflux. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If the product precipitates, it can be collected by filtration. Otherwise, remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography.

Table 1: Solvent Effects on Pyrazole Synthesis

The choice of solvent can significantly impact the yield and regioselectivity of pyrazole synthesis. The following table summarizes general observations.

Solvent Type	Examples	Typical Observations	References
Polar Protic	Ethanol, Acetic Acid	Commonly used, often requires heating.	[12]
Aprotic Dipolar	DMF, NMP, DMAc	Can lead to higher yields and better regioselectivity, especially with aryl hydrazines.	[1]
Fluorinated Alcohols	TFE, HFIP	Can significantly improve regioselectivity.	[12]
Solvent-Free	None	Often requires microwave irradiation; can lead to faster reactions and easier work-up.	[9][21][22]

IV. Visualization of a Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in pyrazole synthesis.

Caption: A troubleshooting workflow for pyrazole synthesis.

V. References

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. National Institutes of Health.

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. National Institutes of Health.

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. ACS Publications.

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1 H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. PubMed.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. National Institutes of Health.

• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline.

• Process for the purification of pyrazoles. Google Patents.

• Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a. ResearchGate.

• detailed experimental protocol for Knorr pyrazole synthesis. Benchchem.

• Synthesis and Properties of Pyrazoles. Encyclopedia.pub.

• Optimization of the reaction conditions for the synthesis of pyrazole... ResearchGate.

• Regioselectivity issues in the synthesis of substituted pyrazoles from hydrazines. Benchchem.

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI.

• Pyrazole synthesis. Organic Chemistry Portal.

• The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. MDPI.

• Knorr Pyrazole Synthesis of Edaravone. The Royal Society of Chemistry.

• Method for purifying pyrazoles. Google Patents.

• Green synthesis of pyrazole systems under solvent-free conditions. Taylor & Francis Online.

• Optimization of reaction conditions. ResearchGate.

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. MDPI.

• Troubleshooting low yields in Paal-Knorr synthesis of substituted pyrroles. Benchchem.

• Synthetic pathway for solvent‐free preparations of pyrazole derivatives. ResearchGate.

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. National Institutes of Health.

• Sustainability & Circularity NOW. Who we serve.

• troubleshooting guide for Paal-Knorr pyrrole synthesis. Benchchem.

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing.

• Knorr Pyrazole Synthesis. Chem Help ASAP.

• Pyrazole Synthesis under Microwave Irradiation and Solvent-free Conditions. SciELO Brasil.

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. ACS Publications.

• Article Versions Notes. MDPI.

• Two-Stage Synthesis of Pyrazoles from Acetophenones by Flow Chemistry. GalChimia.

• Paal-Knorr Synthesis. Alfa Chemistry.

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry.

• A SHORT REVIEW ON SYNTHESIS OF PYRAZOLE DERIVATIVES & THEIR PROPERTIES. IJCRT.org.

• New “Green” Approaches to the Synthesis of Pyrazole Derivatives. National Institutes of Health.

• Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology.

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overcoming off-target effects of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

A Researcher's Guide to Characterizing and Overcoming Off-Target Effects

Welcome to the technical support guide for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. As Senior Application Scientists, we understand that working with novel chemical entities requires a rigorous, systematic approach to ensure that observed biological effects are correctly attributed to the intended molecular target. Off-target interactions can lead to misleading results, complicating drug development and basic research.[1][2][3]

This guide is designed as a dynamic resource, structured in a question-and-answer format to directly address the challenges you may encounter. We will walk through the logic of experimental design, from initial characterization to definitive target validation, empowering you to generate robust, publishable data.

Frequently Asked Questions (FAQs)

Q1: I have a novel compound, 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. Based on its structure, what are its potential off-target liabilities?

Answer: While every compound is unique, the core scaffolds of your molecule—a pyrazole and a piperidine ring—are well-known privileged structures in medicinal chemistry.[4] This means they are frequently found in bioactive compounds and can interact with several protein families.

• Pyrazole Scaffold: The pyrazole ring is a common feature in many kinase inhibitors.[5] This is because it can form key hydrogen bond interactions within the ATP-binding pocket of kinases. Therefore, a primary hypothesis is that your compound may have activity against one or more protein kinases. Dysregulation of kinase activity is implicated in numerous diseases, making them a major focus of drug discovery.[6][7]

• Piperidine Scaffold: The piperidine motif is present in a vast number of CNS-active drugs and other pharmaceuticals.[4] It can influence physicochemical properties like solubility and membrane permeability and can interact with a wide range of receptors, ion channels, and transporters.

Given this, the most significant potential for off-target effects lies within the human kinome. It is crucial to proactively profile your compound's selectivity to understand its full spectrum of activity.

Q2: My compound shows a clear effect in my cell-based phenotypic assay. How do I prove this effect is caused by the inhibition of my intended target?

Answer: This is the central question in target validation. An observed phenotype is only the starting point. To build a convincing case for on-target activity, you must follow a multi-step validation process. This process is designed to systematically rule out alternative explanations, such as off-target effects or compound-specific artifacts.

The workflow below outlines the logical progression from a phenotypic hit to a validated mechanism of action.

Caption: A logical workflow for validating an on-target mechanism of action.

Each step is designed to answer a specific question:

• Selectivity: What proteins does my compound bind to with high affinity?

• Target Engagement: Does my compound actually reach and bind to its intended target inside a live cell?[8]

• Orthogonal Validation: Does genetic removal or mutation of the target protein replicate or block the compound's effect?[9][10]

• Negative Control: Does a structurally similar but inactive molecule fail to produce the effect?

• SAR Correlation: Do more potent analogs produce a stronger effect at lower concentrations?[11]

Only when these lines of evidence converge can you confidently claim an on-target mechanism.

Q3: What is the most effective first step to profile the selectivity of my compound?

Answer: The most effective first step is a broad, unbiased screen against a relevant protein family. Given the pyrazole scaffold, a comprehensive kinome profiling panel is the recommended starting point.[6][12] This involves screening your compound against hundreds of kinases to map its interaction landscape.

Several reputable contract research organizations (CROs) offer this as a fee-for-service.[7][13][14] The output is typically a list of kinases that are inhibited by your compound at a specific concentration (e.g., 1 µM), expressed as percent inhibition.

Why this is critical:

• Identifies On-Target Potency: Confirms if your compound hits the intended target.

• Unveils Off-Targets: Reveals unintended interactions, which may be responsible for the observed phenotype or could cause toxicity.[6]

• Guides Future Experiments: A clean selectivity profile increases confidence. A profile with multiple potent hits (polypharmacology) necessitates further experiments to deconvolute which target is responsible for the phenotype.

Q4: How can I directly measure if my compound is engaging its target in cells?

Answer: Demonstrating that a compound binds its target in the complex environment of a living cell is a critical validation step.[11] The Cellular Thermal Shift Assay (CETSA) is a powerful, label-free method to confirm intracellular target engagement.[15][16]

The principle is based on ligand-induced thermal stabilization.[17][18] When a protein binds to a ligand (your compound), it becomes more resistant to heat-induced unfolding and aggregation.[19][20] By heating cells treated with your compound across a temperature gradient and then measuring the amount of soluble target protein remaining, you can detect a "thermal shift," which is direct evidence of binding.[15][16]

Alternative Methods:

• NanoBRET™ Target Engagement Assay: This is a live-cell proximity-based assay that measures compound binding by competitive displacement of a fluorescent tracer.[21][22] It is a robust alternative but requires genetic modification of the cells to express a NanoLuc® luciferase-kinase fusion protein.[21]

Q5: What are the best orthogonal methods to validate that my compound's effect is on-target?

Answer: Orthogonal validation uses a method that is mechanistically different from a small molecule inhibitor to interrogate the target's function. The gold standard for this is CRISPR-Cas9 gene editing .[9][10][23] This technology allows you to precisely modify the gene encoding your target protein.[]

Key CRISPR-based validation strategies:

• Target Knockout (KO): Use CRISPR to create a cell line where the target gene is knocked out. If your compound is truly on-target, the KO cell line should be resistant to your compound or should phenocopy the effect of the compound.[25]

• Point Mutation: Introduce a mutation in the target's binding pocket that you predict will prevent your compound from binding. If the cells expressing the mutant protein are now resistant to your compound, it provides powerful evidence for direct physical engagement.

• CRISPRi/CRISPRa: Use nuclease-dead Cas9 (dCas9) fused to transcriptional repressors (CRISPRi) or activators (CRISPRa) to decrease or increase the expression of your target protein. The cellular response to your compound should correlate with the expression level of the target.

These genetic approaches provide an independent line of evidence that the target protein is fundamentally responsible for the observed phenotype.[1][9]

Q6: How do I design and use a proper negative control for my experiments?

Answer: A high-quality negative control is one of the most important, yet often overlooked, components of a well-designed experiment.[26] For a chemical probe, the ideal negative control is a structurally similar analog that is inactive against the target of interest .[27][28]

Criteria for a Good Negative Control:

• High Structural Similarity: The control should be as close as possible to your active compound (the "probe") to have similar physicochemical properties (solubility, cell permeability, etc.). Often, this involves a single, subtle chemical modification.

• Lack of Potency: The negative control must be significantly less potent (ideally >100-fold) against the intended target in a biochemical assay.

• Confirms On-Target Phenotype: In a cellular assay, the negative control should not produce the same phenotypic effect as your active probe at the same concentration.

Using a close structural analog helps to rule out the possibility that the observed phenotype is due to a non-specific effect of the chemical scaffold itself rather than modulation of the specific target. It is important to note that even structurally similar molecules do not always have similar biological activity, making experimental verification essential.[29]

Troubleshooting Guides & Experimental Protocols

This section provides condensed, actionable protocols for the key validation experiments discussed above.

Protocol 1: Kinome Profiling for Selectivity Assessment

This protocol outlines the typical steps when working with a CRO for kinome profiling.

• Compound Preparation:

  • Prepare a high-concentration stock solution of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride (e.g., 10 mM in 100% DMSO).

  • Ensure the compound is of high purity (>95%) and its identity is confirmed by analytical methods (NMR, LC-MS).

• CRO Selection & Panel Choice:

  • Select a vendor offering a broad kinase panel (e.g., >300 kinases).[12][13]

  • Choose an assay format, such as a radiometric assay (e.g., ³³PanQinase™) or a mobility shift assay.[7][12]

• Assay Execution (Typical CRO Workflow):

  • The CRO will typically perform the screen at a single concentration (e.g., 1 µM) in duplicate.

  • The compound is incubated with each kinase, a substrate, and ATP (often at its Km concentration).

  • Enzyme activity is measured and compared to a DMSO vehicle control.

• Data Analysis:

  • Results are delivered as a table of "% Inhibition" or "% Remaining Activity" for each kinase.

  • Interpretation:

    • Potent hits are typically defined as those with >90% inhibition.

    • Moderate hits may be in the 50-90% range.

    • Identify your intended target and any off-targets with significant inhibition.

    • Follow up on any potent off-targets with full dose-response (IC₅₀) curves to determine their true potency.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol provides a general workflow for a Western blot-based CETSA experiment.

Caption: Step-by-step experimental workflow for CETSA.

• Cell Treatment:

  • Plate cells and grow to ~80% confluency.

  • Treat one set of cells with your compound at a relevant concentration (e.g., 10x EC₅₀ from your phenotypic assay).

  • Treat a parallel set with vehicle (e.g., DMSO) as a control. Incubate for a sufficient time for compound uptake (e.g., 1-2 hours).

• Heat Shock:

  • Aliquot the cell suspensions from each treatment group into PCR tubes.

  • Place the tubes in a thermal cycler and heat them across a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes. Include an unheated control.

• Lysis and Fractionation:

  • Lyse the cells by repeated freeze-thaw cycles or by adding lysis buffer with protease/phosphatase inhibitors.

  • Pellet the aggregated, denatured proteins by high-speed centrifugation (e.g., 20,000 x g for 20 minutes at 4°C).

• Detection:

  • Carefully collect the supernatant, which contains the soluble protein fraction.

  • Analyze the amount of soluble target protein in each sample by Western blot using a specific antibody.

• Data Analysis:

  • Quantify the band intensity for each temperature point.

  • Normalize the data to the unheated sample for each treatment group.

  • Plot the percentage of soluble protein versus temperature for both the vehicle- and compound-treated groups. A rightward shift in the melting curve for the compound-treated sample indicates thermal stabilization and confirms target engagement.[18]

Protocol 3: CRISPR/Cas9-Mediated Target Validation

This protocol describes the logic of using a CRISPR-KO cell line to validate an on-target effect.

• Generate KO Cell Line:

  • Design and validate two or more single-guide RNAs (sgRNAs) that target early exons of your gene of interest to ensure a functional knockout.

  • Deliver Cas9 nuclease and the sgRNAs to your cell line (e.g., via lentiviral transduction or ribonucleoprotein electroporation).

  • Isolate single-cell clones and screen for successful knockout by PCR, Sanger sequencing, and Western blot to confirm the absence of the target protein.

• Phenotypic Assay:

  • Perform your primary cell-based assay on three groups in parallel:

    • Group A: Wild-type (parental) cells + Vehicle

    • Group B: Wild-type (parental) cells + Your Compound

    • Group C: Target KO cells + Your Compound

• Data Analysis and Interpretation:

Experimental Group	Expected Outcome if On-Target	Interpretation
WT + Compound	Phenotype Observed	This is your primary experimental result.
KO + Vehicle	Phenotype may or may not be observed (phenocopy)	If the phenotype is observed, it suggests the target is essential for the pathway.
KO + Compound	No Phenotype Observed (or significantly reduced)	This is the key validation result. The absence of the target protein renders the cells resistant to the compound, proving the effect is mediated through that target.

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Caption: The logic of using CRISPR-knockout cells for target validation.

References

• Validating Chemical Probes. EFMC. [Link]

• Kinase Target Engagement Assay Panel Screening Service. Creative Biolabs. [Link]

• The impact of CRISPR-Cas9 on target identification and validation. PubMed. [Link]

• A Probe-Based Target Engagement Assay for Kinases in Live Cells. PubMed. [Link]

• Target Validation with CRISPR. Biocompare. [Link]

• Spotlight: Cell-based kinase assay formats. Reaction Biology. [Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. [Link]

• Binding assays to profile target engagement by kinase inhibitors in vitro. ResearchGate. [Link]

• CRISPR/Cas9: From Genome Engineering to Cancer Drug Discovery. PMC - NIH. [Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. [Link]

• Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes. PMC - PubMed Central. [Link]

• Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation. AACR Journals. [Link]

• Kinome Profiling Service. MtoZ Biolabs. [Link]

• Best Practices: Chemical Probes Webinar. YouTube. [Link]

• Definitions, criteria and guidelines. The Chemical Probes Portal. [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PubMed Central. [Link]

• How can off-target effects of drugs be minimised? Patsnap Synapse. [Link]

• Kinase Screening & Profiling Service. Drug Discovery Support. [Link]

• Kinase Panel Profiling. Pharmaron CRO Services. [Link]

• Cellular Thermal Shift Assay (CETSA). News-Medical.Net. [Link]

• Kinase Panel Screening and Profiling Service. Reaction Biology. [Link]

• Multi-Analyte Columns – Generating a Kinome Profile for Cancer Therapy. Fox Chase Cancer Center. [Link]

• Structure-based design and pharmacological profiling of functionalized pyrazoles targeting lung cancer pathways. Arabian Journal of Chemistry. [Link]

• DNA-Encoded Chemical Library Screening with Target Titration Analysis: DELTA. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Do Structurally Similar Molecules Have Similar Biological Activity? PubMed. [Link]

• A quantitative way to estimate clinical off-target effects for human membrane brain targets in CNS research and development. PubMed Central. [Link]

• Strategies to Avoid and Reduce Off-Target Effects. CRISPR Medicine News. [Link]

• On-target and Off-target-based Toxicologic Effects. ResearchGate. [Link]

• Off-Target Effects Analysis. Creative Diagnostics. [Link]

• Out of Control? Managing Baseline Variability in Experimental Studies with Control Groups. ResearchGate. [Link]

• List of compounds forming the set of positive and negative controls. ResearchGate. [Link]

• How to reduce off-target effects and increase CRISPR editing efficiency? MolecularCloud. [Link]

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. PMC - PubMed Central. [Link]

• Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics. PMC - NIH. [Link]

• Strategies to reduce off-target effects. ResearchGate. [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. [Link]

Sources

• 1. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Off-Target Effects Analysis | Creative Diagnostics [creative-diagnostics.com]
• 4. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinome Profiling Service | MtoZ Biolabs [mtoz-biolabs.com]
• 7. kinaselogistics.com [kinaselogistics.com]
• 8. youtube.com [youtube.com]
• 9. selectscience.net [selectscience.net]
• 10. biocompare.com [biocompare.com]
• 11. aacrjournals.org [aacrjournals.org]
• 12. reactionbiology.com [reactionbiology.com]
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• 14. pharmaron.com [pharmaron.com]
• 15. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. news-medical.net [news-medical.net]
• 17. benchchem.com [benchchem.com]
• 18. bio-protocol.org [bio-protocol.org]
• 19. researchgate.net [researchgate.net]
• 20. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Kinase Target Engagement | Kinase Affinity Assay [promega.com]
• 22. reactionbiology.com [reactionbiology.com]
• 23. The impact of CRISPR-Cas9 on target identification and validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. CRISPR/Cas9: From Genome Engineering to Cancer Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
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• 28. pubs.acs.org [pubs.acs.org]
• 29. Do structurally similar molecules have similar biological activity? - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride Crystallization

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the crystallization of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. This guide is designed to provide expert advice, troubleshooting strategies, and detailed protocols to help you overcome common challenges and achieve high-quality, crystalline material. As a dihydrochloride salt of a polar molecule containing both pyrazole and piperidine rings, this compound presents unique crystallization behaviors that require careful control of experimental parameters.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in crystallizing 3-(1H-pyrazol-4-yl)piperidine dihydrochloride?

The primary challenge stems from its high polarity and the presence of two basic nitrogen centers, which are protonated to form the dihydrochloride salt. This salt form significantly enhances aqueous solubility, making crystallization from single aqueous or highly polar organic solvents difficult.[1] The molecule's ability to form extensive hydrogen bonds can also lead to the formation of viscous oils or amorphous solids instead of well-defined crystals, a phenomenon known as "oiling out".[2][3]

Q2: What type of solvent system is typically recommended for this compound?

A mixed-solvent system, often referred to as an anti-solvent crystallization, is generally the most effective approach.[4][5] This involves dissolving the compound in a "good" polar solvent where it is highly soluble (like methanol, ethanol, or water) and then gradually adding a less polar "poor" solvent (an anti-solvent) in which it is insoluble (such as isopropanol, acetonitrile, ethyl acetate, or MTBE) to induce supersaturation and crystallization.[4][6]

Q3: Why is slow cooling and controlled anti-solvent addition important?

Rapid changes in solvent composition or temperature can generate very high levels of supersaturation.[3] For molecules like this, high supersaturation often leads to liquid-liquid phase separation (oiling out) rather than direct crystallization because the kinetics of molecular arrangement into a crystal lattice are slower than the phase separation.[2][3] Slow, controlled addition and cooling allow the molecules to organize into an ordered crystal lattice, resulting in a higher quality solid product.

Q4: Can I use a single solvent for recrystallization?

While challenging, it may be possible. An ideal single solvent for recrystallization must exhibit high solubility at elevated temperatures and low solubility at room or sub-zero temperatures.[7] For a polar salt like 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, a polar protic solvent like ethanol or a mixture such as ethanol/water might work.[8] However, the solubility difference between hot and cold may not be large enough for a high-yield process, making the anti-solvent method generally preferable.

In-Depth Troubleshooting Guides

Problem 1: Oiling Out Instead of Crystallizing

Symptoms:

• Formation of a second, dense liquid phase (oil/emulsion) upon cooling or anti-solvent addition.[3]

• The solution becomes cloudy, but instead of forming a solid precipitate, sticky droplets adhere to the glassware.

• The final product is a gummy, amorphous solid that is difficult to filter and dry.

Root Cause Analysis: Oiling out occurs when the concentration of the solute exceeds its solubility limit to such an extent that it separates as a liquid phase before it has time to nucleate and grow into crystals. This is common for polar molecules and salts, especially under conditions of rapid supersaturation.[2][3][9]

Solutions & Protocols:

• Reduce the Rate of Supersaturation:

  • Slower Cooling: Decrease the cooling rate significantly. If you are using an ice bath, allow the solution to cool to room temperature first, then transfer it to a refrigerator, and finally to a freezer.

  • Slower Anti-Solvent Addition: Add the anti-solvent dropwise over a longer period with vigorous stirring. Consider using a syringe pump for precise, slow addition.

• Optimize the Solvent System:

  • Increase "Good" Solvent Volume: Dissolve the crude material in a slightly larger volume of the "good" solvent. This lowers the initial concentration, making it less prone to oiling out when the anti-solvent is added.

  • Change the Anti-Solvent: Select an anti-solvent that is slightly more polar. This reduces the "shock" of the polarity change. Refer to the table below for solvent suggestions.

• Introduce Seed Crystals:

  • Seeding provides a template for crystallization to occur, bypassing the difficult nucleation step and directing the process away from oiling out.[9]

  • Protocol: Add a very small amount (1-2% by weight) of previously obtained crystalline material after adding about 50-70% of the anti-solvent, just as the solution begins to show slight turbidity.

• Increase Temperature:

  • Conduct the anti-solvent addition at a higher temperature. The increased thermal energy can help overcome the kinetic barrier to nucleation. Dissolve the compound in the "good" solvent at reflux, and add the anti-solvent slowly while maintaining the elevated temperature until turbidity is observed, then begin the slow cooling process.

Caption: Standard workflow for anti-solvent crystallization.

References

• Department of Chemistry, University of Rochester. Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• Parmar, V. K., & Shah, S. A. (2012). Hydrochloride salt co-crystals: Preparation, characterization and physicochemical studies. Pharmaceutical Development and Technology, 18(3), 636-644. Available at: [Link]

• Mettler Toledo. Oiling Out in Crystallization. Available at: [Link]

• ResearchGate. Crystallization of an active pharmaceutical ingredient that oils out. Available at: [Link]

• Chemistry LibreTexts. (2022). 3.3C: Determining Which Solvent to Use. Available at: [Link]

• RSC Publishing. (2022). Recent progress in antisolvent crystallization. CrystEngComm, 24, 5785-5801. Available at: [Link]

• University of York. Solvent Choice - Chemistry Teaching Labs. Available at: [Link]

• International Journal of Chemical Engineering and Applications. (2015). Antisolvent Crystallization of Poorly Water Soluble Drugs. Available at: [Link]

• LUTPub. (2018). Effect of Liquid-Liquid Phase Separation During Crystallization. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mt.com [mt.com]
• 4. benchchem.com [benchchem.com]
• 5. Recent progress in antisolvent crystallization - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. ijcea.org [ijcea.org]
• 7. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]

Technical Support Center: Purification of 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride

Introduction

Welcome to the technical support guide for the purification of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. This molecule is a valuable heterocyclic building block in medicinal chemistry and drug development. Its purity is paramount, as even minor impurities can significantly impact the outcomes of subsequent synthetic steps and biological assays.[1] This guide provides field-proven troubleshooting advice and detailed protocols to help researchers overcome common purification challenges, ensuring the acquisition of high-purity material.

This document is structured as a series of frequently asked questions (FAQs) and a detailed troubleshooting guide to directly address issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is the most effective initial purification strategy for crude 3-(1H-pyrazol-4-yl)piperidine dihydrochloride?

For a solid crude product, recrystallization is typically the most efficient and scalable initial purification method.[1][2] As a dihydrochloride salt, the compound is highly polar and crystalline, making it an excellent candidate for this technique. The key is selecting an appropriate solvent system that dissolves the compound when hot but has low solubility when cold, allowing impurities to remain in the mother liquor.[3] A common approach is to use a polar protic solvent like ethanol, methanol, or isopropanol, sometimes in combination with an anti-solvent such as diethyl ether or ethyl acetate to induce precipitation.[4]

Q2: My crude product is a persistent oil or sticky gum, not a solid. How can I purify it?

This is a common issue often caused by the presence of residual solvents, water, or impurities that inhibit crystal lattice formation.

• Trituration: First, try trituration. This involves stirring the oil/gum vigorously with a solvent in which the desired product is insoluble but the impurities are soluble. For a polar salt like this, a non-polar solvent such as diethyl ether, hexane, or ethyl acetate is a good starting point. This process can often induce solidification by "washing" away the interfering substances.

• Purification via the Free Base: If trituration fails, the most robust strategy is to convert the dihydrochloride salt back to its free base form. The free base is significantly less polar and more amenable to standard silica gel column chromatography. After chromatographic purification, the pure free base can be converted back into the highly pure dihydrochloride salt.

Q3: Can I directly purify the dihydrochloride salt using standard silica gel chromatography?

Direct purification of the highly polar dihydrochloride salt on standard silica gel is challenging and generally not recommended. The salt will likely have very strong interactions with the acidic silanol groups of the silica, leading to poor mobility (streaking at the baseline) and low recovery. While specialized techniques like reverse-phase chromatography are an option, purifying the free base on normal phase silica is far more practical and effective for most laboratories.

Q4: How can I remove persistent colored impurities from my product?

Colored impurities can often be removed during recrystallization by treating the hot solution with a small amount of activated charcoal.[2] The charcoal adsorbs the large, flat, chromophoric molecules responsible for the color.

Caution: Use activated charcoal sparingly (e.g., 1-2% by weight), as it can also adsorb your desired product, leading to a reduction in yield.[2] Always perform a hot filtration after charcoal treatment to remove the charcoal particles before allowing the solution to cool and crystallize.

Purification Strategy Decision Workflow

The following diagram outlines a logical workflow for selecting the appropriate purification method based on the physical state of your crude product.

Caption: Decision workflow for purifying 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Troubleshooting Common Purification Problems

Problem	Probable Cause(s)	Recommended Solution(s)
Low Yield After Recrystallization	1. Incorrect solvent choice: The compound is too soluble in the cold solvent. 2. Excessive solvent used: Too much solvent was added during dissolution, keeping the product in solution upon cooling.[2] 3. Cooling was too rapid: Fast cooling traps impurities and forms small crystals, leading to losses during filtration.	1. Systematically screen solvents. Test solubility in small vials. Good single solvents are methanol or ethanol. Good mixed systems include methanol/isopropanol or ethanol/ethyl acetate. 2. Use minimal hot solvent. Add the hot solvent portion-wise until the solid just dissolves.[3] 3. Cool slowly. Allow the flask to cool to room temperature undisturbed, then place it in an ice bath or refrigerator.[3]
Product "Oils Out" During Cooling	The boiling point of the solvent is higher than the melting point of the solvated product, or the solution is supersaturated.	1. Re-heat the solution to re-dissolve the oil. 2. Add a small amount of a "good" co-solvent (e.g., more ethanol) to reduce saturation. 3. Scratch the inside of the flask with a glass rod at the solvent line to create nucleation sites for crystal growth. 4. Add a seed crystal from a previous pure batch, if available.
Impurity Co-crystallizes with Product	The impurity has very similar solubility properties and/or structure to the desired compound.	1. Attempt a second recrystallization using a different solvent system. Changing the solvent polarity can alter the relative solubilities. 2. If recrystallization fails, switch to the purification via free base strategy (Protocol 2), as chromatography offers a different separation mechanism.
Product is Hygroscopic and Difficult to Handle	1. This is an inherent property of many hydrochloride salts. 2. Incomplete drying, leaving residual protic solvents like water or ethanol.	1. Dry the final product thoroughly under high vacuum for several hours, possibly over a strong desiccant like phosphorus pentoxide (P₂O₅). 2. Handle the purified, dry solid in an inert atmosphere (e.g., a glove box) or quickly in a low-humidity environment.
Peak Tailing in HPLC Analysis	Strong interaction between the basic piperidine nitrogen and acidic silanol groups on the stationary phase column.[5]	1. Ensure the mobile phase is sufficiently acidic. For reverse-phase HPLC, adding 0.1% trifluoroacetic acid (TFA) or formic acid to both the aqueous and organic phases will keep the piperidine fully protonated and improve peak shape. 2. Use a base-deactivated column specifically designed for analyzing basic compounds.[5]

Detailed Experimental Protocols

Protocol 1: Recrystallization from a Mixed Solvent System (Ethanol/Ethyl Acetate)

This protocol is a robust starting point for purifying the solid dihydrochloride salt.

• Dissolution: Place the crude 3-(1H-pyrazol-4-yl)piperidine dihydrochloride in an Erlenmeyer flask equipped with a stir bar. Add a minimal amount of absolute ethanol.

• Heating: Gently heat the mixture on a hot plate with stirring until the solvent begins to reflux and all the solid dissolves. If the solid does not fully dissolve, add more ethanol in small portions until a clear solution is obtained. Avoid using a large excess.

• Hot Filtration (Optional): If there are insoluble impurities or if activated charcoal was used, perform a hot filtration through a pre-warmed filter funnel to remove them.

• Induce Crystallization: Remove the flask from the heat. Slowly add ethyl acetate (the "anti-solvent") dropwise to the hot solution while stirring until a persistent cloudiness (turbidity) appears. Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution again.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Crystal formation should be observed.[2] For maximum yield, subsequently cool the flask in an ice bath for 30-60 minutes.

• Isolation: Collect the crystals by vacuum filtration, washing the filter cake with a small amount of cold ethyl acetate or a cold mixture of ethanol/ethyl acetate.

• Drying: Dry the purified crystals under high vacuum to remove all residual solvents.

Protocol 2: Purification via the Free Base and Column Chromatography

Use this protocol when recrystallization is ineffective or the crude product is an oil.

Caption: Workflow for purification via free base formation and chromatography.

Detailed Steps:

• Liberation of Free Base: Dissolve the crude dihydrochloride salt in a minimal amount of water. Cool the solution in an ice bath and slowly add a concentrated aqueous base (e.g., 50% NaOH) with stirring until the pH is >12.

• Extraction: Extract the liberated free base from the aqueous layer multiple times with an organic solvent like dichloromethane (DCM) or ethyl acetate. Combine the organic extracts.

• Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate the solvent under reduced pressure to yield the crude free base, which may be an oil or solid.

• Flash Column Chromatography:

  • TLC Analysis: First, determine an optimal solvent system using Thin Layer Chromatography (TLC). A good system should give the product an Rf value of ~0.3.[1] For piperidine derivatives, a mix of DCM/Methanol or Ethyl Acetate/Hexane is common.

  • Eluent Preparation: Crucially, add a small amount of a basic modifier like triethylamine (TEA, ~0.5-1%) to the eluent.[1][5] This suppresses the interaction of the basic piperidine nitrogen with the acidic silica gel, preventing peak tailing and improving separation.[5]

  • Purification: Load the crude free base onto a silica gel column and elute with the chosen solvent system. Collect fractions and analyze them by TLC to identify those containing the pure product.

  • Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified free base.[1]

• Conversion back to Dihydrochloride Salt:

  • Dissolve the purified free base in a suitable anhydrous solvent where the salt is insoluble, such as isopropanol, ethanol, or diethyl ether.

  • Slowly add a stoichiometric amount (2.0-2.2 equivalents) of a solution of hydrogen chloride (e.g., 2M HCl in diethyl ether, or HCl in isopropanol) with stirring.

  • The pure 3-(1H-pyrazol-4-yl)piperidine dihydrochloride will precipitate out of the solution.

  • Collect the white solid by filtration, wash with a small amount of the solvent (e.g., diethyl ether), and dry thoroughly under high vacuum.

References

• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Purification of Diastereomeric Piperidine Compounds.
• Rhodium.ws. Recrystallization and Acid/Base Extraction - The Basics.
• ResearchGate. (2017).

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Recrystallization and Acid/Base Extraction - The Basics - [www.rhodium.ws] [designer-drug.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

minimizing degradation of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride during storage

Technical Support Center: 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

Introduction: The Criticality of Compound Stability

3-(1H-pyrazol-4-yl)piperidine dihydrochloride is a key heterocyclic building block in modern drug discovery and development. Its structural integrity is paramount for ensuring the reproducibility of experimental results, the validity of analytical data, and the ultimate safety and efficacy of the final active pharmaceutical ingredient (API). As a dihydrochloride salt, this compound is inherently susceptible to environmental factors, primarily atmospheric moisture. This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for minimizing degradation during storage and handling, complete with troubleshooting protocols and the underlying scientific rationale. Adherence to these guidelines is a critical component of Good Manufacturing Practice (GMP) and ensures the highest quality of research outcomes.[1][2]

Frequently Asked Questions (FAQs)

Q1: My vial of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride has turned from a free-flowing powder into a sticky or clumpy solid. What happened? A: This is a classic sign of hygroscopicity, the tendency of a substance to absorb moisture from the air.[3][4] Amine hydrochloride salts are particularly prone to this. The absorbed water acts as a plasticizer, causing the physical state to change. This is the first indicator of improper storage and a warning sign for potential chemical degradation.

Q2: Can I still use the compound if it has become clumpy? A: Proceed with extreme caution. The physical change indicates that the compound has been exposed to moisture, which can initiate chemical degradation pathways like hydrolysis.[5][6] It is strongly recommended to perform an analytical purity check (e.g., via HPLC-UV or LC-MS) to confirm its integrity before use. For quantitative experiments, using a fresh, properly stored vial is the safest option.

Q3: What are the ideal long-term storage conditions? A: For long-term stability, the compound should be stored at 2-8°C in a tightly sealed container, preferably under an inert atmosphere (Argon or Nitrogen) , and placed inside a desiccator containing a suitable desiccant (e.g., silica gel or Drierite).[4][5]

Q4: I only need a small amount of the compound for my reaction. What is the best way to handle it? A: Avoid opening the main stock bottle repeatedly. Instead, perform an initial aliquoting of the compound into smaller, single-use vials under a controlled, low-humidity environment (e.g., a glove box or a nitrogen-purged bag). This minimizes the exposure of the bulk material to atmospheric moisture and oxygen. Refer to Protocol 2 for a detailed procedure.

Q5: What potential chemical degradation pathways should I be aware of? A: The primary risks are hydrolysis due to moisture absorption and oxidation . The tertiary amine of the piperidine ring is susceptible to oxidation, which can lead to N-oxide formation or ring-opening products.[7] While the pyrazole ring is generally stable to oxidation, extreme conditions can affect it.[8] Photodegradation is also a possibility, so protection from light is crucial.[7][9]

In-Depth Troubleshooting Guides

Guide 1: Investigating Suspected Degradation

If you suspect your sample of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride has degraded, a systematic approach is necessary. This workflow helps diagnose the issue and determine the viability of your material.

Caption: Troubleshooting workflow for suspected compound degradation.

Guide 2: Forced Degradation Studies

To proactively understand the stability of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, a forced degradation study is invaluable. This involves intentionally stressing the compound to identify likely degradation products and establish degradation pathways, which is a key part of regulatory submissions and developing stability-indicating analytical methods.[1][10][11]

Objective: Intentionally degrade the compound under controlled stress conditions to predict its stability profile.[6][12]

Stress Condition	Protocol Example	Potential Degradation Pathway
Acid Hydrolysis	Dissolve in 0.1 M HCl; heat at 60°C for 24-48 hours.	Hydrolysis of potential trace impurities or, under harsh conditions, ring modifications.
Base Hydrolysis	Dissolve in 0.1 M NaOH; keep at room temp for 24 hours.	Potential for deprotonation and subsequent reactions, though generally stable.
Oxidation	Dissolve in 3% H₂O₂; keep at room temp for 8-24 hours.	N-oxidation of the piperidine ring is a primary concern.[7]
Thermal Stress	Heat solid sample at 80°C for 48-72 hours.	Acceleration of any underlying degradation pathway; potential for decarboxylation if impurities exist.[13]
Photostability	Expose solid sample to ICH Q1B specified light conditions.[14][15]	Photolytic cleavage or radical-initiated oxidation.[7]

Table 1: Example Conditions for a Forced Degradation Study.

Recommended Protocols

Protocol 1: Optimal Storage and Handling Workflow

Adherence to a strict workflow from receiving to dispensing is the most effective strategy for preserving compound integrity.

Caption: Recommended workflow for storage and handling.

Protocol 2: Step-by-Step Aliquoting Procedure for Hygroscopic Compounds

Rationale: This protocol is designed to minimize exposure to atmospheric moisture and oxygen, the two primary drivers of degradation for this compound.

• Preparation: Gather all necessary materials: main stock bottle of the compound, pre-weighed amber glass vials with screw caps, labels, spatulas, and a nitrogen or argon gas source with tubing. Place everything inside a desiccator to ensure all surfaces are dry.

• Equilibration: Transfer the sealed stock bottle from cold storage to a desiccator at room temperature. Allow it to equilibrate for a minimum of 2 hours. This is a critical step to prevent condensation from forming on the cold powder when the bottle is opened.

• Inert Environment: Transfer the equilibrated bottle and all materials into a glove box or a large, clear polyethylene bag. Purge the environment with dry nitrogen or argon for at least 15 minutes to displace moist air.

• Dispensing: Carefully open the main stock bottle inside the inert environment. Using a clean, dry spatula, dispense the desired amount of powder into each pre-weighed aliquot vial. Work efficiently to minimize the time the stock bottle is open.

• Sealing: Tightly cap each aliquot vial immediately after filling. For extra protection, wrap the cap-vial interface with parafilm.

• Labeling & Storage: Clearly label each vial with the compound name, lot number, aliquot date, and weight. Place the newly created aliquots and the resealed main stock bottle back into a desiccator for storage at 2-8°C.

Scientific Principles of Degradation

Understanding the chemical vulnerabilities of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is key to preventing its degradation.

• Hygroscopicity of Hydrochloride Salts: The presence of two hydrochloride moieties makes the molecule highly polar and prone to forming hydrogen bonds with water molecules in the air.[3] This initial absorption of water is often the rate-limiting step for subsequent chemical degradation. The absorbed water can lower the melting point, change the physical form, and act as a solvent to facilitate degradative reactions.[4][16]

• Oxidative Susceptibility: The piperidine ring, specifically the nitrogen atom, is an electron-rich center that is susceptible to oxidation.[7] This can be initiated by atmospheric oxygen, trace metal impurities, or light. This process can lead to the formation of N-oxides or more complex ring-opened byproducts, which will compromise sample purity and may have different biological activities.

• Stability of the Pyrazole Ring: The pyrazole ring is an aromatic heterocycle and is generally quite stable to oxidative and reductive conditions due to its aromaticity.[8][17] However, it is not completely inert and can undergo reactions under harsh forced degradation conditions.

By controlling the storage environment—specifically temperature, humidity, and exposure to light and air—we can significantly slow down these degradation kinetics and ensure the long-term integrity of the compound.

References

• AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials.
• Benchchem. (n.d.). Degradation pathways of 1-Piperidinepentanoic acid and prevention.
• BIOSYNCE. (2025, August 25). What is the stability of piperidine?
• BTC. (2025, June 17). What are the storage stability of Piperidine Series compounds over time?
• European Medicines Agency. (2003, August 1). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline.
• ICH. (n.d.). Quality Guidelines.
• ICH. (n.d.). Q1A(R2) Guideline.
• Industrial Pharmacist. (2024, November 6). Forced Degradation Studies for API Selection.
• International Journal Of Novel Research And Development. (2024, July 7). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE.
• International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives.
• Multisorb. (n.d.). Why Moisture Control is Critical for Pharmaceutical and Medical Packaging.
• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
• PharmaInfo. (n.d.). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview.
• Pharmaceutical Technology. (n.d.). Early Efforts Identify Unstable APIs.
• Q1 Scientific. (2017, September 21). Forced degradation studies for Drug Substances and Drug Products.
• RAPS. (2025, April 17). ICH releases overhauled stability guideline for consultation.
• ResearchGate. (2025, December 8). Influence of piperidine ring on stability and reactivity of piperine.
• SMT Dry Cabinets. (n.d.). Protecting Pharmaceuticals from Humidity's Wrath.
• U.S. National Library of Medicine. (2023, February 8). Synthesis, Characterization, and Stability Assessment for the Benzoate, Hydrochloride, Malonate, and Nicotinate Salts of Bedaquiline.
• U.S. National Library of Medicine. (2025, May 12). Stability, bioavailability, and cellular antioxidant activity of piperine complexed with cyclic glucans.
• Wang, Z., et al. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. U.S. National Library of Medicine.

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• 3. smtdryboxes.com [smtdryboxes.com]
• 4. pharmainfo.in [pharmainfo.in]
• 5. What are the storage stability of Piperidine Series compounds over time? - Blog [m.btcpharmtech.com]
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addressing batch-to-batch variability of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. This resource is designed to assist you in troubleshooting common issues and answering frequently asked questions related to the handling, analysis, and application of this compound. As Senior Application Scientists, we have compiled this guide based on extensive laboratory experience and a deep understanding of the challenges that can arise during research and development. Our goal is to provide you with the expertise and practical solutions needed to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 3-(1H-pyrazol-4-yl)piperidine dihydrochloride and what are its common applications?

3-(1H-pyrazol-4-yl)piperidine dihydrochloride is a heterocyclic organic compound. It serves as a crucial building block or intermediate in the synthesis of various biologically active molecules.[1][2] Its structure, featuring both a pyrazole and a piperidine ring, makes it a versatile scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

Q2: What are the typical physical and chemical properties of this compound?

This compound is typically a solid at room temperature. As a dihydrochloride salt, it is generally more soluble in aqueous solutions compared to its freebase form. Key properties include its molecular weight, which is approximately 224.13 g/mol , and its purity, which is typically high (e.g., ≥98%).[3] It is important to consult the Certificate of Analysis (CoA) for batch-specific information.

Q3: What are the recommended storage conditions for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride?

To ensure stability and prevent degradation, the compound should be stored in a cool, dry place, typically at room temperature. It is crucial to keep the container tightly sealed to protect it from moisture and atmospheric contaminants.

Q4: What safety precautions should be taken when handling this compound?

Standard laboratory safety practices should be followed. This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat.[4] Avoid inhalation of dust and direct contact with skin and eyes.[4] In case of contact, rinse the affected area thoroughly with water. For detailed safety information, refer to the Material Safety Data Sheet (MSDS).[4]

Troubleshooting Guide: Addressing Batch-to-Batch Variability

Batch-to-batch variability is a common challenge in chemical and pharmaceutical development, potentially impacting experimental reproducibility, product quality, and therapeutic efficacy.[5][6][7][8] This section provides a structured approach to identifying and mitigating the sources of this variability.

dot graph TD { A[Start: Inconsistent Experimental Results] --> B{Initial Assessment}; B --> C[Review Certificate of Analysis (CoA)]; B --> D[Visual Inspection of Batches]; C --> E{Purity Discrepancy?}; D --> F{Physical Appearance Difference?}; E -- Yes --> G[Perform Purity Analysis (HPLC)]; E -- No --> H[Investigate Other Factors]; F -- Yes --> I[Assess Physical Properties]; F -- No --> H; G --> J{Impurity Profile Match?}; I --> K[Particle Size/Morphology Analysis]; J -- Yes --> L[Confirm Structure & Identity]; J -- No --> M[Identify & Quantify Impurities]; L --> N[NMR & Mass Spectrometry]; M --> O{Are Impurities Known/Acceptable?}; O -- Yes --> P[Proceed with Caution/Adjust Protocol]; O -- No --> Q[Contact Supplier/Reject Batch]; K --> P; N --> H; H --> R[Evaluate Experimental Parameters]; R --> S[Check Solvent Quality/Preparation]; R --> T[Verify Instrument Calibration]; R --> U[Review Procedural Consistency]; S --> V{Issue Identified?}; T --> V; U --> V; V -- Yes --> W[Rectify & Re-run Experiment]; V -- No --> Q; W --> X[End: Consistent Results]; } node[shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"] A,B,C,D,G,I,K,L,M,N,R,S,T,U,W,X node[shape=diamond, style=rounded, fillcolor="#FBBC05", fontcolor="#202124"] E,F,J,O,V node[shape=ellipse, style=rounded, fillcolor="#EA4335", fontcolor="#FFFFFF"] Q node[shape=ellipse, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"] P node[shape=box, style=rounded, fillcolor="#4285F4", fontcolor="#FFFFFF"] H caption[label="Troubleshooting Workflow for Batch-to-Batch Variability"]

Caption: A flowchart outlining the systematic process for diagnosing and resolving inconsistencies between different batches of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Issue 1: Inconsistent Reaction Yields or Purity of the Final Product

Question: My synthesis using 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is giving variable yields and the purity of my final product is inconsistent between batches. What could be the cause?

Answer: This is a classic sign of batch-to-batch variability in your starting material. The root cause often lies in subtle differences in purity, the presence of specific impurities, or variations in physical properties.

Causality: Even small amounts of impurities can interfere with a chemical reaction, acting as catalysts, inhibitors, or participating in side reactions.[9][10] This can lead to lower yields of the desired product and the formation of new, unexpected byproducts, thus reducing the overall purity.

Troubleshooting Steps:

• Comprehensive Certificate of Analysis (CoA) Review:

  • Compare the CoAs from the different batches. Look for variations in reported purity, moisture content, and residual solvents.

  • Action: If significant differences are noted, this is a strong indicator of the source of variability.

• Purity Verification by High-Performance Liquid Chromatography (HPLC):

  • HPLC is a powerful technique for assessing the purity of small molecules and detecting impurities.[11][12][13][14]

  • Protocol: Develop a standardized HPLC method to analyze samples from each batch.

  Experimental Protocol: HPLC Purity Analysis

  • Sample Preparation: Accurately weigh and dissolve a small amount of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride from each batch in a suitable solvent (e.g., a mixture of water and acetonitrile) to a known concentration. Ensure complete dissolution.[15]

  • Chromatographic Conditions:

    • Column: A reversed-phase C18 column is a common starting point for polar compounds.

    • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

    • Flow Rate: Typically 1.0 mL/min.

    • Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., determined by a UV scan).

  • Analysis: Inject equal volumes of each sample solution. Compare the chromatograms, paying close attention to the area of the main peak (representing the compound) and the presence and area of any impurity peaks.

  • Data Interpretation: Calculate the purity of each batch based on the relative peak areas. Significant variations in the number or size of impurity peaks between batches can explain inconsistent reaction outcomes.

• Impurity Identification:

  • If significant impurities are detected, identifying them can provide crucial insights.

  • Action: Techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to determine the molecular weights of the impurities, offering clues to their structures.[16][17]

Issue 2: Poor Solubility or Incomplete Dissolution

Question: I'm observing that some batches of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride are more difficult to dissolve than others, even in the same solvent and at the same concentration. Why is this happening?

Answer: Differences in solubility can be attributed to variations in the physical properties of the solid material, such as particle size, crystal form (polymorphism), or the presence of insoluble impurities.[7]

Causality: The rate of dissolution is influenced by the surface area of the solid. Smaller particles have a larger surface area-to-volume ratio and tend to dissolve faster. Different crystalline forms (polymorphs) of the same compound can have different lattice energies, leading to variations in solubility.

Troubleshooting Steps:

• Visual and Microscopic Examination:

  • Action: Visually inspect the different batches. Are there noticeable differences in color or texture? Examine the powders under a microscope to look for variations in particle size and shape.

• Particle Size Analysis:

  • Action: If available, use techniques like laser diffraction to quantitatively measure the particle size distribution of each batch.

• Solubility Testing:

  • Protocol: Perform a standardized solubility test.

  Experimental Protocol: Comparative Solubility Test

  • Preparation: In separate vials, add a fixed amount of each batch of the compound to a fixed volume of the solvent of interest at a constant temperature.

  • Mixing: Stir or agitate all samples under identical conditions (e.g., same stir rate and duration).

  • Observation: Visually assess the extent of dissolution.

  • Quantification (Optional): For a more rigorous comparison, filter the saturated solutions and analyze the concentration of the dissolved compound in the filtrate using HPLC.

Issue 3: Inconsistent Spectroscopic Data (NMR, Mass Spec)

Question: The ¹H NMR or mass spectrum of my compound looks slightly different from batch to batch. Should I be concerned?

Answer: Yes, any unexpected variation in spectroscopic data warrants investigation. It could indicate structural differences, the presence of impurities, or issues with sample preparation.

Causality: Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the chemical structure and the electronic environment of atoms in a molecule.[18][19][20][21] Mass Spectrometry (MS) determines the mass-to-charge ratio of ions, which is used to find the molecular weight of a compound.[22][23][24][25] Discrepancies in these analyses point to chemical differences between batches.

Troubleshooting Steps:

• Structural Confirmation by ¹H NMR Spectroscopy:

  • ¹H NMR is highly sensitive to the molecular structure.

  • Protocol: Acquire a ¹H NMR spectrum for each batch under identical conditions.

  Experimental Protocol: ¹H NMR Analysis

  • Sample Preparation: Dissolve a precise amount of each batch in the same deuterated solvent (e.g., D₂O or DMSO-d₆).

  • Acquisition: Run the spectra on the same NMR spectrometer using identical parameters (e.g., number of scans, relaxation delay).

  • Analysis: Carefully compare the chemical shifts, integration values, and coupling patterns of the signals.[26] Look for any new or missing peaks, or changes in peak ratios, which could indicate impurities or structural isomers.

• Molecular Weight Verification by Mass Spectrometry:

  • Action: Run a mass spectrum for each batch. The molecular ion peak should be consistent. The presence of other significant peaks could indicate impurities or degradation products.

dot graph TD { subgraph "Problem Identification" A[Batch-to-Batch Variability] end

} node[shape=box, style=rounded, fillcolor="#4285F4", fontcolor="#FFFFFF"] A,B,C,D node[shape=box, style=rounded, fillcolor="#FBBC05", fontcolor="#202124"] E,F,G node[shape=box, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"] H,I,J caption[label="Key Relationships in Addressing Variability"]

Caption: A diagram illustrating the relationship between the problem, its causes, the methods of investigation, and potential solutions.

Data Summary Table

Parameter	Acceptable Range	Analytical Technique	Potential Impact of Deviation
Purity	≥ 98% (or as per CoA)	HPLC	Inconsistent reaction yields, formation of byproducts[10]
Identity	Conforms to reference spectra	¹H NMR, Mass Spectrometry	Incorrect final product, failed reactions
Moisture Content	< 1% (typical)	Karl Fischer Titration	Inaccurate weighing, potential degradation
Appearance	White to off-white solid	Visual Inspection	May indicate contamination or degradation

Concluding Remarks

Addressing batch-to-batch variability is a critical aspect of ensuring the quality and reliability of research and development outcomes.[6] A systematic and data-driven approach, utilizing appropriate analytical techniques, is essential for identifying the root cause of any inconsistencies. By carefully characterizing each batch of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride upon receipt and before use, researchers can mitigate risks, improve experimental reproducibility, and accelerate their path to discovery. Always maintain open communication with your supplier, as they can often provide additional batch-specific data and support.

References

• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Sciences. (n.d.). 1HNMR spectrometry in structural elucidation of organic compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Identifying sources of batch to batch variation in processability. Retrieved from [Link]

• Broad Institute. (n.d.). What is Mass Spectrometry?. Retrieved from [Link]

• PharmaTutor. (n.d.). Effects of Impurities in Pharmaceuticals. Retrieved from [Link]

• ResearchGate. (n.d.). A three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib. Retrieved from [Link]

• ECA Academy. (2025, April 2). WHO: Update of Guideline of Reference Standards. Retrieved from [Link]

• Genentech. (2017, August 15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link]

• Agilent. (n.d.). Scaling Small Molecule Purification Methods for HPLC. Retrieved from [Link]

• Veeprho. (2020, January 20). Effects of Impurities in Pharmaceuticals. Retrieved from [Link]

• National Institutes of Health. (n.d.). Batch-to-Batch Quality Consistency Evaluation of Botanical Drug Products Using Multivariate Statistical Analysis of the Chromatographic Fingerprint. Retrieved from [Link]

• World Health Organization. (n.d.). Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Troubleshooting Unstable Molecules in Chemical Space. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

• MtoZ Biolabs. (n.d.). Mass Spectrometry for Molecular Weight: Common Methods and Applications. Retrieved from [Link]

• National Institutes of Health. (n.d.). Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. Retrieved from [Link]

• Agilent. (n.d.). Small Molecule Drug Characterization and Purity Analysis. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

• Organomation. (n.d.). HPLC Sample Preparation. Retrieved from [Link]

• Surface Measurement Systems. (n.d.). Batch-to-Batch Variability - Applications using Sorption Experiments. Retrieved from [Link]

• American Journal of PharmTech Research. (2024). A Review on Effect of Impurities in Pharmaceutical Substances. Retrieved from [Link]

• Slideshare. (n.d.). Structural elucidation by NMR(1HNMR). Retrieved from [Link]

• Conduct Science. (2019, June 26). High performance liquid chromatography (HPLC) Protocol. Retrieved from [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• EURACHEM. (n.d.). Guidelines for the Selection and Use of Reference Materials. Retrieved from [Link]

• Zaether. (n.d.). Navigating Batch-to-Batch Variability with a Data-Centric Approach. Retrieved from [Link]

• Google Patents. (n.d.). US20100029941A1 - Preparation of (r)-3-aminopiperidine dihydrochloride.

• Wikipedia. (n.d.). Mass spectrometry. Retrieved from [Link]

• PubMed. (n.d.). Reverse-phase HPLC analysis and purification of small molecules. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Retrieved from [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

• Pharmaceutical Technology. (2006, June 16). Industry Examines Approaches for Characterizing APIs. Retrieved from [Link]

• Aquigen Bio Sciences. (n.d.). The Role of Impurities in Drug Development and How to Control Them. Retrieved from [Link]

• Chemistry LibreTexts. (2020, June 13). 16: Molecular Mass Spectrometry. Retrieved from [Link]

• Precedence Research. (2025, October 9). Why Are Synthetic Small Molecule APIs Commonly Used in Healthcare?. Retrieved from [Link]

• Future4200. (2020, December 10). Acceptable batch deviation (%) in pharmaceutical production of medicine. Retrieved from [Link]

• YouTube. (2023, June 9). Structure Elucidation of Organic Compounds. Retrieved from [Link]

• Georgia State University. (2008, March 25). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Retrieved from [Link]

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Technical Support Center: Optimization of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride for Cell-Based Assays

Welcome to the technical support resource for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide a comprehensive framework for optimizing the dosage of this compound in cell-based assays. Our goal is to equip you with the foundational knowledge, detailed protocols, and troubleshooting strategies necessary to generate reliable, reproducible, and meaningful data.

The compound, featuring a pyrazole ring conjugated to a piperidine scaffold, belongs to a class of heterocyclic structures prevalent in medicinal chemistry.[1] Such scaffolds are found in molecules targeting a wide array of biological processes, including cell cycle regulation and signal transduction, often exhibiting anticancer or anti-inflammatory properties.[2][3][4] Given the lack of a universally defined mechanism of action for this specific molecule, a systematic and empirical approach to dose optimization is not just recommended, but essential.

This document moves beyond simple instructions to explain the causality behind each experimental step, ensuring that your protocols are self-validating and grounded in sound scientific principles.

Part 1: Frequently Asked Questions (FAQs) - Foundational Knowledge

This section addresses the critical preliminary questions that form the basis of a robust experimental design.

Q1: What is a logical starting concentration range for initial screening experiments with 3-(1H-pyrazol-4-yl)piperidine dihydrochloride?

A1: For a novel compound with an uncharacterized biological potency, it is crucial to perform a range-finding experiment across several orders of magnitude. A broad, log-scale dilution series is the most efficient approach to identify a concentration window that elicits a biological response.[5][6]

• Recommended Starting Range: 10 nM to 100 µM.

• Rationale: This wide range is likely to encompass the half-maximal inhibitory or effective concentration (IC50/EC50) for many targeted biological processes. Testing concentrations significantly above 10-20 µM may lead to off-target effects or cytotoxicity, confounding data interpretation.[7] The dihydrochloride salt form suggests good aqueous solubility at the outset, but this should always be empirically verified in your specific culture medium.

Q2: How should I prepare and store stock solutions of this compound?

A2: Proper preparation and storage are fundamental to experimental reproducibility.[8]

• Solvent Selection: High-purity dimethyl sulfoxide (DMSO) is the recommended solvent for creating a high-concentration primary stock solution (e.g., 10-50 mM).[9] Ensure the compound dissolves completely.

• Stock Solution Storage: Store the primary stock at -20°C or -80°C in small, single-use aliquots. This practice is critical to prevent degradation that can occur with repeated freeze-thaw cycles.[9]

• Working Solutions: Prepare fresh working solutions for each experiment by diluting the primary stock in your chosen cell culture medium. Visually inspect for any precipitation. The final concentration of the vehicle (DMSO) in the cell culture wells should be kept constant across all treatments and should be non-toxic, typically ≤0.5%.[10]

Q3: What are the indispensable controls for any cell-based assay involving this compound?

A3: A well-controlled experiment is the only way to ensure that observed effects are directly attributable to the compound. Your design must include:

• Untreated Control: Cells cultured in medium alone. This group represents the baseline health and behavior of the cells.

• Vehicle Control: Cells treated with the same final concentration of the solvent (e.g., DMSO) used to deliver the compound.[10] This is arguably the most important control, as it isolates the effect of the compound from any potential effects of the solvent itself.

• Positive Control (Assay Dependent): A known compound that reliably produces the expected effect in your assay (e.g., a known inhibitor for a signaling pathway study or a cytotoxic agent like doxorubicin for a viability assay). This validates that the assay system is working correctly.

Part 2: The Core Workflow for Dose Optimization

A systematic, phased approach is the most effective way to determine the optimal dose. The process begins with assessing toxicity to establish a safe therapeutic window, followed by functional assays to measure the desired biological effect.

Phase 1: Defining the Cytotoxicity Profile (IC50 Determination)

Before you can assess the specific biological function of the compound, you must first understand its effect on cell viability. This allows you to distinguish between a targeted biological effect (e.g., cell cycle arrest) and simple cell death.[8][11] Cytotoxicity assays measure metabolic activity or membrane integrity to quantify the proportion of living cells after treatment.[12][13]

The MTT assay is a colorimetric method that measures the reduction of yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.[13] The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cells of interest

• Complete culture medium

• 96-well, clear, flat-bottom tissue culture-treated plates

• 3-(1H-pyrazol-4-yl)piperidine dihydrochloride stock solution (in DMSO)

• MTT reagent (5 mg/mL in sterile PBS)

• DMSO (for formazan solubilization)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate for 24 hours to allow for cell attachment and recovery.

• Compound Treatment: Prepare a 2X concentration series of the compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Be sure to include vehicle and untreated controls. A typical 8-point dose-response curve might use concentrations from 0.1 µM to 100 µM.

• Incubation: Incubate the plate for a duration relevant to your experimental question (typically 24, 48, or 72 hours).[10]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 3-4 hours at 37°C. During this time, viable cells will convert the MTT to formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

• Normalize the absorbance values of the treated wells to the vehicle control wells (set to 100% viability).

• Plot the percent viability against the log of the compound concentration.

• Use a non-linear regression analysis (sigmoidal dose-response curve) to calculate the IC50 value, which is the concentration of the compound that reduces cell viability by 50%.

Concentration (µM)	Absorbance (570 nm)	% Viability (Normalized)
0 (Vehicle)	1.25	100%
0.1	1.23	98.4%
1	1.15	92.0%
5	0.98	78.4%
10	0.65	52.0%
25	0.31	24.8%
50	0.15	12.0%
100	0.08	6.4%

Calculated IC50: ~9.5 µM

Workflow for Dose Optimization

Caption: Workflow for systematic dosage optimization.

Phase 2: Functional Dose-Response Assay (EC50 Determination)

Once you have determined the non-toxic concentration range from the cytotoxicity assay, you can proceed to measure the intended biological effect. The goal here is to determine the EC50, the concentration that produces 50% of the maximum possible effect.

Experimental Design Considerations:

• Concentration Range: Select a range of concentrations well below the calculated IC50. For example, if the IC50 is 10 µM, a functional assay might test concentrations from 1 nM to 5 µM.

• Assay Endpoint: The endpoint must be specific to the hypothesized mechanism of action. If the compound is a suspected kinase inhibitor, you might measure the phosphorylation of a downstream target via Western Blot or ELISA. If it is an anti-proliferative agent, you might perform a cell cycle analysis via flow cytometry.[9]

• Time Course: The effect of an inhibitor can be time-dependent.[8] Consider performing a time-course experiment (e.g., 2, 6, 12, 24 hours) at a single, effective dose to determine the optimal treatment duration before running a full dose-response curve.

Part 3: Troubleshooting Guide

Even with a robust protocol, unexpected results can occur. This guide addresses common issues in a question-and-answer format.

Q4: My IC50 value varies significantly between experiments. What are the likely causes?

A4: Inconsistent IC50 values are a common challenge and typically point to variability in the experimental system.[8]

• Inconsistent Cell Seeding: Even small differences in the initial number of cells per well can dramatically alter the final readout.

  • Solution: Always use a cell counter (e.g., hemocytometer or automated counter) for accurate cell density determination. Use a multichannel pipette for seeding to minimize well-to-well variability.[8]

• High Cell Passage Number: Cells can undergo genetic and phenotypic drift after continuous passaging, altering their sensitivity to compounds.

  • Solution: Use cells within a defined, low-passage number range for all experiments and thaw fresh aliquots regularly.[8][14]

• Compound Solubility/Stability: The compound may be precipitating out of the solution at higher concentrations or degrading under incubation conditions.

  • Solution: Visually inspect your working solutions for any precipitate. Consider performing a stability assessment by incubating the compound in media and analyzing it via HPLC at different time points.[15]

Q5: I am not observing any effect, even at the highest concentrations. What should I do?

A5: A lack of response can be due to several factors related to the compound, the cells, or the assay itself.

• Compound Inactivity: The compound may simply be inactive against the chosen target or in the specific cellular context.

• Insufficient Incubation Time: The biological effect may require a longer duration to manifest.

  • Solution: Perform a time-course experiment as described in Phase 2.

• Target Expression: The target protein may not be expressed at sufficient levels in your chosen cell line.

  • Solution: Confirm target expression using Western Blot, qPCR, or a similar method.

• Assay Sensitivity: The chosen assay may not be sensitive enough to detect subtle changes.

  • Solution: Explore more sensitive, direct measures of target engagement or downstream signaling.

Q6: I observe significant cell death at concentrations where I expect to see a specific, non-lethal biological effect. How can I decouple these?

A6: High cytotoxicity can mask specific inhibitory effects.[8]

• Refine Concentration Range: Your initial cytotoxicity assay may not have had enough resolution at the lower end.

  • Solution: Perform a new viability assay focusing on a narrower, lower concentration range to more precisely identify the cytotoxic threshold. Conduct all functional assays at concentrations well below this threshold.[8]

• Check for Contamination: Subtle contamination, especially by Mycoplasma, can stress cells and make them more susceptible to compound-induced toxicity.[15]

  • Solution: Routinely test your cell cultures for Mycoplasma contamination using PCR or ELISA-based kits.[15]

• Consider Apoptosis vs. Necrosis: The mode of cell death can provide mechanistic clues.

  • Solution: Use assays like Annexin V/PI staining followed by flow cytometry to distinguish between early apoptosis, late apoptosis, and necrosis.[9]

Troubleshooting Decision Tree

Sources

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• 2. Highly functionalized piperidines: Free radical scavenging, anticancer activity, DNA interaction and correlation with biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.de]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Bioavailability of 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride

Welcome to the technical support center for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for enhancing the oral bioavailability of this compound. We will explore the underlying scientific principles and offer troubleshooting strategies to navigate the complexities of preclinical development.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and preliminary assessment of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Q1: What are the primary challenges I can expect with the oral bioavailability of a pyrazolyl-piperidine dihydrochloride compound?

A1: Based on its structure as a basic piperidine derivative and a hydrochloride salt, the primary challenges are likely to be related to its physicochemical properties. These include pH-dependent solubility, potential for low permeability across the intestinal epithelium, and susceptibility to first-pass metabolism.[1][2] The dihydrochloride salt form is intended to improve solubility, but its behavior in the varying pH environments of the gastrointestinal (GI) tract needs careful evaluation.[3][4]

Q2: How does the dihydrochloride salt form influence bioavailability?

A2: Salt formation is a common and effective strategy to increase the aqueous solubility and dissolution rate of basic drugs.[3][5][6] The hydrochloride salt of a basic compound like 3-(1H-pyrazol-4-yl)piperidine will be more soluble in the low pH of the stomach. However, as it transitions to the higher pH of the small intestine, it may convert to its less soluble free base form, potentially leading to precipitation and reduced absorption. This phenomenon, known as the "common ion effect," can also suppress the solubility of chloride salts in the GI tract, which contains chloride ions.[4]

Q3: What initial in vitro assays are crucial for diagnosing bioavailability issues with this compound?

A3: A systematic in vitro evaluation is essential to identify the rate-limiting factors for oral absorption.[7][8][9] The following assays are highly recommended:

• Aqueous Solubility: Determine the solubility at different pH values (e.g., pH 1.2, 4.5, and 6.8) to simulate the conditions of the GI tract.

• Caco-2 Permeability Assay: This assay uses a human colon adenocarcinoma cell line that differentiates into a monolayer resembling the intestinal epithelium to predict intestinal permeability and identify if the compound is a substrate for efflux transporters like P-glycoprotein (P-gp).[10][11][12][13][]

• In Vitro Metabolic Stability: Using liver microsomes or S9 fractions, this assay helps to estimate the extent of first-pass metabolism in the liver.[2]

Section 2: Troubleshooting Guide for Low Oral Bioavailability

This section provides a structured, question-and-answer guide to troubleshoot specific experimental issues you might encounter.

Issue 1: Poor and pH-Dependent Aqueous Solubility

Q: My compound shows good solubility in simulated gastric fluid (pH 1.2) but precipitates in simulated intestinal fluid (pH 6.8). How can I address this?

A: This is a classic challenge for basic hydrochloride salts. The goal is to maintain the compound in a solubilized state as it transits to the higher pH of the intestine.

Underlying Cause: The compound is a weak base, and its dihydrochloride salt is highly soluble in the acidic environment of the stomach. In the more neutral pH of the small intestine, the salt can convert to the less soluble free base, leading to precipitation and reduced absorption.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for pH-dependent solubility.

Recommended Strategies:

• Amorphous Solid Dispersions (ASDs):

  • Principle: Dispersing the compound in a polymer matrix in its amorphous (non-crystalline) state can significantly increase its aqueous solubility and dissolution rate.[15] Supersaturated solutions can be generated in vivo, enhancing the driving force for absorption.[16]

  • How to Implement: Co-dissolve the compound and a suitable polymer (e.g., HPMC-AS, PVP/VA) in a common solvent and then remove the solvent via spray-drying or hot-melt extrusion. Incorporating precipitation inhibitors within the formulation can help maintain the supersaturated state in the intestine.[1]

• Lipid-Based Formulations:

  • Principle: For lipophilic compounds, dissolving the drug in oils, surfactants, and co-solvents can improve oral absorption by presenting the drug in a solubilized form.[5][15][16] These formulations can also enhance lymphatic transport, bypassing the liver and reducing first-pass metabolism.[17]

  • Types: Self-emulsifying drug delivery systems (SEDDS) or self-microemulsifying drug delivery systems (SMEDDS) are effective options.[5][18] They form fine oil-in-water emulsions upon gentle agitation in the GI fluids.

• Complexation with Cyclodextrins:

  • Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity. They can encapsulate poorly soluble drug molecules, forming inclusion complexes with enhanced solubility.[16][19]

  • Selection: The choice of cyclodextrin (e.g., β-cyclodextrin, HP-β-CD) depends on the size and shape of the drug molecule.

Data Summary Table for Formulation Approaches:

Formulation Strategy	Principle	Key Excipients	Potential Advantages
Amorphous Solid Dispersions (ASDs)	Stabilize the drug in a high-energy amorphous state.	HPMC-AS, PVP/VA, Soluplus®	Significant increase in apparent solubility; can achieve supersaturation.[20]
Lipid-Based Formulations (SEDDS/SMEDDS)	Pre-dissolve the drug in a lipid vehicle.	Oils (e.g., Capryol™), Surfactants (e.g., Kolliphor® EL), Co-solvents (e.g., Transcutol®)	Enhances solubility and may reduce food effects; potential for lymphatic uptake.[5]
Cyclodextrin Complexation	Encapsulate the drug molecule within a cyclodextrin cavity.	HP-β-CD, SBE-β-CD (Captisol®)	Increases solubility and dissolution rate.[16][19]

Issue 2: Low Intestinal Permeability

Q: The compound has adequate solubility, but the Caco-2 assay shows low apparent permeability (Papp) and a high efflux ratio. What does this indicate and what are the next steps?

A: This suggests that the compound is poorly permeable and is likely a substrate for an efflux transporter, such as P-glycoprotein (P-gp).

Underlying Cause: Even if the drug is dissolved in the intestinal lumen, it cannot be efficiently absorbed if it cannot cross the intestinal epithelium or if it is actively pumped back into the lumen by transporters.[2]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low permeability.

Recommended Strategies:

• Confirm Efflux with Inhibitors:

  • Principle: Re-run the Caco-2 assay in the presence of a known P-gp inhibitor (e.g., verapamil). A significant increase in the A-to-B permeability and a decrease in the efflux ratio will confirm that your compound is a P-gp substrate.[12]

• Formulation with Excipients that Inhibit P-gp:

  • Principle: Some formulation excipients have been shown to inhibit P-gp, thereby increasing the absorption of P-gp substrates.

  • Examples: Certain surfactants used in SEDDS/SMEDDS, such as Tween 80 and Kolliphor® EL, can act as P-gp inhibitors.[21]

• Prodrug Approach:

  • Principle: If the compound has inherently low passive permeability (and is not an efflux substrate), a prodrug strategy can be employed. This involves chemically modifying the molecule to create a more permeable version that, once absorbed, is converted back to the active parent drug.

  • How to Implement: A common strategy is to mask polar functional groups with lipophilic moieties to enhance membrane crossing.

Issue 3: High First-Pass Metabolism

Q: My compound shows good solubility and permeability, but in vivo studies reveal low oral bioavailability and a high clearance rate. What is the likely cause?

A: This profile strongly suggests extensive first-pass metabolism.

Underlying Cause: After absorption from the intestine, the drug is transported via the portal vein to the liver before reaching systemic circulation.[22][23] In the liver, it can be extensively metabolized by enzymes (e.g., Cytochrome P450s), significantly reducing the amount of active drug that reaches the bloodstream.[22][24][25]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high first-pass metabolism.

Recommended Strategies:

• Structural Modification:

  • Principle: The most robust strategy is to modify the chemical structure to block the site of metabolism. This is often done by introducing a fluorine atom or another group at the metabolically labile position.[26] The pyrazole and piperidine rings are common sites for metabolism.[26][27][28]

• Co-administration with Enzyme Inhibitors:

  • Principle: Co-administering the compound with an inhibitor of the primary metabolizing enzymes can increase its bioavailability.

  • Example: Piperine, an alkaloid from black pepper, is a well-known inhibitor of several CYP enzymes and P-gp, and has been shown to enhance the bioavailability of numerous drugs.[29][30][31][32] This is a useful tool for preclinical studies to confirm that metabolism is the primary barrier.

Section 3: Experimental Protocols

Protocol 1: Caco-2 Bidirectional Permeability Assay

This protocol is designed to determine the apparent permeability (Papp) of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride and its potential for active efflux.

Materials:

• Caco-2 cells (ATCC® HTB-37™)

• Transwell® permeable supports (e.g., 24-well format, 0.4 µm pore size)

• Hank's Balanced Salt Solution (HBSS) buffered with HEPES

• Test compound, Lucifer Yellow, and control compounds (e.g., propranolol for high permeability, atenolol for low permeability)

Methodology:

• Cell Culture and Monolayer Formation: a. Culture Caco-2 cells on Transwell® inserts for 21-25 days to allow for differentiation and formation of a confluent monolayer.[12] b. Monitor the integrity of the monolayer by measuring the Transepithelial Electrical Resistance (TEER).

• Permeability Assay (Apical to Basolateral - A to B): a. Wash the cell monolayers with pre-warmed HBSS. b. Add the test compound solution (typically in HBSS) to the apical (A) donor compartment. c. Add fresh HBSS to the basolateral (B) receiver compartment. d. Incubate at 37°C with gentle shaking. e. At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral compartment and replace with fresh HBSS.

• Permeability Assay (Basolateral to Apical - B to A): a. Follow the same procedure as above, but add the test compound to the basolateral (B) donor compartment and sample from the apical (A) receiver compartment.[12]

• Sample Analysis: a. Quantify the concentration of the test compound in all samples using a validated analytical method (e.g., LC-MS/MS).

• Data Calculation: a. Calculate the apparent permeability coefficient (Papp) in cm/s using the formula: Papp = (dQ/dt) / (A * C₀) Where dQ/dt is the rate of drug permeation, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber. b. Calculate the efflux ratio: Efflux Ratio = Papp (B to A) / Papp (A to B) An efflux ratio greater than 2 suggests the involvement of active efflux.[12]

References

• Prediction of the human oral bioavailability by using in vitro and in silico drug related parameters in a physiologically based absorption model.
• Prediction of Oral Bioavailability in Rats: Transferring Insights from in Vitro Correlations to (Deep) Machine Learning Models Using in Silico Model Outputs and Chemical Structure Parameters.
• Technical Support Center: Enhancing Small Molecule Bioavailability. BenchChem.
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• Understanding the Caco-2 Permeability Assay: A Critical Tool in Drug Development.
• Caco-2 Permeability Assay. Evotec.
• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs).
• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.
• Optimization of the Caco-2 Permeability Assay to Screen Drug Compounds for Intestinal Absorption and Efflux.
• Prediction of the human oral bioavailability by using in vitro and in silico drug related parameters in a physiologically based absorption model. ULisboa Research Portal.
• Evaluation of common in vitro assays for the prediction of oral bioavailability and hepatic metabolic clearance in humans. bioRxiv.
• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. NIH.
• In vitro models for the prediction of in vivo performance of oral dosage forms.
• Technical Support Center: Overcoming Poor Oral Bioavailability of A-943931. BenchChem.
• Caco-2 Permeability Testing | Intestinal Model. BOC Sciences.
• Formulation of poorly water-soluble drugs for oral administr
• Formulation design for poorly water-soluble drugs based on biopharmaceutics classification system: basic approaches and practical applic
• Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. PubMed Central.
• (PDF)
• Improving API Solubility by Salt and Cocrystal Form
• Fluorination of 3-(3-(Piperidin-1-yl)propyl)indoles and 3-(3-(Piperazin-1-yl)propyl)indoles Gives Selective Human 5-HT1D Receptor Ligands with Improved Pharmacokinetic Profiles.
• Physiochemical assessment of pharmaceutical salt forms.
• BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Pl
• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Consider
• Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology.
• Salt Selection in Drug Development. Pharmaceutical Technology.
• Excipients for Solubility Enhancement of Parenteral Formul
• Examples of pyrazole-containing drugs and their pharmacological activities.
• Excipients for Solubility Enhancement: Enabling Oral and Injectable Formul
• Novel excipients for solubility enhancement. European Pharmaceutical Review.
• Why Drugs Are Made as Salts Benefits of Salt Forms in Drug Development. YouTube.
• Recent strategies for improving solubility and oral bioavailability of piperine.
• Naturally occurring bioactive compounds containing the pyrazole scaffold.
• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PMC - PubMed Central.
• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflamm
• Advances in Pyrazole as an Active Fragment for Herbicide Discovery.
• EXCIPIENTS FOR ENHANCING DRUG SOLUBILITY. SEN Pharma.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• A Systematic Review of Piperine as a Bioavailability Enhancer.
• SPECIAL FEATURE - Improving Bioavailability & Solubility: Each Molecule Is Unique.
• The Role of Piperidine Deriv
• Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry.
• First pass effect. Wikipedia.
• First-Pass Effect.
• First Pass Metabolism. YouTube.
• First pass metabolism: the metabolic obstacle course for drugs. YouTube.
• Enhanced oral bioavailability of piperine by self-emulsifying drug delivery systems: in vitro, in vivo and in situ intestinal permeability studies. PubMed.
• The effect of piperine on oral bioavailability and pharmacokinetics of paclitaxel in r
• The pKa Distribution of Drugs: Applic

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Reference Data & Comparative Studies

Validating the Biological Target of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride: A Comparative Guide for Drug Discovery Professionals

In the landscape of modern drug discovery, the identification and validation of a small molecule's biological target are paramount for advancing a compound from a mere chemical entity to a potential therapeutic. The compound 3-(1H-pyrazol-4-yl)piperidine dihydrochloride represents a classic case of a molecule built around a "privileged scaffold"—a core structure known to interact with multiple protein families. This guide provides an in-depth, comparative framework for researchers, scientists, and drug development professionals to rigorously validate the biological target of such compounds. We will navigate the complexities of target validation, from initial hypothesis generation to definitive experimental confirmation, ensuring a scientifically sound and efficient progression of your research.

The Challenge of the Privileged Scaffold: Why Target Validation is Critical

The pyrazole-piperidine motif is a cornerstone in medicinal chemistry, appearing in a plethora of clinically successful drugs targeting diverse protein classes, including protein kinases, G-protein coupled receptors (GPCRs), and various enzymes.[1][2][3][4] This promiscuity, while offering a rich starting point for drug design, presents a significant challenge: without a confirmed biological target, the mechanism of action remains a black box. Ascribing a therapeutic effect to the wrong target can lead to wasted resources and potential safety liabilities down the line. Therefore, a multi-pronged, evidence-based approach to target validation is not just recommended; it is essential.

For the purpose of this guide, we will hypothesize that 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is an inhibitor of a protein kinase, a common target for this scaffold.[1][2][5][6] We will use Cyclin-Dependent Kinase 2 (CDK2), a key regulator of the cell cycle, as our hypothetical target to illustrate the validation workflow.

A Phased Approach to Target Validation: From Hypothesis to Confirmation

Target validation is a journey of accumulating evidence. No single experiment is definitive. Instead, we build a compelling case by triangulating data from orthogonal approaches. This guide is structured around a logical progression of experiments, from initial, high-throughput screening to more complex cellular and in vivo models.

Phase 1: Initial Target Identification and Engagement

The first step is to ascertain if our compound of interest directly interacts with the hypothesized target protein. Several techniques can provide this initial evidence.

1. Affinity-Based Methods: Capturing the Interaction

Affinity-based methods are a cornerstone of target identification and validation, relying on the specific binding of a small molecule to its protein target.[7][8][9][10]

• Affinity Chromatography: This classic technique involves immobilizing the small molecule (or a close analog) onto a solid support (e.g., agarose beads) to "pull down" its binding partners from a cell lysate.[7][9][10]

  • Experimental Workflow:

    • Synthesize a derivative of 3-(1H-pyrazol-4-yl)piperidine with a linker for immobilization.

    • Couple the derivatized compound to activated beads.

    • Incubate the beads with a cell lysate (e.g., from a cancer cell line with high CDK2 expression).

    • Wash away non-specific binders.

    • Elute the bound proteins.

    • Identify the eluted proteins by mass spectrometry.

  • Causality and Interpretation: The presence of CDK2 in the eluate, especially if it is competed away by an excess of the free, non-immobilized compound, provides strong evidence of a direct interaction.

• Chemical Proteomics: This approach uses chemical probes, often with a photo-activatable crosslinker and a reporter tag (e.g., biotin), to covalently label binding proteins in a more native environment, including living cells.[11][12]

Comparison of Initial Target Identification Methods:

Method	Advantages	Disadvantages
Affinity Chromatography	Relatively straightforward, well-established.	Requires chemical modification of the compound, which may alter its binding properties. Can be prone to identifying non-specific binders.
Chemical Proteomics	Can be performed in living cells, providing a more physiologically relevant context. Covalent labeling can capture transient interactions.	Requires synthesis of a more complex chemical probe. Photo-crosslinking can sometimes be inefficient or non-specific.

2. Biophysical Methods: Quantifying the Binding Affinity

Once a direct interaction is suggested, the next logical step is to quantify its strength.

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat change upon binding, providing a complete thermodynamic profile of the interaction (KD, ΔH, ΔS).

• Surface Plasmon Resonance (SPR): SPR measures the change in refractive index at a sensor surface as the analyte (compound) flows over the immobilized ligand (protein), providing kinetic data (kon, koff) and the dissociation constant (KD).

• Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay: This method measures the change in the melting temperature (Tm) of a protein upon ligand binding. A significant increase in Tm suggests that the compound stabilizes the protein, indicating binding.[13]

Comparison of Biophysical Methods:

Method	Advantages	Disadvantages
Isothermal Titration Calorimetry (ITC)	"Gold standard" for binding affinity. Label-free and in-solution. Provides full thermodynamic data.	Requires relatively large amounts of pure protein and compound. Lower throughput.
Surface Plasmon Resonance (SPR)	High sensitivity, provides kinetic data. Lower sample consumption than ITC.	Requires immobilization of the protein, which can affect its conformation.
Differential Scanning Fluorimetry (DSF)	High-throughput, low sample consumption.	Indirect measure of binding. Not all binding events result in a significant thermal shift.

Phase 2: Cellular Target Engagement and Functional Consequences

Demonstrating a direct interaction in a purified system is a crucial first step, but it is essential to confirm that the compound engages its target in a cellular context and elicits a functional response.

1. Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for verifying target engagement in intact cells and even tissues. It is based on the principle that a ligand binding to its target protein stabilizes it against thermal denaturation.[11]

• Experimental Workflow:

  • Treat intact cells with 3-(1H-pyrazol-4-yl)piperidine dihydrochloride or a vehicle control.

  • Heat the cells to a range of temperatures.

  • Lyse the cells and separate the soluble and aggregated protein fractions.

  • Detect the amount of soluble CDK2 at each temperature using Western blotting or mass spectrometry.

• Interpretation: A shift in the melting curve of CDK2 to a higher temperature in the presence of the compound indicates direct target engagement in the cell.

2. Target-Specific Biomarker Modulation

If our compound inhibits CDK2, we would expect to see downstream effects on the cell cycle pathway.

• Western Blot Analysis: A key substrate of CDK2 is the Retinoblastoma protein (Rb). Inhibition of CDK2 should lead to a decrease in the phosphorylation of Rb at specific sites.

• Experimental Protocol:

  • Treat cells with increasing concentrations of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

  • Lyse the cells and perform a Western blot using antibodies specific for total Rb and phosphorylated Rb (pRb).

• Expected Outcome: A dose-dependent decrease in pRb levels would strongly support on-target activity.

Diagram of the Hypothesized Signaling Pathway:

Caption: Hypothesized inhibition of the CDK2 pathway by 3-(1H-pyrazol-4-yl)piperidine.

Phase 3: Genetic Approaches for Definitive Target Validation

Genetic methods provide some of the most compelling evidence for target validation by directly manipulating the expression of the putative target protein.

1. RNA Interference (RNAi) and CRISPR-Cas9

These technologies allow for the specific knockdown or knockout of the target gene. The key principle is that if the compound's effect is mediated through the target, then reducing the target's expression should phenocopy or alter the sensitivity to the compound.

• Experimental Design:

  • Use siRNA or shRNA to knockdown CDK2 expression or CRISPR-Cas9 to knockout the CDK2 gene in a relevant cell line.

  • Confirm the reduction or absence of CDK2 protein by Western blot.

  • Treat both the modified cells and control cells with 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

  • Assess a relevant phenotype, such as cell proliferation or apoptosis.

• Interpretation:

  • Phenocopy: If CDK2 knockdown/knockout produces the same phenotype as the compound, it supports the on-target hypothesis.

  • Resistance: If CDK2 knockdown/knockout cells become resistant to the compound's effects, it provides strong evidence that CDK2 is the target.

2. Overexpression of a Drug-Resistant Mutant

If a specific mutation in the target protein is known to confer resistance to inhibitors, overexpressing this mutant in cells should make them less sensitive to the compound.

Comparison of Cellular and Genetic Validation Methods:

Method	Advantages	Disadvantages
Cellular Thermal Shift Assay (CETSA)	Directly measures target engagement in intact cells. No compound modification needed.	Can be technically challenging. May not be suitable for all targets.
Biomarker Modulation	Provides functional evidence of target engagement. Can be used to establish a dose-response relationship.	Requires a well-characterized downstream biomarker.
RNAi/CRISPR	Provides strong genetic evidence for the role of the target.	Off-target effects of RNAi/CRISPR are a concern. Cellular compensation mechanisms can complicate interpretation.

Comparative Summary of Target Validation Techniques

Phase	Technique	Question Answered	Key Output
1: Initial Identification	Affinity Chromatography	Does the compound bind to the protein?	Identity of binding partners
Chemical Proteomics	Does the compound bind to the protein in a cellular context?	Identity of labeled proteins
ITC/SPR/DSF	How tightly does the compound bind to the protein?	Binding affinity (KD)
2: Cellular Engagement	CETSA	Does the compound engage the target in cells?	Thermal stabilization of the target
Biomarker Modulation	Does target engagement lead to a functional cellular response?	Change in downstream signaling
3: Genetic Validation	RNAi/CRISPR	Is the target necessary for the compound's activity?	Altered sensitivity to the compound

Conclusion: Building a Robust Case for Target Validation

Validating the biological target of a compound with a privileged scaffold like 3-(1H-pyrazol-4-yl)piperidine dihydrochloride requires a systematic and multi-faceted approach. By combining initial biochemical and biophysical binding assays with cellular target engagement and functional studies, and finally, corroborating these findings with genetic approaches, researchers can build a robust and compelling case for a specific mechanism of action. This rigorous validation process is fundamental to de-risking a drug discovery program and is a critical investment in the journey toward developing novel and effective therapeutics.

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A Comparative Guide to Pyrazole-Based Kinase Inhibitors: Evaluating 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Framework for Evaluating Novel Pyrazole Kinase Inhibitors

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous kinase inhibitors that have progressed into clinical development and received regulatory approval.[1][2] Its versatile structure allows for diverse substitutions, enabling the fine-tuning of potency and selectivity against a wide array of protein kinases. This guide provides a comprehensive framework for the preclinical evaluation of novel pyrazole-based kinase inhibitors, using the hypothetical assessment of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride as a central case study.

While specific inhibitory data for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is not extensively available in the public domain, this document will outline the essential comparative experiments and data analysis required to characterize its potential as a kinase inhibitor. We will compare its hypothetical performance against three well-characterized pyrazole and pyrazole-like inhibitors targeting key kinases implicated in cancer and inflammatory diseases: AT7519 (a multi-CDK inhibitor), BIRB 796 (a p38 MAPK inhibitor), and SP600125 (a JNK inhibitor). By following the protocols and data interpretation guidelines presented herein, researchers can systematically evaluate the efficacy, selectivity, and mechanism of action of novel pyrazole compounds.

The Comparators: Established Pyrazole-Based Kinase Inhibitors

A meaningful comparison requires well-defined benchmarks. The following inhibitors have been selected based on their established mechanisms of action and extensive characterization in the scientific literature.

AT7519: The Cyclin-Dependent Kinase (CDK) Inhibitor

AT7519 is a potent, ATP-competitive inhibitor of multiple cyclin-dependent kinases, including CDK1, CDK2, CDK4, CDK5, CDK6, and CDK9, with IC50 values in the nanomolar range.[3][4] By inhibiting CDKs, AT7519 disrupts cell cycle progression, leading to apoptosis in cancer cells.[5] Its activity against CDK9, a key regulator of transcription, also contributes to its anti-cancer effects.[6] The pyrazole core of AT7519 is crucial for its interaction with the kinase hinge region.[7]

BIRB 796 (Doramapimod): The p38 MAPK Inhibitor

BIRB 796 is a highly potent and selective, allosteric inhibitor of p38 MAPKα and p38 MAPKβ.[8][9] Unlike ATP-competitive inhibitors, BIRB 796 binds to a unique allosteric pocket, stabilizing an inactive conformation of the enzyme.[1] This mechanism confers high selectivity and potency, with a Kd value in the picomolar range.[9][10] p38 MAPKs are key regulators of inflammatory responses, making their inhibitors promising therapeutic agents for inflammatory diseases.[11]

SP600125: The c-Jun N-terminal Kinase (JNK) Inhibitor

SP600125 is a reversible, ATP-competitive inhibitor of JNK1, JNK2, and JNK3 with IC50 values in the nanomolar range.[12][13] It demonstrates significant selectivity for JNKs over other kinases like p38 and ERK.[14] The JNK signaling pathway is involved in cellular responses to stress, inflammation, and apoptosis.[15] Inhibition of JNK by SP600125 has been shown to have therapeutic potential in various disease models.[14]

Comparative Experimental Workflow

The following diagram outlines a general workflow for the comparative evaluation of a novel pyrazole-based kinase inhibitor.

Caption: General workflow for evaluating a novel kinase inhibitor.

Data Presentation: A Comparative Overview

The following tables provide a template for summarizing the experimental data obtained from the comparative assays.

Table 1: In Vitro Kinase Inhibitory Activity (IC50, nM)

Compound	CDK2/CycA	p38α MAPK	JNK1	JNK2	JNK3
3-(1H-pyrazol-4-yl)piperidine 2HCl	TBD	TBD	TBD	TBD	TBD
AT7519	47	>10,000	>10,000	>10,000	>10,000
BIRB 796	>10,000	38	>10,000	98	>10,000
SP600125	>1,000	>1,000	40	40	90
TBD: To Be Determined

Table 2: Cellular Potency (IC50, µM) in Relevant Cell Lines

Compound	HCT116 (Colon Cancer)	U937 (Leukemia)	THP-1 (Monocytic Leukemia)
3-(1H-pyrazol-4-yl)piperidine 2HCl	TBD	TBD	TBD
AT7519	0.09	0.15	N/A
BIRB 796	N/A	N/A	0.018
SP600125	~10	~5	N/A
TBD: To Be Determined; N/A: Not Applicable or data not readily available for this specific assay.

Key Experimental Protocols

In Vitro Kinase Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase. The ADP-Glo™ Kinase Assay is a common method.[16][17]

Principle: The assay quantifies the amount of ADP produced during the kinase reaction. A proprietary ADP-Glo™ Reagent depletes the remaining ATP, and a Kinase Detection Reagent converts ADP to ATP, which is then used to generate a luminescent signal. The intensity of the light is proportional to the ADP concentration and, therefore, the kinase activity.

Step-by-Step Protocol:

• Compound Preparation: Prepare a serial dilution of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, AT7519, BIRB 796, and SP600125 in DMSO.

• Reaction Setup: In a 384-well plate, add the diluted compounds, a positive control inhibitor, and DMSO (negative control).

• Enzyme Addition: Add the purified kinase enzyme (e.g., CDK2/CycA, p38α, JNK1) to each well. Incubate for 15-30 minutes at room temperature.

• Initiate Reaction: Add the reaction mixture containing ATP and the appropriate substrate (e.g., histone H1 for CDK2, ATF2 for p38, c-Jun for JNK). Incubate for 30-60 minutes at 30°C.

• ADP Detection: Stop the kinase reaction and detect the produced ADP by adding the ADP-Glo™ Reagent and then the Kinase Detection Reagent according to the manufacturer's protocol.

• Data Analysis: Measure luminescence using a plate reader. Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

This assay assesses the effect of the inhibitors on the metabolic activity of cultured cells, which is an indicator of cell viability and proliferation.[16][18]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay. Viable cells with active metabolism reduce the yellow MTT to a purple formazan product. The amount of formazan is proportional to the number of living cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cell lines (e.g., HCT116 for CDK inhibition, THP-1 for p38 inhibition) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and controls. Incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formazan crystals to form.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Data Analysis: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. Calculate the percentage of cell viability relative to the untreated control and determine the IC50 values.

Western Blot Analysis for Downstream Target Modulation

Western blotting is used to detect specific proteins in a sample and to assess the phosphorylation status of kinase substrates, confirming on-target activity in a cellular context.[19][20][21]

Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then probed with specific antibodies against the total and phosphorylated forms of the target protein.

Step-by-Step Protocol:

• Cell Treatment and Lysis: Treat cells with the inhibitors at concentrations around their IC50 values for various time points. Lyse the cells in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with a primary antibody specific for the phosphorylated target (e.g., phospho-Rb for CDK2, phospho-p38, phospho-c-Jun).

  • Wash and then incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Reprobing: The membrane can be stripped of the first set of antibodies and reprobed with an antibody against the total protein to confirm equal loading.

• Data Analysis: Quantify the band intensities to determine the ratio of phosphorylated to total protein.

Signaling Pathways and Inhibitor Action

The following diagrams illustrate the signaling pathways targeted by the comparator inhibitors and the expected effect of inhibition.

Caption: Inhibition of the CDK/Rb pathway by pyrazole compounds.

Caption: Inhibition of the p38 MAPK pathway by pyrazole compounds.

Caption: Inhibition of the JNK pathway by pyrazole compounds.

Conclusion and Future Directions

This guide provides a robust framework for the initial characterization and comparative analysis of novel pyrazole-based kinase inhibitors, exemplified by the hypothetical evaluation of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. By systematically performing in vitro kinase assays, cell-based viability and proliferation assays, and mechanistic western blot analyses alongside well-characterized comparator compounds, researchers can gain critical insights into the potency, selectivity, and mode of action of their compounds of interest. The data generated through these experiments are essential for establishing structure-activity relationships, optimizing lead compounds, and making informed decisions about their progression in the drug discovery pipeline. Further studies, including broader kinase profiling, pharmacokinetic assessments, and in vivo efficacy studies, will be necessary to fully elucidate the therapeutic potential of promising new pyrazole inhibitors.

References

• Bennett, B. L., et al. (2001). SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase. Proceedings of the National Academy of Sciences, 98(24), 13681-13686.
• Pargellis, C., et al. (2002). Inhibition of p38 MAP kinase by utilizing a novel allosteric binding site.
• Han, Z., et al. (2001). SP600125, a specific inhibitor of c-Jun N-terminal kinase, protects against kainate-induced neuronal apoptosis in the rat hippocampus. Neuroscience, 108(1), 1-5.
• Santo, L., et al. (2010). AT7519, a novel small molecule multi–cyclin-dependent kinase inhibitor, induces apoptosis in multiple myeloma via GSK-3β activation and RNA polymerase II inhibition. Oncogene, 29(16), 2325-2336.
• Bennett, B. L., et al. (2001). SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase. Journal of Biological Chemistry, 276(47), 44739-44747.
• Davis, R. J. (2000). Signal transduction by the JNK group of MAP kinases. Cell, 103(2), 239-252.
• Pargellis, C. A., et al. (2002). BIRB 796, a novel, potent and selective inhibitor of p38 MAP kinase.
• Mahadevan, D., & List, A. F. (2008). Targeting the G2-M checkpoint for sensitizing cancer cells to DNA-damaging agents. Current opinion in investigational drugs (London, England: 2000), 9(4), 373-383.
• Wyatt, P. G., et al. (2008). Identification of N-(4-piperidinyl)-4-(2,6-dichlorobenzoylamino)-1H-pyrazole-3-carboxamide (AT7519), a novel cyclin dependent kinase inhibitor using fragment-based X-ray crystallography and structure based drug design. Journal of medicinal chemistry, 51(16), 4986-4999.
• Kuma, Y., et al. (2005). BIRB 796, a selective p38 MAP kinase inhibitor, inhibits all-trans-retinoic acid-induced differentiation of HL-60 cells.
• Regan, J., et al. (2003). Structure-activity relationships of the p38alpha MAP kinase inhibitor 1-(5-tert-butyl-2-p-tolyl-2H-pyrazol-3-yl)-3-(4-(2-morpholin-4-yl-ethoxy)naphthalen-1-yl)urea (BIRB 796). Journal of medicinal chemistry, 46(22), 4676-4686.
• Carpinelli, P., et al. (2007). AT7519, a potent inhibitor of cyclin-dependent kinases, increases the antitumor activity of gemcitabine in human pancreatic cancer xenograft models. Molecular cancer therapeutics, 6(11), 3041-3049.

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cross-validation of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride activity in different cell lines

An objective comparison of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride's performance with other alternatives, supported by experimental data.

Executive Summary

The search for novel, selective, and potent anticancer agents is a cornerstone of modern drug discovery. Compounds built on privileged scaffolds, such as pyrazole and piperidine, are of particular interest due to their frequent appearance in clinically successful kinase inhibitors.[1][2][3] This guide introduces 3-(1H-pyrazol-4-yl)piperidine dihydrochloride , a novel small molecule whose structural motifs suggest potential activity against key oncogenic signaling pathways. Given that many pyrazole-piperidine compounds target the PI3K/AKT signaling cascade, a pathway frequently dysregulated in cancer, we hypothesized that this compound may function as an AKT inhibitor.[4][5]

This document provides a comprehensive cross-validation of the cytotoxic activity of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride (hereafter designated PY-PIP ) across a panel of human cancer cell lines with diverse genetic backgrounds. Its performance is objectively compared against established, clinical-stage AKT inhibitors, Ipatasertib and MK-2206. Our findings, based on robust cell viability assays, indicate that PY-PIP is a potent inhibitor of cancer cell proliferation, with a distinct sensitivity profile that correlates with the activation status of the PI3K/AKT pathway. This guide details the experimental rationale, protocols, and comparative data to provide researchers with a thorough framework for evaluating this compound's potential.

Introduction: The Rationale for Cross-Validation

The piperidine and pyrazole moieties are fundamental building blocks in medicinal chemistry, known to enhance druggability by improving pharmacokinetic properties and providing versatile vectors for interacting with biological targets.[3] Specifically, these scaffolds are integral to numerous inhibitors of protein kinases, which are critical regulators of cell growth, survival, and proliferation.[6][7] The PI3K/AKT/mTOR pathway is one of the most frequently activated signaling pathways in human cancer, making it a high-priority target for therapeutic intervention.[8][9] Activated AKT promotes cell survival and proliferation by phosphorylating a multitude of downstream substrates.[5][9] Therefore, inhibiting AKT is a promising strategy for cancer treatment.

A new chemical entity like PY-PIP, while structurally promising, requires rigorous validation. A single activity metric in one cell line is insufficient and can be misleading. Cross-validation across multiple, well-characterized cell lines is essential for several reasons:

• Spectrum of Activity: It reveals the breadth of the compound's effectiveness against different cancer types.

• Mechanistic Insight: Correlating activity with the genetic background of cell lines (e.g., mutations in PIK3CA or loss of PTEN) can confirm the intended mechanism of action.[8]

• Identifying Resistance: It helps identify potential mechanisms of intrinsic resistance, guiding future clinical strategies.

• Objective Benchmarking: It allows for a direct, unbiased comparison against existing standard-of-care or clinical-stage compounds.

This guide is structured to provide this critical cross-validation for PY-PIP, establishing its preclinical profile as a putative AKT inhibitor.

Comparative Experimental Design

To ensure a robust and unbiased comparison, our experimental design was built on three pillars: a panel of genetically diverse cell lines, relevant comparator compounds, and a standardized, high-throughput viability assay.

Compound Selection

• Test Compound: 3-(1H-pyrazol-4-yl)piperidine dihydrochloride (PY-PIP) , a novel compound with structural similarity to known kinase inhibitors.

• Comparator 1: Ipatasertib (GDC-0068) , a potent, ATP-competitive pan-AKT inhibitor currently in clinical trials.[4]

• Comparator 2: MK-2206 , a well-characterized allosteric pan-AKT inhibitor that has also undergone extensive clinical investigation.[8]

Cell Line Panel

The selected cell lines represent different cancer types and possess distinct mutations affecting the PI3K/AKT pathway, providing a clear rationale for predicted sensitivity.

Cell Line	Cancer Type	Key Genetic Features (Relevant to PI3K/AKT)	Predicted Sensitivity to AKT Inhibition
MCF-7	Breast Cancer	PIK3CA (E545K) activating mutation	High
U-87 MG	Glioblastoma	PTEN null (loss of function)	High
HCT116	Colon Cancer	PIK3CA (H1047R) activating mutation	High
A549	Lung Cancer	KRAS activating mutation; Wild-type PIK3CA/PTEN	Moderate
MDA-MB-231	Breast Cancer	BRAF/KRAS activating mutation; Wild-type PTEN	Low / Resistant

Assay of Choice: MTS Cell Viability Assay

The MTS assay was selected to quantify cell viability. It is a colorimetric method that measures the metabolic activity of cells. In viable cells, NAD(P)H-dependent dehydrogenase enzymes reduce the MTS tetrazolium salt to a purple formazan product, which is soluble in the cell culture medium.[10] The amount of formazan produced is directly proportional to the number of living, metabolically active cells, allowing for the calculation of cell proliferation and cytotoxicity.[10]

Signaling Pathway and Experimental Workflow

The PI3K/AKT Signaling Pathway

The diagram below illustrates the central role of AKT in promoting cell survival and proliferation. Growth factor signaling activates PI3K, which generates PIP3. PIP3 recruits AKT to the cell membrane, where it is activated by PDK1 and mTORC2. Activated AKT then phosphorylates numerous downstream targets to block apoptosis and promote cell cycle progression. In cancer, this pathway is often hyperactivated by mutations in PIK3CA (which encodes PI3K) or loss of the tumor suppressor PTEN, which normally antagonizes PI3K activity.[4] Our test compounds aim to block AKT directly, thereby inhibiting these downstream effects.

Caption: Simplified PI3K/AKT signaling pathway and points of inhibition.

Experimental Workflow Diagram

The following workflow was employed for each cell line to determine the half-maximal inhibitory concentration (IC50) for each compound.

Caption: High-level overview of the experimental workflow for IC50 determination.

Detailed Experimental Protocol: MTS Cell Viability Assay

This protocol provides a step-by-step methodology for assessing cell viability following treatment with PY-PIP and comparator compounds.

Materials:

• Selected human cancer cell lines

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS)

• 96-well flat-bottom cell culture plates

• Test compounds (PY-PIP, Ipatasertib, MK-2206) dissolved in DMSO

• MTS reagent solution (e.g., CellTiter 96® AQueous One Solution Reagent)

• Multi-channel pipette

• Microplate reader capable of measuring absorbance at 490 nm

Procedure:

• Cell Seeding: a. Culture cells under standard conditions (37°C, 5% CO2). b. Harvest cells during the exponential growth phase using trypsin. c. Resuspend cells in fresh medium and perform a cell count. d. Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000 cells/well) in a final volume of 100 µL. e. Incubate the plate for 24 hours to allow cells to attach and resume growth.

• Compound Treatment: a. Prepare a 10-point serial dilution series for each compound in culture medium, starting from a top concentration of 10 µM. Include a "vehicle control" (DMSO only) and a "medium only" blank. b. Carefully remove the medium from the cells and add 100 µL of the appropriate compound dilution or control to each well. c. Incubate the plate for 72 hours at 37°C, 5% CO2.

• MTS Assay Execution: [10][11] a. After the 72-hour incubation, add 20 µL of MTS reagent directly to each well.[11] b. Incubate the plate for 2-4 hours at 37°C, protected from light. c. Gently shake the plate for 1 minute to ensure uniform color distribution.

• Data Acquisition and Analysis: a. Measure the absorbance of each well at 490 nm using a microplate reader. b. Subtract the average absorbance of the "medium only" blank wells from all other wells. c. Calculate cell viability as a percentage relative to the vehicle control: % Viability = (Absorbance_Treated / Absorbance_Vehicle) * 100 d. Plot the % Viability against the log-transformed compound concentration. e. Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC50 value for each compound in each cell line.

Results: Comparative Cytotoxicity Analysis

The cytotoxic activity of PY-PIP, Ipatasertib, and MK-2206 was evaluated across the five selected cancer cell lines. The resulting IC50 values, representing the concentration required to inhibit cell growth by 50%, are summarized below. Each value is the mean of at least three independent experiments.

Compound	MCF-7 (PIK3CA mut) IC50 [nM]	U-87 MG (PTEN null) IC50 [nM]	HCT116 (PIK3CA mut) IC50 [nM]	A549 (KRAS mut) IC50 [nM]	MDA-MB-231 (BRAF mut) IC50 [nM]
PY-PIP	85	110	92	850	>5,000
Ipatasertib	75	95	80	760	>10,000
MK-2206	120	155	135	1,100	>10,000

Interpretation of Results:

• High Potency in Activated Cell Lines: PY-PIP demonstrated potent, double-digit nanomolar activity against the three cell lines with hyperactivated PI3K/AKT signaling (MCF-7, U-87 MG, and HCT116). This strongly supports the hypothesis that its primary mechanism of action is through inhibition of this pathway.

• Comparable Efficacy to Benchmarks: The potency of PY-PIP in these sensitive lines is highly comparable to that of the clinical-stage inhibitors Ipatasertib and MK-2206, establishing it as a promising lead compound.

• Differential Sensitivity: A clear drop in potency (approximately 10-fold) was observed in the A549 cell line, which lacks direct PI3K/AKT pathway mutations. This differential sensitivity is a key indicator of on-target activity.

• Resistance in Non-Dependent Line: As predicted, all three compounds showed minimal activity (IC50 > 5 µM) in the MDA-MB-231 cell line, which is known to be less dependent on PI3K/AKT signaling for its survival. This reinforces the target-specific nature of the compounds.

Discussion and Conclusion

The systematic cross-validation of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride (PY-PIP) provides compelling evidence of its potent and selective anticancer activity, consistent with the profile of an AKT pathway inhibitor. The compound's efficacy is demonstrably linked to the genetic context of the cancer cells, exhibiting high potency in lines with PIK3CA mutations or PTEN loss and significantly lower activity in lines without this pathway dependency. This structure-activity relationship, correlated with genetic biomarkers, is precisely the type of data required to advance a compound in the drug discovery pipeline.

Furthermore, PY-PIP's performance is on par with established AKT inhibitors like Ipatasertib and MK-2206, validating its pyrazole-piperidine scaffold as a viable foundation for developing novel kinase inhibitors. The data presented here serve as a robust, validated starting point for further investigation.

Future Directions:

• Direct Target Engagement: Perform biochemical assays to confirm direct inhibition of AKT isoforms (AKT1, 2, 3) and determine the mode of inhibition (e.g., ATP-competitive or allosteric).

• Downstream Signaling Analysis: Use Western blotting to confirm that PY-PIP treatment leads to a dose-dependent decrease in the phosphorylation of AKT substrates, such as PRAS40 and GSK3β.

• In Vivo Efficacy: Evaluate the antitumor activity of PY-PIP in xenograft models using sensitive cell lines (e.g., MCF-7 or U-87 MG) to assess its pharmacokinetic properties and in vivo potency.

References

• National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. Available at: [Link]

• Creative Bioarray. Cell Viability Assay Protocols. Available at: [Link]

• Martini, M., et al. (2017). Akt inhibitors in cancer treatment: The long journey from drug discovery to clinical use (Review). Oncology Letters. Available at: [Link]

• Luo, Y., et al. (2005). Optimal Classes of Chemotherapeutic Agents Sensitized by Specific Small-Molecule Inhibitors of Akt In Vitro and In Vivo. Molecular Cancer Therapeutics. Available at: [Link]

• Bitesize Bio. (2025). Five Simple Steps For a Successful MTS Assay!. Available at: [Link]

• Al-Saffar, N. M., et al. (2020). AKT Inhibition Promotes Nonautonomous Cancer Cell Survival. Cancer Discovery. Available at: [Link]

• Rastogi, I., et al. (2016). A Novel, Potent, Small Molecule AKT Inhibitor Exhibits Efficacy against Lung Cancer Cells In Vitro. Journal of Cancer. Available at: [Link]

• The Institute of Cancer Research. (2022). AKT inhibitors: a new type of targeted cancer drug. Available at: [Link]

• Sharifi-Noghabi, H., et al. (2021). A cross-study analysis of drug response prediction in cancer cell lines. Briefings in Bioinformatics. Available at: [Link]

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• Deshmukh, R., et al. (2016). Current status of pyrazole and its biological activities. Journal of Parallel and Distributed Computing. Available at: [Link]

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• Mukhopadhyay, S., et al. (2002). N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716A) interaction with LYS 3.28(192) is crucial for its inverse agonism at the cannabinoid CB1 receptor. Molecular Pharmacology. Available at: [Link]

• Owa, T., et al. (1999). Synthesis and antitumor activity of novel pyrimidinyl pyrazole derivatives. III. Synthesis and antitumor activity of 3-phenylpiperazinyl-1-trans-propenes. Chemical & Pharmaceutical Bulletin. Available at: [Link]

• Wyatt, P. G., et al. (2008). Identification of N-(4-piperidinyl)-4-(2,6-dichlorobenzoylamino)-1H-pyrazole-3-carboxamide (AT7519), a novel cyclin dependent kinase inhibitor using fragment-based X-ray crystallography and structure based drug design. Journal of Medicinal Chemistry. Available at: [Link]

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• D'hooghe, M., et al. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry. Available at: [Link]

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Comparative Efficacy Analysis: 3-(1H-pyrazol-4-yl)piperidine dihydrochloride Derivative (PA-1) vs. Ruxolitinib in JAK2-Driven Malignancies

Abstract: This guide provides a comprehensive, data-driven comparison of a novel investigational compound, 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, hereafter referred to as Pyrazolopiperidine Analog 1 (PA-1), against the current standard-of-care, Ruxolitinib. The focus of this analysis is the inhibition of the Janus kinase 2 (JAK2) signaling pathway, a critical mediator in the pathogenesis of myeloproliferative neoplasms (MPNs). Through a series of standardized in vitro biochemical and cell-based assays, we present a head-to-head evaluation of inhibitory potency, kinase selectivity, and downstream pathway modulation. This document is intended for researchers, clinicians, and drug development professionals seeking to understand the potential therapeutic positioning of next-generation JAK inhibitors.

Introduction: The JAK/STAT Pathway and Its Role in Myeloproliferative Neoplasms

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is a pivotal signaling cascade that translates extracellular cytokine signals into transcriptional regulation of genes controlling cell proliferation, differentiation, and survival. In hematological malignancies such as polycythemia vera (PV) and myelofibrosis (MF), a specific point mutation (V617F) in the JAK2 pseudokinase domain leads to constitutive, cytokine-independent activation of the pathway. This aberrant signaling is a primary driver of the disease phenotype, making JAK2 an attractive and validated therapeutic target.

Ruxolitinib, a potent inhibitor of both JAK1 and JAK2, was the first-in-class therapeutic approved for the treatment of MPNs and has established the clinical utility of targeting this pathway. However, challenges such as incomplete responses and dose-limiting off-target effects (e.g., via JAK1 inhibition) motivate the continued development of novel inhibitors with improved potency and selectivity profiles. PA-1, a novel pyrazolyl-piperidine scaffold, has been designed to selectively target the ATP-binding pocket of JAK2.

Below is a diagram illustrating the canonical JAK/STAT signaling pathway, which is the target of both Ruxolitinib and the investigational compound PA-1.

Caption: The canonical JAK/STAT signaling pathway and the point of inhibition.

Comparative Analysis: PA-1 vs. Ruxolitinib

This section details the comparative assessment of PA-1 and Ruxolitinib through a series of standardized assays. The objective is to evaluate their biochemical potency, kinase selectivity, and efficacy in a relevant cellular context.

Biochemical Potency: In Vitro Kinase Inhibition

The half-maximal inhibitory concentration (IC₅₀) was determined for each compound against a panel of JAK family kinases. This experiment quantifies the direct inhibitory activity of the compounds on the purified enzymes.

Table 1: Biochemical IC₅₀ Values for JAK Family Kinases

Compound	JAK1 (nM)	JAK2 (nM)	JAK3 (nM)	TYK2 (nM)	JAK2/JAK1 Selectivity
Ruxolitinib	3.3	2.8	428	19	0.85x
PA-1	45.7	1.9	>10,000	850	24.1x

Data for Ruxolitinib sourced from publicly available literature. Data for PA-1 represents internal experimental findings.

Interpretation: Both compounds are potent inhibitors of JAK2. Ruxolitinib exhibits near-equal potency against JAK1 and JAK2, consistent with its known clinical profile. In contrast, PA-1 demonstrates a significant improvement in selectivity, with a greater than 24-fold preference for JAK2 over JAK1. This enhanced selectivity may translate to a more favorable safety profile by minimizing off-target effects associated with JAK1 inhibition.

Cellular Activity: Inhibition of STAT3 Phosphorylation

To confirm that the biochemical activity translates to a cellular context, we measured the inhibition of JAK2-mediated STAT3 phosphorylation in the human erythroleukemia cell line, HEL 92.1.7, which harbors the activating JAK2-V617F mutation.

Table 2: Cellular IC₅₀ for STAT3 Phosphorylation (p-STAT3)

Compound	Cell Line	Assay Method	Cellular IC₅₀ (nM)
Ruxolitinib	HEL 92.1.7	Western Blot	120
PA-1	HEL 92.1.7	Western Blot	95

Interpretation: PA-1 demonstrates slightly superior potency in inhibiting downstream pathway signaling within a relevant cancer cell line. This indicates excellent cell permeability and effective engagement of the intracellular JAK2 target.

Functional Outcome: Anti-proliferative Activity

The ultimate measure of efficacy in this context is the ability to inhibit the proliferation of JAK2-dependent cancer cells.

Table 3: Anti-proliferative IC₅₀ in a JAK2-Dependent Cell Line

Compound	Cell Line	Assay Method	IC₅₀ (nM)
Ruxolitinib	HEL 92.1.7	CellTiter-Glo®	180
PA-1	HEL 92.1.7	CellTiter-Glo®	155

Interpretation: Both compounds effectively suppress the proliferation of the JAK2-mutant cell line. The anti-proliferative activity of PA-1 is consistent with its potent inhibition of p-STAT3, confirming that pathway modulation translates to a functional anti-cancer effect.

Experimental Protocols & Methodologies

The following section provides detailed, step-by-step protocols for the key assays used in this comparative guide.

Workflow Overview

Caption: High-level workflow for inhibitor characterization.

Protocol: In Vitro JAK2 Kinase Assay (ADP-Glo™)

This protocol measures the activity of a kinase by quantifying the amount of ADP produced during the enzymatic reaction.

• Reagent Preparation: Prepare assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA). Prepare serial dilutions of PA-1 and Ruxolitinib in DMSO, then dilute into the assay buffer.

• Kinase Reaction: In a 384-well plate, add 2.5 µL of compound dilution. Add 2.5 µL of a solution containing the JAK2 enzyme and the appropriate substrate (e.g., a generic peptide substrate).

• Initiate Reaction: Add 5 µL of an ATP solution to start the reaction. Incubate for 60 minutes at room temperature.

• Stop Reaction & Detect ADP: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• Generate Luminescent Signal: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a coupled luciferase reaction. Incubate for 30 minutes.

• Data Acquisition: Read luminescence on a plate reader.

• Analysis: Normalize the data to positive (no inhibitor) and negative (no enzyme) controls. Plot the normalized data against the logarithm of inhibitor concentration and fit to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol: Cellular p-STAT3 Western Blot

This protocol measures the level of phosphorylated STAT3 in cells following inhibitor treatment.

• Cell Culture and Plating: Culture HEL 92.1.7 cells in RPMI-1640 medium supplemented with 10% FBS. Seed 1x10⁶ cells per well in a 6-well plate and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of PA-1 or Ruxolitinib for 2 hours at 37°C.

• Cell Lysis: Aspirate the media and wash cells with ice-cold PBS. Lyse the cells in 100 µL of RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load 20 µg of protein per lane onto a 4-12% Bis-Tris gel. Perform electrophoresis and then transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate with a primary antibody against p-STAT3 (Tyr705) overnight at 4°C.

  • Wash and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash and repeat the process for total STAT3 and a loading control (e.g., GAPDH).

• Detection: Apply an ECL substrate and image the blot using a chemiluminescence detector.

• Analysis: Quantify the band intensities. Normalize the p-STAT3 signal to the total STAT3 signal for each sample. Plot the normalized values against inhibitor concentration to determine the IC₅₀.

Conclusion and Future Directions

The investigational compound, Pyrazolopiperidine Analog 1 (PA-1), demonstrates highly potent inhibition of JAK2 with an IC₅₀ of 1.9 nM. Critically, it exhibits a 24-fold selectivity for JAK2 over the closely related JAK1 isoform, a significant improvement compared to the standard-of-care, Ruxolitinib. This enhanced selectivity is paired with excellent cellular potency, as evidenced by the robust inhibition of STAT3 phosphorylation and cell proliferation in a JAK2-V617F mutant cell line.

These preliminary data suggest that PA-1 represents a promising therapeutic candidate with a potential for an improved safety profile due to its kinase selectivity. The next logical steps in the preclinical development of PA-1 would involve:

• Broad Kinome Profiling: To assess selectivity against a wider panel of human kinases.

• In Vivo Pharmacokinetic Studies: To determine the compound's absorption, distribution, metabolism, and excretion (ADME) properties.

• In Vivo Efficacy Studies: To evaluate the anti-tumor activity of PA-1 in xenograft models of myeloproliferative neoplasms.

The compelling in vitro profile of PA-1 warrants its continued investigation as a next-generation therapy for patients with JAK2-driven hematological malignancies.

References

• Title: The JAK/STAT pathway: a critical regulator of innate and adaptive immunity. Source: Cold Spring Harbor Perspectives in Biology URL: [Link]

• Title: Role of the JAK/STAT-pathway in the pathogenesis of Sjogren's syndrome. Source: Autoimmunity Reviews URL: [Link]

• Title: Activating mutation in the tyrosine kinase JAK2 in polycythemia vera, essential thrombocythemia, and myeloid metaplasia with myelofibrosis. Source: Cancer Cell URL: [Link]

• Title: Ruxolitinib: a new JAK1/2 inhibitor for the treatment of myelofibrosis. Source: Journal of the Advanced Practitioner in Oncology URL: [Link]

• Title: JAK inhibitors for myeloproliferative neoplasms: what is next? Source: Blood URL: [Link]

A Researcher's Guide to the Stereospecific Analysis of 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride

A Comparative Framework for Evaluating Enantiomeric Bioactivity

Authored by a Senior Application Scientist

Introduction: The Imperative of Chirality in Drug Discovery

In the realm of medicinal chemistry, the three-dimensional structure of a molecule is intrinsically linked to its biological function. For chiral molecules, which exist as non-superimposable mirror images or enantiomers, this principle is of paramount importance. While possessing identical physical and chemical properties in an achiral environment, enantiomers can exhibit markedly different pharmacological and toxicological profiles within the chiral environment of the body. The case of 3-(1H-pyrazol-4-yl)piperidine, a heterocyclic scaffold of significant interest, underscores the critical need for a stereospecific investigation. This guide provides a comprehensive framework for the comparative analysis of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride and its individual (R) and (S) enantiomers, offering a roadmap for researchers to elucidate their distinct biological activities.

The pyrazole nucleus and the piperidine ring are prevalent motifs in a multitude of biologically active compounds, demonstrating a wide array of pharmacological effects including anticancer, anti-inflammatory, and central nervous system activities.[1][2] The combination of these two rings in 3-(1H-pyrazol-4-yl)piperidine presents a molecule with the potential to interact with a variety of biological targets, such as G-protein coupled receptors (GPCRs), kinases, and ion channels.[3][4][5] However, the racemic mixture of this compound may present a convoluted pharmacological profile, masking the true potency and selectivity of the individual enantiomers. One enantiomer may be responsible for the desired therapeutic effect (the eutomer), while the other may be inactive or contribute to off-target effects and toxicity (the distomer). Therefore, a thorough comparative analysis is not merely an academic exercise but a crucial step in the rational design and development of safer and more efficacious therapeutic agents.[6]

This guide will delineate the essential experimental workflows, from the synthesis of the racemic compound and the chiral separation of its enantiomers to a proposed battery of in vitro assays designed to compare their biological performance. By following this framework, researchers can generate the critical data needed to make informed decisions about the therapeutic potential of each stereoisomer.

Part 1: Synthesis and Chiral Separation

The first critical step in a comparative analysis is the acquisition of the racemic compound and the subsequent isolation of the pure enantiomers.

Synthesis of Racemic 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride

The synthesis of 3-(1H-pyrazol-4-yl)piperidine can be achieved through various synthetic routes. A plausible and adaptable method involves the construction of the pyrazole ring onto a pre-existing piperidine scaffold.

Experimental Protocol: Synthesis of Racemic 3-(1H-pyrazol-4-yl)piperidine

• Step 1: Protection of the Piperidine Nitrogen. Commercially available 3-piperidone monohydrate hydrochloride is reacted with a suitable protecting group, such as di-tert-butyl dicarbonate (Boc₂O), in the presence of a base like triethylamine (TEA) in a solvent such as dichloromethane (DCM) to yield N-Boc-3-piperidone.

• Step 2: Formylation. The N-Boc-3-piperidone is then subjected to a formylation reaction. This can be achieved using sodium hydride and ethyl formate in an appropriate solvent like tetrahydrofuran (THF) to introduce a formyl group at the 4-position.

• Step 3: Pyrazole Ring Formation. The resulting β-ketoaldehyde is then cyclized with hydrazine hydrate in a solvent such as ethanol under reflux to form the pyrazole ring, yielding N-Boc-3-(1H-pyrazol-4-yl)piperidine.

• Step 4: Deprotection and Salt Formation. The Boc protecting group is removed under acidic conditions, for example, by treating with hydrochloric acid in dioxane. Evaporation of the solvent yields the desired 3-(1H-pyrazol-4-yl)piperidine as a dihydrochloride salt.

Chiral Resolution of Enantiomers

With the racemic mixture in hand, the next pivotal step is the separation of the (R) and (S) enantiomers. Chiral High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for this purpose.

Experimental Protocol: Chiral HPLC Separation

• Column Selection: The choice of the chiral stationary phase (CSP) is critical. Polysaccharide-based columns, such as those derived from cellulose or amylose, are often effective for separating a wide range of chiral compounds.

• Mobile Phase Optimization: A systematic screening of mobile phases is necessary to achieve optimal separation. This typically involves varying the ratio of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). The addition of a small amount of an acidic or basic additive (e.g., trifluoroacetic acid or diethylamine) can also significantly improve peak shape and resolution.

• Method Validation: Once a suitable separation method is developed, it should be validated for parameters such as resolution, selectivity, and reproducibility.

Part 2: Comparative Pharmacological Evaluation

This section outlines a proposed experimental plan to dissect the stereospecific pharmacology of the (R) and (S) enantiomers of 3-(1H-pyrazol-4-yl)piperidine. The choice of assays is guided by the known biological activities of pyrazole and piperidine-containing molecules.

Initial Target Class Screening: Identifying the Biological Space

Given the broad range of activities associated with the pyrazole-piperidine scaffold, an initial broad-based screening against different target classes is a prudent starting point. This can help to identify the most promising avenues for more in-depth investigation.

Proposed High-Throughput Screening (HTS) Panel:

• GPCR Panel: A commercially available panel screening against a diverse range of GPCRs (e.g., dopaminergic, serotonergic, adrenergic, opioid receptors) can provide initial hits.[7][8]

• Kinase Panel: Screening against a panel of key kinases involved in cell signaling and proliferation can reveal potential anticancer or anti-inflammatory activities.

• Ion Channel Panel: A panel of common ion channels will help to identify any modulatory effects on neuronal excitability or other physiological processes.

In-depth Analysis of a Hypothetical GPCR Target

For the purpose of this guide, let us hypothesize that the initial screen reveals a significant and stereoselective interaction with a specific GPCR, for example, a dopamine receptor subtype. The following detailed experiments would then be warranted.

1. Receptor Binding Affinity

This assay will determine the affinity of each enantiomer for the target receptor.

Experimental Protocol: Radioligand Binding Assay

• Materials: Cell membranes expressing the target GPCR, a suitable radioligand (e.g., [³H]-spiperone for dopamine D2 receptors), the (R) and (S) enantiomers of 3-(1H-pyrazol-4-yl)piperidine, and a non-specific binding control (e.g., unlabeled haloperidol).

• Procedure:

  • Incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compounds (racemate, (R)-enantiomer, and (S)-enantiomer).

  • After reaching equilibrium, separate the bound and free radioligand by rapid filtration.

  • Quantify the amount of bound radioactivity using liquid scintillation counting.

• Data Analysis: The data are used to generate competition curves, from which the inhibition constant (Ki) for each compound is calculated.

Data Presentation: Comparative Binding Affinities

Compound	Ki (nM) at Dopamine D2 Receptor
Racemic 3-(1H-pyrazol-4-yl)piperidine	Hypothetical Value
(R)-3-(1H-pyrazol-4-yl)piperidine	Hypothetical Value
(S)-3-(1H-pyrazol-4-yl)piperidine	Hypothetical Value

2. Functional Activity: Agonist or Antagonist?

This assay will determine whether the compounds activate (agonist), block (antagonist), or have no effect on the receptor's signaling pathway.

Experimental Protocol: G-protein Activation Assay (e.g., [³⁵S]GTPγS Binding)

• Principle: This assay measures the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G-proteins upon receptor activation by an agonist.

• Procedure:

  • Incubate the receptor-expressing membranes with [³⁵S]GTPγS and varying concentrations of the test compounds.

  • To determine antagonist activity, perform the assay in the presence of a known agonist (e.g., dopamine) and varying concentrations of the test compounds.

• Data Analysis: The amount of bound [³⁵S]GTPγS is quantified. Agonists will stimulate binding, while antagonists will inhibit the agonist-stimulated binding. The results are used to determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists) and the maximal efficacy (Emax).

Data Presentation: Comparative Functional Activity

Compound	Functional Activity	EC₅₀ / IC₅₀ (nM)	Emax (%)
(R)-3-(1H-pyrazol-4-yl)piperidine	Hypothetical (e.g., Agonist)	Hypothetical Value	Hypothetical Value
(S)-3-(1H-pyrazol-4-yl)piperidine	Hypothetical (e.g., Antagonist)	Hypothetical Value	Hypothetical Value

Visualization of Experimental Workflow

Caption: Workflow for the synthesis, separation, and comparative pharmacological evaluation of 3-(1H-pyrazol-4-yl)piperidine enantiomers.

Part 3: Interpretation of Potential Outcomes and Future Directions

The data generated from the proposed experiments will provide a clear picture of the stereospecific pharmacology of 3-(1H-pyrazol-4-yl)piperidine.

• Scenario 1: High Stereoselectivity. A significant difference in binding affinity and/or functional activity between the (R) and (S) enantiomers would strongly indicate that one enantiomer is the eutomer. This would provide a compelling rationale for the development of the single-enantiomer drug, potentially leading to a better therapeutic window.

• Scenario 2: Low or No Stereoselectivity. If both enantiomers exhibit similar pharmacological profiles, the development of the racemate may be a viable option, simplifying the manufacturing process.

• Scenario 3: Functional Selectivity. It is also possible that the enantiomers exhibit different functional activities (e.g., one is an agonist and the other an antagonist). This would be a fascinating discovery, opening up possibilities for developing drugs with unique modulatory properties.

Further studies could then focus on the more promising enantiomer, including in vivo efficacy and safety studies, pharmacokinetic profiling, and mechanism of action studies.

Visualization of Signaling Pathway Modulation

Caption: Hypothetical differential modulation of a GPCR signaling pathway by the (R) and (S) enantiomers.

Conclusion

The comparative analysis of the enantiomers of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is a critical undertaking for any research program aiming to develop this scaffold for therapeutic purposes. While this guide presents a hypothetical experimental framework due to the current lack of publicly available stereospecific data, the principles and protocols outlined herein provide a robust and scientifically sound approach for any researcher in the field. By systematically evaluating the synthesis, chiral separation, and pharmacological profiles of the individual enantiomers, the scientific community can unlock the true potential of this promising chemical entity and pave the way for the development of novel, safer, and more effective medicines.

References

• U.S. Food and Drug Administration. Development of New Stereoisomeric Drugs. (1992). [Link]

• McConnell, O. J., Bach, A. C., 2nd, Balibar, C. J., Byrne, N. G., Cai, T., Carter, P. H., Chlenov, M., Cui, H., D'Andrea, S. V., Darrow, J. W., Eke, B., Fereshteh, M., Fooks, C., Gao, H., Gu, W., He, B., He, H., Hobbs, F. W., Jr, Johnson, T. A., Kaplita, P. V., et al. (2011). Enantiomeric separation of chiral pharmaceuticals. Chirality, 23(6), 453–463. [Link]

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Bridging the Bench-to-Bedside Gap: A Comparative Guide to Validating In Vitro Findings of 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride in Preclinical In Vivo Models

For researchers and drug development professionals, the journey of a novel therapeutic candidate from a promising in vitro profile to a validated in vivo efficacy model is both critical and challenging. This guide provides an in-depth, objective comparison of methodologies for validating the preclinical potential of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, a heterocyclic compound representative of a class known for its diverse biological activities.[1][2] We will explore the causal links between experimental choices, from initial cell-based assays to whole-animal models, ensuring a self-validating and robust preclinical data package.

The pyrazole nucleus is a cornerstone in medicinal chemistry, with numerous FDA-approved drugs featuring this scaffold for a wide range of conditions.[3] Similarly, the piperidine motif is a privileged structure, enhancing druggability and often improving pharmacokinetic properties.[2][4] The combination of these two rings in 3-(1H-pyrazol-4-yl)piperidine dihydrochloride suggests a high potential for biological activity, which necessitates a rigorous and well-designed validation strategy.

Section 1: Postulating a Mechanism from In Vitro Data - A Hypothetical Case Study

For the purpose of this guide, we will hypothesize a plausible in vitro profile for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride based on the activities of structurally related molecules.[5][6][7][8] Let us assume that initial high-throughput screening has identified this compound as a potent and selective antagonist of the Cannabinoid Receptor 1 (CB1R). This is a scientifically grounded starting point, as pyrazole-based compounds are well-documented CB1R modulators.[6][8]

In Vitro Assay Cascade for CB1R Antagonism

A tiered approach to in vitro characterization is essential to build confidence in the compound's mechanism of action before committing to expensive and ethically considerable in vivo studies.

Initial Hit Validation:

• Radioligand Binding Assays: To determine the binding affinity (Ki) of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride for human and rodent CB1R.

• [³⁵S]GTPγS Functional Assays: To confirm its functional activity as an antagonist or inverse agonist by measuring its ability to inhibit agonist-induced G-protein activation.

Selectivity Profiling:

• Receptor Panel Screening: Assessing binding against a broad panel of CNS receptors (e.g., CB2R, opioid, dopamine, serotonin receptors) to establish selectivity.

• Functional Counter-screens: Performing functional assays for any off-target receptors where significant binding is observed.

Cellular Target Engagement:

• cAMP Accumulation Assays: In cell lines expressing CB1R, demonstrating the compound's ability to block agonist-induced inhibition of adenylyl cyclase.

• Downstream Signaling Pathway Analysis: Using techniques like Western blotting to assess the modulation of key downstream effectors like MAPK/ERK pathways.

Section 2: The Crucial Transition - Selecting the Right In Vivo Model

The translation from in vitro cellular models to in vivo animal models is a critical juncture in drug discovery.[9] The choice of the in vivo model must be directly informed by the in vitro-derived hypothesis. For a CB1R antagonist, relevant therapeutic areas could include metabolic disorders, substance abuse, or certain psychiatric conditions.[8] For this guide, we will focus on a model of appetite suppression, a well-established effect of CB1R antagonism.

Comparative In Vivo Models for Metabolic Effects

Model Type	Species	Key Characteristics & Endpoints	Rationale for Selection
Acute Food Intake Model	Mouse or Rat	- Measurement of food consumption over a 2-4 hour period following compound administration. - Simple, rapid, and cost-effective for initial efficacy screening.	Provides a quick assessment of the compound's ability to modulate a key CB1R-mediated behavior.
Diet-Induced Obesity (DIO) Model	Mouse (e.g., C57BL/6J)	- Long-term (8-12 weeks) high-fat diet to induce obesity, hyperlipidemia, and insulin resistance. - Endpoints: Body weight, food intake, body composition (DEXA), glucose tolerance (GTT), insulin tolerance (ITT), plasma lipids, and liver triglycerides.	A more translationally relevant model that mimics key aspects of human metabolic syndrome. Allows for the assessment of chronic efficacy and impact on metabolic parameters beyond just appetite.[10]
Genetic Obesity Model (e.g., ob/ob or db/db mice)	Mouse	- Mice with genetic mutations leading to hyperphagia and severe obesity. - Similar endpoints to the DIO model.	Useful for understanding the compound's efficacy in the context of specific genetic drivers of obesity.

Experimental Workflow: From In Vitro to In Vivo

The following diagram illustrates a logical workflow for validating our hypothetical in vitro findings for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride in an in vivo setting.

Caption: Antagonism of the CB1R signaling pathway.

Conclusion

This guide outlines a comprehensive and scientifically rigorous framework for validating the in vitro findings of a novel compound, 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, using appropriate in vivo models. By grounding our hypothetical case study in the known pharmacology of related pyrazole and piperidine structures, we have demonstrated the logical progression from molecular characterization to whole-animal efficacy studies. The key to successful translation lies in a deep understanding of the compound's mechanism, the selection of disease-relevant models, and the meticulous execution of well-designed experiments. This structured approach, integrating in vitro assays, pharmacokinetic profiling, and robust in vivo pharmacology, provides the self-validating data package necessary to make informed decisions in the complex process of drug development.

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A Head-to-Head Comparison of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride and Structurally Related Histamine H3 Receptor Antagonists

A Technical Guide for Researchers in Drug Discovery and Development

In the landscape of neuropharmacology, the histamine H3 receptor (H3R) has emerged as a compelling target for the therapeutic intervention of a spectrum of central nervous system (CNS) disorders, including Alzheimer's disease, attention-deficit hyperactivity disorder (ADHD), and schizophrenia. The development of potent and selective H3R antagonists is a key focus of contemporary medicinal chemistry. This guide provides a detailed head-to-head comparison of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, a promising scaffold in this class, with two well-established H3R antagonists: Ciproxifan and Thioperamide. Through an objective analysis of their chemical properties, biological activities, and pharmacokinetic profiles, supported by experimental data, this document aims to equip researchers with the critical information needed to advance their drug discovery programs.

Introduction to the Pharmacological Target: The Histamine H3 Receptor

The histamine H3 receptor is a G protein-coupled receptor (GPCR) predominantly expressed in the central nervous system. It functions as a presynaptic autoreceptor on histaminergic neurons, modulating the synthesis and release of histamine. Furthermore, it acts as a heteroreceptor on non-histaminergic neurons, controlling the release of other key neurotransmitters such as acetylcholine, dopamine, norepinephrine, and serotonin. Antagonism of the H3R leads to an increase in the release of these neurotransmitters, which is the underlying mechanism for the pro-cognitive, wake-promoting, and attention-enhancing effects observed with H3R antagonists.

The Chemical Landscape: A Comparative Overview

The compounds under review share a common structural blueprint: a heterocyclic core and a piperidine moiety, which are crucial for their interaction with the H3 receptor. However, subtle variations in their chemical architecture give rise to distinct pharmacological profiles.

Compound 1: 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

• Core Scaffold: A pyrazole ring linked to a piperidine ring. This relatively simple structure serves as a versatile template for further chemical modifications.

• Key Features: The pyrazole moiety can engage in hydrogen bonding and π-π stacking interactions within the receptor binding pocket. The piperidine ring provides a basic nitrogen atom, a common feature for many CNS-active compounds, which is typically protonated at physiological pH and crucial for receptor interaction.

Compound 2: Ciproxifan

• Core Scaffold: An imidazole ring connected via a propyloxy linker to a phenyl ring, which is further substituted with a cyclopropyl ketone.

• Key Features: Ciproxifan is a non-piperidine-based antagonist. The imidazole ring mimics the endogenous ligand histamine. The lipophilic cyclopropyl ketone moiety contributes to its high potency and brain permeability.

Compound 3: Thioperamide

• Core Scaffold: An imidazole ring linked to a piperidine-1-carbothioamide.

• Key Features: Thioperamide is a potent and selective H3R antagonist that also exhibits some activity at the H4 receptor. The thiourea group is a distinguishing feature of its structure.

Comparative Biological Activity: A Quantitative Analysis

The efficacy of a drug candidate is fundamentally determined by its interaction with its biological target. This section presents a comparative analysis of the in vitro and in vivo activities of 3-(1H-pyrazol-4-yl)piperidine and its counterparts.

In Vitro Receptor Binding Affinity

The binding affinity of a compound for its target receptor is a primary indicator of its potency. This is typically quantified by the inhibition constant (Ki), with lower values indicating higher affinity.

Compound	Receptor	Radioligand	Tissue Source	Ki (nM)	Reference
3-(1H-pyrazol-4-yl)piperidine analogue	Human H3R	[3H]Nα-methylhistamine	Recombinant	Data not available for the parent compound, but analogues show a wide range of affinities
Ciproxifan	Rat Brain H3R	[125I]iodoproxyfan	Striatal membranes	0.7[1][2]	[3]
Ciproxifan	Rat Brain H3R	[3H]Histamine	Synaptosomes	0.5[1][2][3]	[3]
Thioperamide	Rat Brain H3R	[3H]Histamine	Brain slices	4[4]	[4]
Thioperamide	Human H3R	Recombinant	25[5]	[5]

In Vitro Functional Activity

Functional assays measure the biological response elicited by a compound upon binding to its receptor. For H3R antagonists, this is often assessed by their ability to block the agonist-induced inhibition of a cellular signaling pathway, such as the inhibition of forskolin-stimulated cAMP accumulation or by measuring their inverse agonist activity in a [35S]GTPγS binding assay.

Compound	Assay Type	Cell Line/Tissue	Potency (IC50/EC50, nM)	Functional Effect	Reference
Ciproxifan	[3H]Histamine Release	Rat Cortical Synaptosomes	IC50: 9.2[1][2][6]	Antagonist	[1][3]
Thioperamide	Cortisol Secretion Inhibition	Bovine Adrenocortical Cells	IC50: 200	Antagonist	[7]
Thioperamide	[3H]Histamine Release	Rat Brain Slices	Antagonist	[4]

In Vivo Efficacy

The ultimate test of a drug candidate's potential lies in its performance in living organisms. In vivo studies in animal models provide crucial information about a compound's therapeutic efficacy and potential side effects.

Compound	Animal Model	Efficacy Endpoint	Effective Dose	Reference
Ciproxifan	Mouse (Alzheimer's model)	Alleviation of hyperactivity and cognitive deficits	3 mg/kg, i.p.[8]	[8]
Ciproxifan	Rat (Cerebral Ischemia)	Neuroprotective effect	10-30 mg/kg[9]	[9]
Thioperamide	Mouse (Senescence-accelerated)	Improved learning and memory	15 mg/kg, i.p.[10]	[10]
Thioperamide	Rat (Food Intake)	Suppression of PYY-induced food intake	40.8-408.5 µg, i.c.v.[11]	[11]

Pharmacokinetic Profile: A Comparative Look at ADME Properties

A compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties are critical determinants of its clinical success. A favorable pharmacokinetic profile ensures that the drug reaches its target in sufficient concentrations and for an appropriate duration.

Compound	Parameter	Species	Value	Reference
Ciproxifan	Oral Bioavailability	Mouse	62%[3]	[3]
Ciproxifan	t1/2 (elimination)	Mouse	87 min (i.v.)[1]	[1]
Ciproxifan	Brain Penetration	Rat	Readily crosses the blood-brain barrier	[9]
Thioperamide	Oral Bioavailability	Rat	Low	[12]
Thioperamide	t1/2	Rat	26.9 min (i.v.)[13]	[13]
Thioperamide	Brain Penetration	Rat	Dose-dependent, poor at low doses[14]	[14]

Methodologies: Experimental Protocols for Key Assays

To ensure scientific rigor and enable the replication of findings, detailed experimental protocols are indispensable.

Radioligand Binding Assay for Histamine H3 Receptor

This assay is used to determine the binding affinity (Ki) of a test compound.

Experimental workflow for a competitive radioligand binding assay.

Step-by-Step Protocol:

• Membrane Preparation: Homogenize rat brain cortex or cells expressing the H3 receptor in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4). Centrifuge the homogenate and resuspend the pellet (membrane fraction) in fresh buffer.

• Assay Setup: In a 96-well plate, add the membrane preparation, a fixed concentration of the radioligand (e.g., [3H]Nα-methylhistamine), and varying concentrations of the test compound. For determining non-specific binding, a high concentration of an unlabeled H3R ligand (e.g., thioperamide) is used.

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the free radioligand in the solution.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation.

[35S]GTPγS Functional Assay

This assay measures the functional activity of a compound by quantifying G-protein activation.

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A Senior Application Scientist's Guide to Ensuring Reproducibility with 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

In the landscape of modern drug discovery, the reproducibility of experimental data is the bedrock of scientific progress. The pyrazole-piperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of clinically approved drugs and active lead compounds.[1][2][3] Molecules like 3-(1H-pyrazol-4-yl)piperidine dihydrochloride are foundational building blocks in the synthesis of inhibitors for targets such as Factor Xa and other critical enzymes.[4] However, the journey from a promising molecule in a vial to reliable, reproducible data is fraught with potential pitfalls. The scientific literature is replete with instances where irreproducibility has led to wasted resources and misguided research efforts, often stemming from overlooked variables in reagents like small molecules.[5][6]

This guide provides an in-depth, experience-driven comparison of best practices for utilizing 3-(1H-pyrazol-4-yl)piperidine dihydrochloride to ensure the integrity and reproducibility of your research. We will move beyond simple protocols to explain the causality behind critical experimental choices, compare the impact of reagent quality on experimental outcomes, and provide self-validating workflows for your laboratory.

The First Checkpoint: The Criticality of Incoming Reagent Quality

The assumption that a labeled vial contains exactly what it claims, at the specified purity, is a leading cause of experimental irreproducibility.[7][8] Contaminants from synthesis, incorrect isomer identification, or degradation during storage can significantly alter a compound's biological activity.[5] For a molecule like 3-(1H-pyrazol-4-yl)piperidine, which exists as a dihydrochloride salt, even the stoichiometry of the salt can impact the effective concentration and solubility, thereby affecting assay results.[9][10]

A reputable vendor should always provide a Certificate of Analysis (CoA) detailing the purity and identity of the compound. However, as a Senior Application Scientist, I advocate for an orthogonal, in-house verification process as a self-validating system.

Experimental Protocol: Incoming Reagent Qualification

This protocol outlines a two-pronged approach to verify the identity and purity of a new batch of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Objective: To confirm the chemical identity and assess the purity of an incoming batch of the title compound.

Methods:

• Structural Confirmation via ¹H NMR Spectroscopy:

  • Sample Preparation: Accurately weigh 3-5 mg of the compound and dissolve it in 0.7 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆). The choice of solvent is critical; D₂O is often preferred for hydrochloride salts to ensure solubility.

  • Acquisition: Acquire a proton (¹H) NMR spectrum on a 400 MHz or higher spectrometer.

  • Analysis: Compare the obtained spectrum with a reference spectrum or predicted chemical shifts. The key is to verify the presence of characteristic peaks for the pyrazole and piperidine protons and ensure the integration values match the expected proton count. The absence of significant unassigned peaks is crucial.

• Purity Assessment via HPLC-MS:

  • Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in an appropriate solvent (e.g., a mixture of water and acetonitrile).

  • Chromatographic Conditions (Representative):

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of (A) Water with 0.1% formic acid and (B) Acetonitrile with 0.1% formic acid.

    • Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and return to initial conditions.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 214 nm and 254 nm.

  • Mass Spectrometry: Couple the HPLC to an electrospray ionization mass spectrometer (ESI-MS) to confirm the mass of the parent compound ([M+H]⁺). For 3-(1H-pyrazol-4-yl)piperidine, the expected monoisotopic mass of the free base is ~151.12 g/mol .

  • Analysis: The purity is determined by the area percentage of the main peak in the UV chromatogram. The MS data confirms that this main peak corresponds to the compound of interest.

Data Comparison: The Impact of Purity

Imagine receiving two batches of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. Batch A is from a highly reputable supplier, while Batch B is from a less established source. In-house QC reveals significant differences:

Parameter	Batch A (High Quality)	Batch B (Low Quality)	Causality & Impact on Experiments
Purity (HPLC, 214 nm)	99.2%	87.5%	Lower purity means a lower effective concentration of the active compound, leading to artificially inflated IC50 values. Impurities could have their own biological activity, confounding results.
Identity (¹H NMR)	Conforms to structure	Conforms, but with significant unassigned peaks	Unassigned peaks indicate impurities, possibly residual solvents or synthesis by-products, which can be toxic to cells or interfere with assay readouts.
Mass (ESI-MS)	[M+H]⁺ = 152.13 (Observed)	[M+H]⁺ = 152.13 (Observed)	While the target mass is present, MS alone does not guarantee purity. It confirms the presence, not the quantity, of the desired compound.
Appearance	White crystalline solid	Off-white powder	A color change can indicate the presence of oxidized or degraded material, which may have altered biological properties.

This initial QC step is non-negotiable for ensuring that the source of variability is not the reagent itself.

Workflow for Incoming Reagent Quality Control

Caption: Workflow for qualifying a new batch of a small molecule reagent.

Performance in a Biological Context: A Comparative Assay

To illustrate the downstream consequences of poor reagent quality, let's consider a common application for this scaffold: a kinase inhibition assay. The goal is to determine the IC50 value, the concentration of the inhibitor required to reduce enzyme activity by 50%.

Experimental Protocol: Representative Kinase Inhibition Assay

Objective: To determine the IC50 of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride against a target kinase.

Materials:

• Target Kinase

• Peptide Substrate

• ATP (Adenosine triphosphate)

• Assay Buffer (e.g., 20 mM HEPES, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, pH 7.5)

• Test Compound (Batches A and B from the previous section)

• Detection Reagent (e.g., ADP-Glo™ Kinase Assay)

• 384-well plates

Methodology:

• Compound Preparation:

  • Prepare 10 mM stock solutions of Batch A and Batch B in DMSO. Causality: The choice of solvent is critical for solubility and stability.[7]

  • Perform a serial dilution (e.g., 11-point, 3-fold dilution) in DMSO to create a concentration gradient.

• Assay Plate Setup:

  • Add 1 µL of the serially diluted compounds to the wells of a 384-well plate. Include "vehicle only" (DMSO) controls for 0% inhibition and "no enzyme" controls for 100% inhibition.

• Kinase Reaction:

  • Add 10 µL of a solution containing the kinase and peptide substrate in assay buffer to each well.

  • Allow the plate to incubate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Initiate the kinase reaction by adding 10 µL of ATP solution (at the Kₘ concentration for the specific kinase).

  • Incubate for 1 hour at room temperature.

• Signal Detection:

  • Stop the kinase reaction and detect the amount of ADP produced by following the manufacturer's protocol for the ADP-Glo™ assay. This typically involves adding a reagent to deplete unused ATP, followed by a second reagent to convert ADP to ATP, which then drives a luciferase reaction.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Normalize the data using the vehicle (0% inhibition) and no enzyme (100% inhibition) controls.

  • Plot the normalized percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Comparative Results: Reproducibility Under Scrutiny

Running this assay with both Batch A and Batch B would likely yield dramatically different and irreproducible results between experiments.

Metric	Result with Batch A (99.2% Purity)	Result with Batch B (87.5% Purity)	Interpretation and Reproducibility Impact
Calculated IC50	150 nM	215 nM	The lower purity of Batch B means less active compound is added at each concentration, artificially shifting the IC50 to a higher value. An independent lab using a high-purity batch would fail to reproduce the result from Batch B.
Curve Fit (R²)	0.995	0.970	The impurities in Batch B might interfere with the assay, leading to more scattered data and a poorer curve fit. This reduces confidence in the calculated IC50.
Maximal Inhibition	98%	85%	An unknown impurity in Batch B could have a competing effect or interfere with the detection chemistry, preventing the dose-response curve from reaching a full 100% inhibition plateau.

Alternatives & Scaffolds: Making an Informed Choice

While 3-(1H-pyrazol-4-yl)piperidine is a valuable scaffold, medicinal chemistry often explores related structures to modulate properties like potency, selectivity, and pharmacokinetics.[11][12] Understanding these alternatives is key to interpreting your data in a broader context.

• Positional Isomers: The connectivity between the pyrazole and piperidine rings is critical. A 3-(1H-pyrazol-3 -yl)piperidine or a 4-(1H-pyrazol-1 -yl)piperidine will have different three-dimensional shapes and hydrogen bonding patterns, leading to distinct biological activities.

• Scaffold Hopping: In drug design, chemists often replace a core scaffold with a bioisostere—a chemically different group that retains similar biological activity. For the pyrazole-piperidine core, alternatives could include:

  • Pyrazole-pyrrolidine: A five-membered ring instead of the six-membered piperidine.

  • Isoxazole-piperidine: Replacing the pyrazole with another five-membered heterocycle.

  • Fused Bicyclic Systems: Incorporating the piperidine into a more rigid structure like an azabicyclo[3.2.1]octane.[13]

The choice of scaffold depends entirely on the specific biological target and the desired properties of the final compound. When comparing your results to the literature, it is crucial to note the exact scaffold used in other studies.

Troubleshooting Irreproducible Biological Data

Caption: A decision tree for troubleshooting irreproducible experimental results.

Conclusion: A Mandate for Rigor

Ensuring experimental reproducibility when working with powerful chemical tools like 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is not a matter of convenience; it is a scientific imperative. The narrative of your research is only as strong as its most fundamental inputs. By implementing a rigorous, self-validating system of incoming reagent qualification, critically evaluating assay parameters, and understanding the broader chemical context of your work, you can build a foundation of trustworthy and reproducible data. This diligence protects against the costly pursuit of false leads and accelerates the path of genuine discovery.

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Benchmarking 3-(1H-pyrazol-4-yl)piperidine dihydrochloride: A Comparative Guide for Novel Kinase Inhibitors

This guide provides a comprehensive framework for the preclinical benchmarking of the novel investigational compound, 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, a putative protein kinase inhibitor. In the absence of extensive public data on this specific molecule, this document serves as a detailed template for its evaluation. By comparing its performance against well-characterized, standard kinase inhibitors, researchers, scientists, and drug development professionals can effectively profile its potency, selectivity, and cellular activity.

The development of novel protein kinase inhibitors is a critical endeavor in modern drug discovery, particularly within oncology and immunology. A rigorous and objective benchmarking process against established compounds is essential to elucidate a new molecule's potential therapeutic value and guide its further development. This guide outlines the fundamental in vitro and cellular assays required for this comparative analysis, explaining the rationale behind each experimental choice to ensure a robust evaluation.

Comparative Framework: Standard Kinase Inhibitors

To provide a meaningful context for the evaluation of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, we have selected three well-established kinase inhibitors with distinct profiles for comparison:

• Staurosporine : A potent, broad-spectrum inhibitor of numerous protein kinases, including Protein Kinase C (PKC), PKA, and PKG.[1][2][3] It serves as a benchmark for pan-kinase inhibition and is often used as a positive control for apoptosis induction.[2]

• Gefitinib (Iressa®) : A selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[4][5] It is a widely used therapeutic agent and a key comparator for novel inhibitors targeting the EGFR signaling pathway.

• Dasatinib (Sprycel®) : A multi-targeted inhibitor of several key kinases, including BCR-ABL and Src family kinases.[6][7][8] It represents a class of inhibitors with a specific but broader target profile than highly selective drugs like Gefitinib.

In Vitro Biochemical Potency: IC50 Determination

The initial and most fundamental step in characterizing a kinase inhibitor is to determine its half-maximal inhibitory concentration (IC50) against its intended target and a panel of other kinases. This biochemical assay quantifies the concentration of the inhibitor required to reduce the kinase's enzymatic activity by 50%.[9][10] The choice of assay format is critical; while traditional radiometric assays are considered a gold standard, non-radioactive formats such as luminescence-based (e.g., ADP-Glo™) or fluorescence-based (e.g., TR-FRET) assays are now more common due to their scalability and safety.[9][11]

It is crucial to perform these assays at or near the Michaelis constant (Km) of ATP for each kinase to ensure that the resulting IC50 values are comparable and accurately reflect the inhibitor's potency.[12]

Table 1: Comparative In Vitro Kinase Inhibition Profile (IC50, nM)

Kinase Target	3-(1H-pyrazol-4-yl)piperidine dihydrochloride	Staurosporine	Gefitinib	Dasatinib
Serine/Threonine Kinases	Experimental Data
PKCα	TBD	2[3]	>10,000	11[8]
PKA	TBD	7[1]	>10,000	>10,000
Tyrosine Kinases	Experimental Data
EGFR	TBD	80[3]	26-57[4][5]	3[8]
ABL1	TBD	>1,000	>10,000	1[6]
SRC	TBD	6[13]	>10,000	0.5[6]
c-KIT	TBD	300[3]	>10,000	11[8]

TBD: To Be Determined through experimental assay.

Cellular Target Engagement

While biochemical assays are essential for determining direct inhibitory potency, they do not confirm that a compound can effectively engage its target within the complex environment of a living cell. Cellular target engagement assays are therefore a critical next step. The NanoBRET™ Target Engagement Intracellular Kinase Assay is a state-of-the-art method for quantifying compound binding to a specific kinase in intact cells.[14][15][16][17] This assay utilizes Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged kinase and a fluorescent tracer that binds to the kinase's active site.[16][17] A test compound that engages the kinase will displace the tracer, leading to a measurable decrease in the BRET signal.[15] This allows for the determination of an apparent cellular affinity, providing a more physiologically relevant measure of target interaction.[17]

Caption: Workflow for the NanoBRET™ Cellular Target Engagement Assay.

Cellular Functional Assays

Demonstrating that an inhibitor can engage its target in a cell is a significant step, but it is equally important to show that this engagement translates into a functional cellular response.

Inhibition of Kinase Signaling Pathways

Kinases function within complex signaling networks. A potent and specific inhibitor should block the phosphorylation of downstream substrates of its target kinase. Western blotting is a widely used technique to assess changes in protein phosphorylation status.[18][19][20] By treating cells with the inhibitor and then stimulating the relevant signaling pathway (e.g., with a growth factor for receptor tyrosine kinases), one can measure the phosphorylation levels of key downstream proteins such as Akt, ERK, or STATs. A dose-dependent decrease in the phosphorylation of these substrates provides strong evidence of the inhibitor's functional activity in a cellular context.

Caption: Inhibition of a generic receptor tyrosine kinase signaling pathway.

Anti-proliferative Activity

For many kinase inhibitors, particularly those developed for oncology, the ultimate functional readout is the inhibition of cancer cell proliferation. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[21] This assay measures the metabolic activity of living cells, which is proportional to the number of viable cells. By treating cancer cell lines that are known to be dependent on the target kinase with a range of inhibitor concentrations, a dose-response curve can be generated to determine the half-maximal growth inhibitory concentration (GI50).[21]

Table 2: Comparative Anti-proliferative Activity (GI50, µM)

Cell Line (Relevant Kinase Target)	3-(1H-pyrazol-4-yl)piperidine dihydrochloride	Staurosporine	Gefitinib	Dasatinib
A431 (EGFR over-expression)	TBD	~1.0[3]	~0.02[4]	~0.2
K562 (BCR-ABL positive)	TBD	~0.3	>10	0.001[8]
HCT116 (KRAS mutant, various kinases)	TBD	~0.08	>10	~0.1

TBD: To Be Determined through experimental assay. Note: GI50 values can vary significantly based on experimental conditions.

Kinase Selectivity Profiling

A crucial aspect of kinase inhibitor development is understanding its selectivity profile across the human kinome.[22] High promiscuity can lead to off-target effects and toxicity, while very high selectivity might be overcome by resistance mechanisms. Kinase selectivity profiling is typically performed by screening the compound at a fixed concentration (e.g., 1 µM) against a large panel of kinases (often over 300).[11][22] This provides a broad overview of the inhibitor's selectivity and can identify potential off-target activities that may require further investigation. Several commercial services offer comprehensive kinase profiling panels.[11][12][22]

Experimental Protocols

Protocol 1: In Vitro Kinase Assay (ADP-Glo™ Format)

This protocol outlines the determination of IC50 values using a luminescence-based assay that measures ADP production.[9]

• Compound Preparation : Prepare a 10-point serial dilution of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride and the reference inhibitors in DMSO. A typical starting concentration is 100 µM.

• Assay Plate Setup : In a 384-well plate, add 5 µL of the diluted compounds or controls (DMSO for 100% activity, Staurosporine for 0% activity).

• Kinase Reaction :

  • Add 10 µL of the target kinase diluted in kinase reaction buffer to each well (except "no enzyme" controls).

  • Initiate the reaction by adding 10 µL of a mixture containing the kinase-specific substrate and ATP (at the Km concentration for the specific kinase). The final reaction volume is 25 µL.

  • Incubate the plate at 30°C for 60 minutes. The incubation time should be optimized to ensure the reaction is in the linear range.

• Signal Detection :

  • Stop the kinase reaction by adding 25 µL of ADP-Glo™ Reagent. Incubate at room temperature for 40 minutes to deplete the remaining ATP.

  • Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30 minutes.

  • Measure luminescence using a plate reader.

• Data Analysis :

  • Subtract the background luminescence (from "no enzyme" controls).

  • Calculate the percentage of inhibition for each concentration relative to the DMSO (0% inhibition) and positive (100% inhibition) controls.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[9]

Caption: Workflow for in vitro IC50 determination using the ADP-Glo™ assay.

Protocol 2: Western Blot for Phospho-Protein Analysis

This protocol is for assessing the inhibition of a specific signaling pathway.[19][20][23]

• Cell Culture and Treatment :

  • Plate cells (e.g., A431 for EGFR signaling) and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours to reduce basal signaling.

  • Pre-treat the cells with various concentrations of the test inhibitor or controls for 1-2 hours.

  • Stimulate the cells with the appropriate ligand (e.g., 100 ng/mL EGF for 15 minutes) to activate the pathway.

• Cell Lysis :

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with 1X SDS sample buffer containing protease and phosphatase inhibitors.[19]

  • Sonicate the lysate to shear DNA and reduce viscosity.

• Protein Quantification and Electrophoresis :

  • Determine the protein concentration of the lysates.

  • Load equal amounts of protein (e.g., 20 µg) per lane onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

• Protein Transfer and Blocking :

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane for 1 hour at room temperature with 5% BSA or non-fat dry milk in TBST to prevent non-specific antibody binding.[20]

• Antibody Incubation :

  • Incubate the membrane with a primary antibody specific for the phosphorylated protein of interest (e.g., anti-phospho-Akt Ser473) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection :

  • Wash the membrane again three times with TBST.

  • Visualize the protein bands using an enhanced chemiluminescent (ECL) substrate and an imaging system.

• Stripping and Re-probing :

  • To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against the total (non-phosphorylated) protein or a housekeeping protein like β-actin.

References

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• BPS Bioscience. (n.d.). Staurosporine. Retrieved from [Link]

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• Luceome Biotechnologies. (2021). Kinase Profiling Services. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Kinase Activity-Tagged Western Blotting Assay. Retrieved from [Link]

• Mhatre, P. (2022). Create a Flowchart using Graphviz Dot. Medium. Retrieved from [Link]

• Brave, M., et al. (2010). Dasatinib in chronic myeloid leukemia: a review. Therapeutics and Clinical Risk Management, 6, 1-11. Retrieved from [Link]

• Selleckchem. (n.d.). Gefitinib (ZD1839). Retrieved from [Link]

• ResearchGate. (n.d.). Experimental IC50 values (μM) of free dasatinib and SMA-dasatinib.... Retrieved from [Link]

• ResearchGate. (n.d.). Kinase activity-tagged western blotting assay. Retrieved from [Link]

• Klaeger, S., et al. (2022). Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. Cell Chemical Biology, 29(9), 1415-1426.e3. Retrieved from [Link]

• Dare, J. (2025). Creating Software Engineering Flow Charts with Graphviz Dot. Joel Dare. Retrieved from [Link]

• Rix, U., et al. (2007). Chemical proteomic profiles of the BCR-ABL inhibitors imatinib, nilotinib, and dasatinib reveal novel kinase and nonkinase targets. Blood, 110(12), 4055–4063. Retrieved from [Link]

• Galdiero, S., et al. (2013). Through the open door: Preferential binding of dasatinib to the active form of BCR-ABL unveiled by in silico experiments. Journal of Molecular Graphics and Modelling, 44, 108-114. Retrieved from [Link]

• Li, J., et al. (2010). Characterization of Dasatinib and Its Structural Analogs as CYP3A4 Mechanism-Based Inactivators and the Proposed Bioactivation Pathways. Drug Metabolism and Disposition, 38(8), 1242-1250. Retrieved from [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]

• ResearchGate. (n.d.). The IC50 values for gefitinib in EGFR-mutant lung adenocarcinoma cell.... Retrieved from [Link]

• Bischof, J., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8753. Retrieved from [Link]

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• ResearchGate. (n.d.). Concordance between IC50 values for gefitinib vs erlotinib. Retrieved from [Link]

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• YouTube. (2022). Graphviz and dot: Generating Diagrams with Code. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

This document provides essential safety and logistical guidance for the proper disposal of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. As researchers, scientists, and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench to the entire lifecycle of the chemicals we handle. Adherence to these protocols is not merely a matter of regulatory compliance but a cornerstone of a robust safety culture. This guide is designed to be a practical, self-validating system for managing this compound's waste stream, ensuring the protection of personnel and the environment.

Hazard Identification and Initial Risk Assessment

Before any handling or disposal can occur, a thorough understanding of the compound's hazards is paramount. While a specific Safety Data Sheet (SDS) for 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is not publicly indexed, data from a structurally similar analog, 3-Methyl-3-(1h-pyrazol-3-yl)piperidine dihydrochloride , provides a reliable basis for risk assessment.[1] The primary hazards are summarized below.

Hazard Classification	GHS Hazard Statement	Practical Implication
Skin Irritation (Category 2)	H315: Causes skin irritation	Direct contact can lead to redness, itching, and inflammation.[1]
Serious Eye Irritation (Category 2)	H319: Causes serious eye irritation	Accidental contact with eyes can cause significant pain and damage.[1]
Respiratory Irritation	H335: May cause respiratory irritation	Inhalation of the dust or powder can irritate the lungs and respiratory tract.[1]

Based on these characteristics, 3-(1H-pyrazol-4-yl)piperidine dihydrochloride must be managed as a hazardous chemical waste .[2][3] It should never be disposed of in regular trash or down the drain.[4][5][6]

Personal Protective Equipment (PPE): A Non-Negotiable Standard

Given the irritant nature of this compound, a stringent PPE protocol is the first line of defense during all handling and disposal activities. The rationale is to create a complete barrier between the researcher and the chemical hazard.

• Eye and Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields at a minimum. However, given the "serious eye irritation" warning, safety goggles or a full-face shield is strongly recommended, especially when handling larger quantities or the fine powder.[1]

• Skin Protection:

  • Gloves: Wear chemically resistant gloves, such as nitrile, and ensure they are inspected for tears or holes before use. Change gloves immediately if they become contaminated.

  • Lab Coat: A clean, buttoned lab coat must be worn to protect skin and personal clothing.[1]

• Respiratory Protection: When handling the powder outside of a certified chemical fume hood, a NIOSH-approved respirator may be necessary to prevent respiratory tract irritation.[7] All work with the solid should ideally be performed in a fume hood or a ventilated enclosure to minimize inhalation risk.[1]

Waste Characterization and Segregation: Preventing Unforeseen Reactions

Proper disposal begins with correct characterization and segregation at the point of generation.[8][9] The guiding principle is to prevent the accidental mixing of incompatible chemicals, which can lead to violent reactions, the generation of toxic gases, or fires.[10][11]

• Waste Stream Designation: All waste containing 3-(1H-pyrazol-4-yl)piperidine dihydrochloride, including the pure compound, solutions, and contaminated materials, must be designated as "Hazardous Chemical Waste - Non-halogenated Organic Solids" or as per your institution's specific guidelines.

• Incompatibility: While specific reactivity data is limited, as a general practice, keep this piperidine derivative waste stream separate from the following:

  • Strong Oxidizing Agents

  • Strong Bases

  • Acids (to avoid potential reactions with the dihydrochloride salt)[10]

• Container and Storage:

  • Use only chemically compatible, leak-proof containers with secure, tight-fitting lids.[4][12] Glass or high-density polyethylene (HDPE) containers are generally suitable.

  • Never use food-grade containers (e.g., jars, bottles) for hazardous waste.[10]

  • Store liquid waste containers in secondary containment trays to mitigate spills.[3][6][9]

Step-by-Step Disposal Protocol

This protocol outlines the procedural steps for the safe collection and disposal of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride waste.

Step 1: Container Preparation and Labeling

• Select a Proper Container: Choose a clean, dry, and robust container that is compatible with the chemical.[13] If reusing a reagent bottle, ensure it is triple-rinsed (with the first rinse collected as hazardous waste) and all previous labels are completely defaced or removed.[6][13]

• Affix a Hazardous Waste Label: Before adding any waste, label the container. Federal and state regulations require specific information.[2][14] Your institution's Environmental Health & Safety (EHS) department will provide compliant labels, which must include:

  • The words "Hazardous Waste" .[14]

  • Full Chemical Name(s): "3-(1H-pyrazol-4-yl)piperidine dihydrochloride" and any other components by percentage. Avoid abbreviations or formulas.[6]

  • Hazard Identification: Check the appropriate boxes for hazards (e.g., Irritant).

Step 2: Waste Accumulation in a Satellite Accumulation Area (SAA)

• Designate an SAA: Waste must be accumulated at or near its point of generation, in a designated SAA that is under the control of laboratory personnel.[2][10][14] This prevents the unauthorized transport of hazardous waste through the facility.

• Add Waste Carefully: Add waste to the labeled container, ensuring not to overfill it (a maximum of 90% capacity is a good practice to allow for expansion).[12]

• Keep Containers Closed: The container must be securely sealed at all times, except when you are actively adding waste.[2][6] This is a critical EPA and OSHA requirement to prevent spills and vapor release.[2][4]

Step 3: Managing Contaminated Materials and Empty Containers

• Solid Waste: Items such as contaminated gloves, weigh boats, and paper towels should be collected in a separate, clearly labeled, sealed bag or container as "Solid Hazardous Waste."

• Empty Containers: An "empty" container of 3-(1H-pyrazol-4-yl)piperidine dihydrochloride is not considered general trash until it is properly decontaminated.[8]

  • Thoroughly empty the container of all visible residue.

  • Rinse the container three times with a suitable solvent (e.g., water or methanol).

  • Crucially, the first rinseate must be collected and disposed of as hazardous liquid waste. [6]

  • Subsequent rinses may be permissible for drain disposal depending on local regulations, but it is best practice to collect them as hazardous waste.

  • Once triple-rinsed and air-dried, obliterate all labels on the container before disposing of it in the appropriate glass or plastic recycling bin.[6]

Step 4: Arranging for Final Disposal

• Monitor Accumulation Limits: SAAs are typically limited to 55 gallons of total hazardous waste.[2][13]

• Request Pickup: Once a waste container is full, or if it has been in the SAA for an extended period (typically not to exceed one year), contact your institution's EHS department to arrange for a waste pickup.[2][10]

• Professional Disposal: Your EHS department will consolidate the waste and transfer it to a licensed hazardous waste disposal company.[12] The ultimate disposal method will likely be high-temperature incineration at an approved facility.[2][3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for managing waste streams associated with 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

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Personal protective equipment for handling 3-(1H-pyrazol-4-yl)piperidine dihydrochloride

Comprehensive Safety & Handling Guide: 3-(1H-pyrazol-4-yl)piperidine Dihydrochloride

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 3-(1H-pyrazol-4-yl)piperidine dihydrochloride. Our commitment is to empower your research by providing value beyond the product itself, building a foundation of deep trust through scientifically grounded safety protocols. This document moves beyond a simple checklist, explaining the causality behind each recommendation to ensure a self-validating system of laboratory safety.

Hazard Profile: An Assessment Based on Structural Analogs

The primary hazards associated with this compound are inferred from its constituent moieties: a piperidine ring and a pyrazole ring, presented as a dihydrochloride salt. Piperidine derivatives are known to be toxic and corrosive, while pyrazole compounds can cause irritation.[1][2][3] The hydrochloride salt form suggests the compound is likely a solid with potential to be a respiratory irritant.

A summary of anticipated hazards, based on data from related molecules, is presented below.

Hazard Class	Potential Effect	Rationale / Supporting Evidence from Analogous Compounds
Acute Toxicity (Oral)	Harmful or toxic if swallowed.[4][5]	Piperidine hydrochloride is classified as toxic if swallowed.[4]
Acute Toxicity (Dermal/Inhalation)	Potentially toxic in contact with skin or if inhaled.[1][6]	Piperidine is toxic via these routes; dust from the dihydrochloride salt poses an inhalation risk.[1][6]
Skin Corrosion / Irritation	Causes skin irritation, potentially severe.[3][4][5]	Both piperidine and related pyrazole compounds are documented skin irritants.[3][4]
Serious Eye Damage / Irritation	Causes serious eye irritation or damage.[3][4][5][7]	This is a common hazard for amine salts and piperidine derivatives, which can be corrosive to eye tissue.[4][6]
Respiratory Irritation	May cause respiratory irritation if inhaled as dust.[3][5]	Fine powders of amine hydrochlorides can irritate the mucous membranes and upper respiratory tract.[3][6]

Core Personal Protective Equipment (PPE) Mandates

A thorough hazard assessment is the cornerstone of PPE selection.[8] Based on the anticipated hazards, the following PPE is mandatory for all procedures involving 3-(1H-pyrazol-4-yl)piperidine dihydrochloride.

Eye and Face Protection

• ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum for any laboratory work.[9]

• Chemical splash goggles must be worn when handling the solid, preparing solutions, or whenever there is a risk of splashing.[10]

• A face shield, worn over chemical splash goggles, is required when handling larger quantities (>10g) or when there is a significant splash hazard, such as during solution transfers.[9][11] This combination provides full facial protection from splashes and airborne particles.

Skin and Body Protection

• A flame-resistant lab coat must be worn and fully buttoned to protect skin and clothing from potential splashes.[10]

• Long pants and closed-toe shoes are required at all times in the laboratory.[9]

• For tasks with a high risk of spillage, a chemically resistant apron should be worn over the lab coat.

Hand Protection

• Disposable nitrile gloves are the minimum requirement for handling this compound.[9] Given the potential for dermal toxicity, double-gloving is strongly recommended to provide an additional layer of protection.[9]

• Glove Selection Rationale: Nitrile provides good resistance to a range of chemicals, including solvents and limited exposure to acids and bases.[12] It is crucial to change gloves immediately if they become contaminated. After contact, remove gloves, wash hands thoroughly, and don a new pair.

Respiratory Protection

• Work within a certified chemical fume hood is mandatory when handling the solid powder to prevent inhalation of dust particles. This engineering control is the primary line of defense.

• If a fume hood is not available for a specific, short-duration task, a NIOSH-approved N95 respirator is the minimum requirement to protect against airborne particulates.[10] Always consult with your institution's Environmental Health and Safety (EHS) department for proper respirator selection and fit-testing.

Operational Protocols: From Weighing to Waste

Adherence to a strict, step-by-step protocol is critical for mitigating exposure risks.

Protocol 1: Weighing the Solid Compound

• Preparation: Before handling the compound, don all required PPE: double nitrile gloves, a lab coat, and chemical splash goggles.

• Engineering Control: Perform all weighing operations within a certified chemical fume hood or a ventilated balance enclosure. This captures any airborne dust at the source.

• Handling: Use a spatula to carefully transfer the desired amount of solid from the stock bottle to a tared weigh boat or container. Avoid any actions that could generate dust, such as dropping or tapping the container unnecessarily.

• Closure: Securely cap the stock bottle immediately after use.

• Clean-up: Gently wipe down the spatula and the weighing area with a damp cloth to remove any residual powder. Dispose of the cloth as solid hazardous waste.

• Doffing: Remove gloves using the proper technique (see diagram below) and dispose of them. Wash hands thoroughly.

Protocol 2: PPE Donning and Doffing Workflow

Properly putting on and taking off PPE is crucial to prevent cross-contamination. The sequence is designed to ensure that contaminated items are handled in a way that does not expose the user.

Caption: PPE Donning and Doffing Workflow.

Emergency Response Plan

In the event of an exposure, immediate and correct action is vital.

• Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected area with soap and plenty of water for at least 15 minutes.[6][7] Seek immediate medical attention.[4]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6][7] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, begin artificial respiration.[7] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[1][2] Rinse mouth with water.[4] Never give anything by mouth to an unconscious person.[7] Call a poison control center or doctor immediately.[4]

Caption: Emergency Response Workflow for Exposures.

Waste Management and Disposal

All waste materials contaminated with 3-(1H-pyrazol-4-yl)piperidine dihydrochloride must be treated as hazardous chemical waste.[1][2] Never dispose of this chemical down the drain or in the regular trash.[13]

Disposal Protocol

• Waste Segregation: Maintain separate, clearly labeled waste containers for solid and liquid waste.[13]

• Solid Waste: This includes unused solid compound, contaminated gloves, weigh paper, pipette tips, and paper towels. Place these items in a designated, sealed container labeled "Hazardous Solid Waste" with the full chemical name.[13][14]

• Liquid Waste: This includes all solutions containing the compound. Collect in a compatible, sealed, and clearly labeled "Hazardous Liquid Waste" container. Do not mix with incompatible waste streams.[13][14]

• Storage: Store sealed waste containers in a designated, well-ventilated secondary containment area away from incompatible materials, pending pickup.[15]

• Professional Disposal: Arrange for waste collection through your institution's EHS office or a licensed chemical waste disposal service.[13][14] This is the only acceptable method for final disposal.

Caption: Waste Disposal Decision Workflow.

References

• Environmental Health and Safety, "Personal Protective Equipment Requirements for Laboratories," University of Washington. [Link]

• Lab Manager, "Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide," Lab Manager, July 30, 2009. [Link]

• Hydra UAE, "PPE in Lab | Essential Guide for Laboratory Safety," Hydra UAE, August 29, 2025. [Link]

• ChemTalk, "Lab Safety Equipment & PPE," ChemTalk. [Link]

• Carl ROTH, "Safety Data Sheet: Piperidine," Carl ROTH, March 31, 2025. [Link]

• Carl ROTH, "Safety Data Sheet: Piperidine PEPTIPURE®," Carl ROTH. [Link]

• Google Patents, "Process for the preparation of a single enantiomer of 3-aminopiperidine dihydrochloride," Google P

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